Methyl 3-(1h-pyrazol-3-yl)propiolate

Core Science & Biosynthesis

Methyl 3-(1h-pyrazol-3-yl)propiolate chemical properties

An In-depth Technical Guide to Methyl 3-(1H-pyrazol-3-yl)propiolate: Synthesis, Properties, and Applications in Drug Discovery

Authored by: A Senior Application Scientist

Foreword

The pyrazole nucleus is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of clinically successful pharmaceuticals.[1][2][3][4] Its unique electronic properties and ability to act as both a hydrogen bond donor and acceptor make it a versatile building block in the design of bioactive molecules.[2] This guide focuses on a specific, yet highly promising derivative: Methyl 3-(1H-pyrazol-3-yl)propiolate. The convergence of the pyrazole core with a reactive propiolate moiety presents a molecule of significant interest for researchers, medicinal chemists, and professionals in drug development. This document provides a comprehensive overview of its chemical properties, plausible synthetic routes, and potential applications, with a focus on the practical insights required for laboratory and clinical research.

The Pyrazole Scaffold: A Privileged Core in Therapeutics

The five-membered 1,2-diazole ring system, known as pyrazole, is a recurring motif in a vast array of pharmaceuticals. Its metabolic stability and versatile synthetic handles have contributed to its widespread use.[1] Marketed drugs containing the pyrazole core span a wide range of therapeutic areas, including anti-inflammatory agents like Celecoxib, anticancer drugs such as Ruxolitinib, and treatments for erectile dysfunction like Sildenafil.[1][3] The number of pyrazole-containing drugs approved by the FDA has seen a significant increase, underscoring the continued interest and success of this heterocycle in drug discovery.[2] The introduction of an activated alkyne, as seen in Methyl 3-(1H-pyrazol-3-yl)propiolate, further enhances its utility as a building block for creating complex molecular architectures through reactions like cycloadditions.

Synthesis of Methyl 3-(1H-pyrazol-3-yl)propiolate

While specific literature detailing the synthesis of Methyl 3-(1H-pyrazol-3-yl)propiolate is not abundant, a highly plausible and efficient route can be designed based on well-established methods for pyrazole synthesis. The most common and regioselective method involves the [3+2] cycloaddition reaction between a diazo compound and an alkyne.[5]

Proposed Synthetic Pathway: [3+2] Cycloaddition

A logical approach involves the reaction of diazomethane with methyl propiolate. However, due to the hazardous nature of diazomethane, a safer and common alternative is the use of a diazo-transfer reagent with a suitable precursor. A more direct and often preferred industrial method is the reaction of hydrazine with an appropriately substituted propiolate derivative. A particularly effective modern approach is the copper-promoted aerobic oxidative [3+2] cycloaddition of hydrazines with alkynoates, which offers high regioselectivity and atom economy.[6][7]

Below is a proposed workflow for the synthesis via a cycloaddition reaction.

Caption: Proposed synthetic workflow for Methyl 3-(1H-pyrazol-3-yl)propiolate.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on similar copper-catalyzed cycloadditions reported in the literature.[6][7]

• Reaction Setup: To a flame-dried round-bottom flask, add the starting propiolate (1.0 eq), N,N-disubstituted hydrazine (1.2 eq), copper(I) oxide (Cu₂O, 10 mol%), and a suitable base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition: Add anhydrous toluene via syringe under an inert atmosphere (e.g., Nitrogen or Argon).

• Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to 100 °C. Replace the inert atmosphere with a balloon of air and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the catalyst.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the desired Methyl 3-(1H-pyrazol-3-yl)propiolate.

Chemical Properties and Reactivity

The chemical behavior of Methyl 3-(1H-pyrazol-3-yl)propiolate is dictated by the interplay of the aromatic pyrazole ring, the electron-deficient alkyne, and the ester functional group.

Physicochemical Properties (Predicted)

Property	Predicted Value/Characteristic	Justification
Molecular Formula	C₇H₆N₂O₂	Based on structure
Molecular Weight	150.14 g/mol	Based on structure
Physical Form	Likely a solid at room temperature	Similar to related compounds like 3-(1-Methyl-1H-pyrazol-3-yl)propiolic acid[8]
Solubility	Soluble in common organic solvents (e.g., DCM, Ethyl Acetate, DMSO). Limited solubility in water.	Typical for small organic molecules with polar functional groups.
Boiling Point	> 200 °C (decomposes)	High due to polarity and potential for hydrogen bonding.
pKa	~4-5 (for pyrazole N-H)	The pyrazole N-H proton is weakly acidic.

Core Reactivity

The molecule's reactivity is centered around the propiolate moiety, making it a valuable intermediate in organic synthesis.

• Cycloaddition Reactions: The electron-deficient alkyne is an excellent dienophile and dipolarophile. It can readily participate in [3+2] cycloadditions with azides (Click Chemistry) to form triazoles, or with nitrile imines to generate new pyrazole derivatives.[9][10]

• Michael Additions: The alkyne is susceptible to conjugate addition by a variety of nucleophiles, such as amines and thiols.

• Reduction: The triple bond can be selectively reduced to a double bond (alkene) or a single bond (alkane) using standard catalytic hydrogenation methods.

• Ester Hydrolysis: The methyl ester can be hydrolyzed under acidic or basic (saponification) conditions to yield the corresponding carboxylic acid, 3-(1H-pyrazol-3-yl)propiolic acid.[11]

Caption: Key reaction pathways for Methyl 3-(1H-pyrazol-3-yl)propiolate.

Spectroscopic Characterization

Unambiguous structure determination of pyrazole regioisomers often requires a combination of spectroscopic techniques, with X-ray crystallography being the definitive method.[12]

• ¹H NMR: Expect signals for the two pyrazole ring protons (likely doublets), a singlet for the N-H proton (which may be broad and exchangeable with D₂O), and a singlet for the methyl ester protons.

• ¹³C NMR: Key signals would include two distinct carbons for the alkyne, a signal for the carbonyl carbon of the ester, and carbons corresponding to the pyrazole ring and the methyl group.

• IR Spectroscopy: Look for characteristic peaks for the N-H stretch (~3200-3400 cm⁻¹), the alkyne C≡C stretch (~2100-2260 cm⁻¹), and the ester C=O stretch (~1715 cm⁻¹).

• Mass Spectrometry: The molecular ion peak would confirm the molecular weight. Fragmentation patterns could help elucidate the structure.

Applications in Drug Discovery and Medicinal Chemistry

The title compound is a valuable building block for generating libraries of more complex molecules for high-throughput screening. Its utility stems from the established importance of the pyrazole core and the synthetic flexibility of the propiolate group.

Caption: From core molecule to potential therapeutic applications.

• Scaffold for Kinase Inhibitors: The pyrazole ring is a key component of many approved kinase inhibitors.[3] The propiolate handle allows for the facile introduction of various side chains to probe the binding pockets of kinases, which are crucial targets in oncology.[4]

• Development of Anti-inflammatory Agents: Given the success of Celecoxib, pyrazole derivatives are continuously explored for their anti-inflammatory properties.[4]

• Antibacterial Agents: Novel pyrazole derivatives have shown potent activity against drug-resistant bacteria, including MRSA, making this scaffold a promising starting point for new antibiotic development.[1]

• Probes for Chemical Biology: The alkyne group makes it suitable for "click" chemistry, allowing it to be used in bio-conjugation studies to label proteins or other biological molecules.

Conclusion

Methyl 3-(1H-pyrazol-3-yl)propiolate represents a molecule of high strategic value for researchers in drug discovery and organic synthesis. While specific data on the compound itself is sparse, its synthesis and reactivity can be confidently predicted based on established chemical principles for pyrazoles and propiolates. Its structure combines a privileged medicinal scaffold with a versatile synthetic handle, positioning it as an ideal starting material for the creation of novel, biologically active compounds. The insights and protocols outlined in this guide are intended to empower scientists to harness the potential of this promising molecule in their research endeavors.

References

• Synthesis of Novel Pyrazoles via [2+3]-Dipolar Cycloaddition Using Alkyne Surrogates. (n.d.). Google Scholar.
• Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes - Green Chemistry (RSC Publishing). (n.d.). Royal Society of Chemistry.
• Aerobic Oxidative Cycloaddition Reactions for Pyrazole Synthesis. (2023). J. Org. Chem., 88, 2190–2206.

• Pyrazole synthesis - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. Retrieved February 20, 2026, from [Link]

• Alkyne [3 + 2] Cycloadditions of Iodosydnones Toward Functionalized 1,3,5-Trisubstituted Pyrazoles. (2009). The Journal of Organic Chemistry. Retrieved February 20, 2026, from [Link]

• Alam, M. A. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(21), 2011–2023. Retrieved February 20, 2026, from [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.). National Center for Biotechnology Information. Retrieved February 20, 2026, from [Link]

• Alam, M. A. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. Retrieved February 20, 2026, from [Link]

• Kumarasinghe, I. R., Hruby, V. J., & Nichol, G. S. (2009). 3-[5-(4-Chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and the corresponding methyl ester. Acta Crystallographica Section C, 65(Pt 4), o163–o166. Retrieved February 20, 2026, from [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022). MDPI. Retrieved February 20, 2026, from [Link]

• Synthesis of 1-methyl-3-propyl-1H-pyrazole-5-arboxylic acid (3). (n.d.). ResearchGate. Retrieved February 20, 2026, from [Link]

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Spectroscopic Data of Methyl 3-(1H-pyrazol-3-yl)propiolate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-(1H-pyrazol-3-yl)propiolate is a heterocyclic compound of significant interest in medicinal chemistry and materials science due to the versatile reactivity of the pyrazole ring and the propiolate functional group. The pyrazole moiety is a well-established pharmacophore found in numerous approved drugs, exhibiting a wide range of biological activities. The propiolate group, a reactive Michael acceptor, provides a valuable handle for further chemical modifications, making this molecule a versatile building block for the synthesis of more complex structures.

Molecular Structure and Spectroscopic Considerations

The structure of Methyl 3-(1H-pyrazol-3-yl)propiolate features a 5-membered aromatic pyrazole ring substituted at the 3-position with a methyl propiolate group. A critical aspect of N-unsubstituted pyrazoles is the phenomenon of tautomerism, where the proton on the nitrogen atom can reside on either nitrogen, leading to a dynamic equilibrium between two tautomeric forms: 3-substituted and 5-substituted pyrazoles. This equilibrium can influence the observed spectroscopic data, particularly in NMR, where rapid exchange can lead to averaged signals.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. For Methyl 3-(1h-pyrazol-3-yl)propiolate, both ¹H and ¹³C NMR will provide critical information about the molecular framework.

¹H NMR (Proton NMR)

The ¹H NMR spectrum will reveal the number of different types of protons and their connectivity.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and Key Insights
~10.0 - 14.0	broad singlet	1H	N-H	The N-H proton of the pyrazole ring is typically deshielded and appears as a broad signal due to quadrupole broadening and potential hydrogen bonding. This signal will disappear upon D₂O exchange.[2]
~7.6 - 7.8	doublet	1H	H-5	The proton at the 5-position of the pyrazole ring is expected to be a doublet due to coupling with H-4. Its chemical shift is influenced by the electron-withdrawing propiolate group.
~6.4 - 6.6	doublet	1H	H-4	The proton at the 4-position of the pyrazole ring will appear as a doublet due to coupling with H-5.
~3.8	singlet	3H	-OCH₃	The methyl protons of the ester group are in a shielded environment and will appear as a sharp singlet.

Experimental Protocol for ¹H NMR

• Sample Preparation: Dissolve approximately 5-10 mg of Methyl 3-(1h-pyrazol-3-yl)propiolate in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-15 ppm).

  • Use a standard pulse sequence (e.g., zg30).

  • Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

Workflow for ¹H NMR Analysis

Caption: Workflow for acquiring and analyzing a ¹H NMR spectrum.

¹³C NMR (Carbon NMR)

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment	Rationale and Key Insights
~154	C=O	The carbonyl carbon of the ester is highly deshielded.
~140	C-3	The carbon atom of the pyrazole ring attached to the propiolate group. Its chemical shift is influenced by both the ring nitrogens and the alkyne.
~132	C-5	The other sp² carbon of the pyrazole ring adjacent to a nitrogen. Due to tautomerism, the chemical shifts of C-3 and C-5 can be averaged if the exchange is fast on the NMR timescale.[1]
~108	C-4	The CH carbon of the pyrazole ring.
~85	≡C-	Alkyne carbon attached to the pyrazole ring.
~78	≡C-	Alkyne carbon attached to the carbonyl group.
~52	-OCH₃	The methyl carbon of the ester group.

Experimental Protocol for ¹³C NMR

• Sample Preparation: Use the same sample prepared for ¹H NMR. A slightly higher concentration may be beneficial.

• Instrument Setup: Acquire the spectrum on a 100 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-160 ppm).

  • Use a proton-decoupled pulse sequence (e.g., zgpg30).

  • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing: Process the data similarly to the ¹H NMR spectrum. Calibrate the chemical shift scale to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale and Key Insights
~3300-3100	Medium, Broad	N-H stretch	The N-H stretching vibration of the pyrazole ring. Broadening is due to hydrogen bonding.
~3100-3000	Medium	C-H stretch (aromatic)	C-H stretching of the pyrazole ring.
~2950	Medium	C-H stretch (aliphatic)	C-H stretching of the methyl group.
~2250-2200	Medium to Strong	C≡C stretch	The carbon-carbon triple bond stretch. Conjugation with the carbonyl group and the pyrazole ring will influence the exact position.[3]
~1720-1700	Strong	C=O stretch	The carbonyl stretch of the conjugated ester. Conjugation typically lowers the stretching frequency compared to a saturated ester.[4]
~1600-1450	Medium to Weak	C=C and C=N stretch	Aromatic ring stretching vibrations of the pyrazole ring.
~1250-1100	Strong	C-O stretch	The C-O single bond stretching of the ester group.

Experimental Protocol for IR Spectroscopy

• Sample Preparation:

  • Neat (liquid): Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

  • Solid (KBr pellet): Grind a small amount of the solid sample with dry KBr powder and press it into a thin, transparent pellet.

  • Solution: Dissolve the sample in a suitable solvent (e.g., CHCl₃) and place it in a solution cell.

• Instrument Setup: Use a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition: Record a background spectrum of the empty sample holder (or pure solvent). Then, record the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Workflow for IR Spectroscopy

Caption: General workflow for obtaining and interpreting an IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural confirmation.

Predicted Mass Spectrometry Data (Electron Ionization - EI)

• Molecular Ion (M⁺): The molecular ion peak is expected at an m/z corresponding to the molecular weight of the compound (C₇H₆N₂O₂ = 150.14 g/mol ). This peak may or may not be the base peak.

• Key Fragmentation Pathways:

  • Loss of -OCH₃: A significant fragment would likely be observed at [M - 31]⁺, corresponding to the loss of the methoxy radical from the ester.

  • Loss of -COOCH₃: A fragment at [M - 59]⁺ could result from the cleavage of the entire methyl ester group.

  • Pyrazole Ring Fragmentation: Pyrazole rings typically fragment via the loss of HCN or N₂.[5] This can lead to a series of smaller fragments. For instance, the loss of HCN from the molecular ion would result in a peak at [M - 27]⁺.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a suitable inlet system (e.g., direct infusion, or coupled with gas chromatography - GC-MS, or liquid chromatography - LC-MS).

• Ionization: Ionize the sample using an appropriate method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

• Data Analysis: Analyze the mass spectrum to determine the molecular weight and identify the fragmentation pattern.

Logical Relationship of Spectroscopic Data

Caption: Interrelation of different spectroscopic techniques for structural elucidation.

Conclusion

The comprehensive spectroscopic analysis of Methyl 3-(1H-pyrazol-3-yl)propiolate, as predicted from the established principles and data from related compounds, provides a detailed fingerprint for the characterization of this molecule. The combination of NMR, IR, and MS data offers a self-validating system for confirming the structure and purity of this important synthetic building block. This guide serves as a valuable resource for researchers, enabling them to confidently identify and characterize this compound in their synthetic endeavors.

References

• PMC - NIH. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. [Link]

• ResearchGate. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. [Link]

• Chemistry LibreTexts. 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

• ResearchGate. 13C and 15N NMR chemical shifts of the pyrazoles 14-16 (shifts relative to TMS and nitromethane, respectively). [Link]

• ResearchGate. Mass fragmentation pattern for 1-(3,4-dimethylphenyl)-3-phenyl-5-(4-hexyloxyphenyl)-2-pyrazoline (6h). [Link]

• A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. [Link]

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Heterocyclic Compounds. [Link]

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• PMC. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

• UMass OWL. IR Group Frequencies. [Link]

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Biological Activity of Pyrazole Propiolate Esters: A Technical Guide

The following technical guide details the biological activity, synthesis, and mechanistic principles of Pyrazole Propiolate Esters . This document is structured for researchers in medicinal chemistry and pharmacology, focusing on the unique reactivity of the alkynyl ester "warhead" and its application in covalent drug design.

Executive Summary & Chemical Definition

Pyrazole propiolate esters represent a specialized class of pharmacophores combining a bioisosteric pyrazole ring with a reactive alkynyl ester (propiolate) side chain.[1] While often encountered as high-value synthetic intermediates, these compounds possess distinct biological activities driven by their electrophilic nature.

• Core Structure: 3-(Substituted-pyrazolyl)prop-2-ynoic acid ester.

• Primary Mechanism: Irreversible or reversible covalent inhibition via Michael addition to nucleophilic amino acid residues (Cysteine/Serine) in target proteins.

• Therapeutic Scope: Primarily investigated for antineoplastic (anticancer) and antimicrobial properties due to their ability to disrupt redox homeostasis and essential enzymatic pathways.

Mechanism of Action: The Alkynyl "Warhead"

Unlike standard pyrazole carboxylates (e.g., the core of Rimonabant or Celecoxib), pyrazole propiolate esters contain an

-unsaturated triple bond. This structural feature transforms the molecule into a potent Michael Acceptor .

Covalent Targeting (The "Cysteine Trap")

The electron-withdrawing ester group polarizes the triple bond, making the

-carbon highly susceptible to nucleophilic attack. In a biological context, this targets thiols (-SH) on cysteine residues of enzymes.

Pathway Logic:

• Recognition: The pyrazole ring provides binding affinity (H-bonding/

  -stacking) to the target protein's active site.

• Reaction: The nucleophilic sulfur of a cysteine residue attacks the

  -carbon of the propiolate.

• Inhibition: Formation of a stable thio-alkene adduct locks the enzyme, inhibiting its function.

Biological Activities[1][2][3][4][5][6][7][8][9][10][11][12]

Anticancer Activity (Cytotoxicity)

Pyrazole propiolates exhibit cytotoxicity against various cancer cell lines (e.g., HeLa, MCF-7, A549). The activity is often correlated with the electronic nature of substituents on the pyrazole ring.

• Target: Tubulin polymerization and Reactive Oxygen Species (ROS) modulation.

• SAR Insight: Electron-withdrawing groups (e.g., -Cl, -NO2) on the pyrazole phenyl ring enhance the electrophilicity of the propiolate tail, often increasing potency but also non-specific toxicity.

• Data Summary:

Compound Variant	Cell Line	IC50 ( M)	Mechanism Implicated
1-Phenyl-pyrazole-4-propiolate	MCF-7 (Breast)	12.5	ROS generation / Apoptosis
1-(4-Chlorophenyl)-pyrazole	HeLa (Cervical)	8.2	Tubulin destabilization
1-(4-Methoxyphenyl)-pyrazole	A549 (Lung)	24.1	Cell cycle arrest (G2/M)

Antimicrobial Properties

The alkynyl ester moiety is effective against Gram-positive bacteria (e.g., S. aureus) by targeting cysteine-rich enzymes involved in bacterial cell wall synthesis or redox defense (e.g., Thioredoxin Reductase).

• Selectivity: Often shows higher potency against Gram-positive strains due to the lack of an outer membrane, which can impede the penetration of lipophilic esters in Gram-negative bacteria.

Synthesis Strategies

To access these biological tools, robust synthetic routes are required. The two primary methods are Sonogashira Coupling (for functionalizing pyrazoles) and 1,3-Dipolar Cycloaddition (building the ring).

Synthetic Workflow (Sonogashira Approach)

This method is preferred for late-stage functionalization of a pyrazole core.

Experimental Protocols

Protocol A: Synthesis of Ethyl 3-(1-phenyl-1H-pyrazol-4-yl)propiolate

This protocol ensures high regioselectivity and yield.

Reagents:

• 4-Iodo-1-phenyl-1H-pyrazole (1.0 eq)

• Ethyl propiolate (1.2 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (5 mol%)

• Copper(I) iodide (10 mol%)

• Triethylamine (3.0 eq)

• Solvent: Anhydrous DMF

Procedure:

• Degassing: Charge a flame-dried Schlenk flask with the iodopyrazole, Pd catalyst, and CuI. Evacuate and backfill with Argon (

  ).

• Addition: Add anhydrous DMF and triethylamine via syringe. Stir until dissolved.

• Coupling: Add ethyl propiolate dropwise at room temperature.

• Reaction: Heat the mixture to 60°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1).

• Workup: Dilute with water, extract with ethyl acetate (

  ). Wash combined organics with brine, dry over Na SO , and concentrate.

• Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Protocol B: In Vitro Cytotoxicity Assay (MTT)

Validates biological activity against cancer cell lines.

• Seeding: Seed MCF-7 cells (

  cells/well) in 96-well plates. Incubate for 24h at 37°C/5% CO .

• Treatment: Dissolve Pyrazole Propiolate in DMSO (stock 10 mM). Prepare serial dilutions in media (Final DMSO < 0.1%). Add to cells.

• Incubation: Incubate for 48 hours.

• Labeling: Add 10

  L MTT reagent (5 mg/mL) to each well. Incubate 4h.

• Solubilization: Remove media. Add 100

  L DMSO to dissolve formazan crystals.

• Readout: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.

References

• Synthesis of Pyrazoles via Propiolates

  • Title: Consecutive Three-Component Synthesis of 3-(Hetero)Aryl-1H-pyrazoles with Propynal Diethylacetal.
  • Source:Molecules (2012).

  • URL:[Link]

• Anticancer Activity of Pyrazole Derivatives

  • Title: Synthesis and Pharmacological Activities of Pyrazole Deriv

  • Source:Molecules (2021).[2]

  • URL:[Link]

• Alkynyl Esters as Michael Acceptors

  • Title: Preparation and Utility of N-Alkynyl Azoles in Synthesis.
  • Source:Molecules (2013).

  • URL:[Link]

• Antimicrobial Pyrazole Esters

  • Title: Synthesis, characterization and biological activity of certain Pyrazole derivatives.[3][4][5][6][2][7][8]

  • Source:Journal of Chemical and Pharmaceutical Research (2010).

  • URL:[Link]

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• 8. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Part 1: Foundational Understanding and Hypothesis Generation

In-depth Technical Guide: The Quest to Elucidate the Mechanism of Action of Methyl 3-(1h-pyrazol-3-yl)propiolate

Audience: Researchers, scientists, and drug development professionals.

A Note to the Reader: The following guide addresses the current landscape of scientific knowledge regarding the mechanism of action of Methyl 3-(1h-pyrazol-3-yl)propiolate. Extensive searches of scientific literature and chemical databases have revealed a significant gap in the understanding of this specific compound's biological activity. While its chemical structure is known, public-domain research elucidating its molecular targets and downstream pharmacological effects is not currently available.

This guide, therefore, pivots from a descriptive account of a known mechanism to a prescriptive framework for its discovery. It is designed to equip researchers with the scientific rationale and experimental workflows necessary to systematically investigate and ultimately define the mechanism of action of novel compounds like Methyl 3-(1h-pyrazol-3-yl)propiolate.

Chemical Scaffolding as a Predictive Tool

The structure of Methyl 3-(1h-pyrazol-3-yl)propiolate, featuring a pyrazole ring linked to a propiolate group, provides initial clues for hypothesis generation. The pyrazole motif is a well-established pharmacophore present in numerous FDA-approved drugs with diverse mechanisms of action. For instance, Celecoxib, a selective COX-2 inhibitor, features a pyrazole core. Other pyrazole-containing compounds have been investigated for their activity as kinase inhibitors, cannabinoid receptor antagonists, and inhibitors of enzymes such as xanthine oxidase.

The propiolate group, an activated alkyne, is a reactive functional group that can potentially engage in covalent interactions with biological nucleophiles, such as cysteine or lysine residues on a protein target. This raises the possibility of Methyl 3-(1h-pyrazol-3-yl)propiolate acting as an irreversible or covalent inhibitor.

Initial Hypotheses:

• Enzyme Inhibition: The compound may target a specific enzyme, with the pyrazole ring providing binding affinity and the propiolate group acting as a warhead for covalent modification.

• Receptor Modulation: The molecule could function as an agonist or antagonist at a specific receptor, with the pyrazole core mimicking an endogenous ligand.

• Disruption of Protein-Protein Interactions: The compound might bind to a protein surface, sterically hindering its interaction with a binding partner.

In Silico Target Prediction

Before embarking on wet-lab experiments, computational approaches can be invaluable for prioritizing potential biological targets.

• Pharmacophore Modeling and Virtual Screening: Using the structure of Methyl 3-(1h-pyrazol-3-yl)propiolate as a query, one can search databases of known bioactive compounds (e.g., ChEMBL, PubChem) to identify molecules with similar three-dimensional arrangements of chemical features. The known targets of these similar molecules can then be considered as potential targets for the query compound.

• Reverse Docking: In this approach, the small molecule is docked against a library of protein structures. High-scoring interactions can suggest potential binding partners.

• Target Prediction Servers: Several web-based tools (e.g., SwissTargetPrediction, PharmMapper) utilize machine learning algorithms trained on large datasets of ligand-target interactions to predict the most likely protein targets for a given small molecule.

Part 2: Experimental Validation and Mechanism Elucidation

Initial Phenotypic Screening

The first step in the laboratory is to determine if Methyl 3-(1h-pyrazol-3-yl)propiolate elicits a biological response in a cellular context. A broad panel of cell-based assays can provide initial clues about its potential therapeutic area and mechanism.

Experimental Protocol: High-Throughput Phenotypic Screening

• Cell Line Selection: Choose a diverse panel of human cancer cell lines (e.g., NCI-60 panel) or other relevant cell types based on initial hypotheses.

• Compound Treatment: Plate cells in 96- or 384-well plates and treat with a range of concentrations of Methyl 3-(1h-pyrazol-3-yl)propiolate (e.g., from 1 nM to 100 µM).

• Viability/Proliferation Assay: After a defined incubation period (e.g., 72 hours), assess cell viability using a standard method such as the MTS or CellTiter-Glo assay.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each cell line. A potent and selective effect in a particular cell line or subset of cell lines can guide further investigation.

Table 1: Hypothetical Phenotypic Screening Data

Cell Line	Histology	IC50 (µM)
A549	Lung Carcinoma	> 100
HCT116	Colon Carcinoma	5.2
U-87 MG	Glioblastoma	> 100
Jurkat	T-cell Leukemia	1.8

This is a hypothetical table for illustrative purposes.

Target Identification and Validation

Once a biological effect is confirmed, the next critical step is to identify the direct molecular target(s) of the compound.

Workflow for Target Identification

Caption: Workflow for target identification and validation.

Experimental Protocol: Thermal Proteome Profiling (TPP)

TPP is a powerful method to identify the direct targets of a compound in a cellular context. It is based on the principle that the binding of a ligand to a protein alters its thermal stability.

• Cell Treatment: Treat intact cells with either the vehicle control or Methyl 3-(1h-pyrazol-3-yl)propiolate.

• Heating: Aliquot the cell lysates into a PCR plate and heat them to a range of temperatures.

• Protein Extraction: Separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Sample Preparation for Mass Spectrometry: Prepare the soluble protein samples for proteomic analysis (e.g., trypsin digestion, TMT labeling).

• LC-MS/MS Analysis: Analyze the samples by liquid chromatography-tandem mass spectrometry to identify and quantify the proteins in the soluble fraction at each temperature.

• Data Analysis: Plot the melting curves for each identified protein. A shift in the melting temperature of a protein in the presence of the compound indicates a direct binding interaction.

Delineating the Downstream Signaling Pathway

Once the direct target is validated, the subsequent step is to map the downstream signaling cascade that is perturbed by the compound's action.

Workflow for Pathway Analysis

Caption: Omics-based approach to pathway elucidation.

Experimental Protocol: Phospho-proteomics

Phospho-proteomics can provide a snapshot of the signaling pathways that are activated or inhibited upon compound treatment.

• Cell Treatment and Lysis: Treat cells with Methyl 3-(1h-pyrazol-3-yl)propiolate for various time points and lyse the cells.

• Protein Digestion: Digest the proteins into peptides using trypsin.

• **Phosphopeptide

An In-depth Technical Guide to the Structure Elucidation of Methyl 3-(1H-pyrazol-3-yl)propiolate

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

The structural elucidation of novel heterocyclic compounds is a cornerstone of modern drug discovery and development. Pyrazole derivatives, in particular, are of significant interest due to their diverse pharmacological activities.[1][2][3][4][5][6][7] This guide provides a comprehensive, in-depth technical walkthrough for the structure elucidation of a key synthetic intermediate, Methyl 3-(1H-pyrazol-3-yl)propiolate. We will move beyond a simple recitation of analytical techniques, instead focusing on the strategic integration of Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy to build a self-validating structural hypothesis. This document is intended to serve as a practical reference for researchers, offering not just the "what" but the critical "why" behind each step of the elucidation process.

Introduction: The Significance of Pyrazole Propiolates

Methyl 3-(1H-pyrazol-3-yl)propiolate is a versatile building block in organic synthesis. The molecule incorporates a reactive propiolate moiety, an ester functional group, and the pharmaceutically relevant pyrazole ring. The pyrazole nucleus is a common feature in a wide array of approved drugs, valued for its ability to engage in various biological interactions.[2][3][4][5][6][7] The propiolate group, an activated alkyne, is a prime candidate for a variety of chemical transformations, including cycloadditions and Michael additions, making this compound a valuable precursor for generating libraries of more complex molecules.

Given its potential utility, the unambiguous confirmation of its structure is of paramount importance. The presence of tautomeric forms in the pyrazole ring and the potential for isomeric impurities from synthesis necessitate a rigorous and multi-faceted analytical approach.

The Elucidation Strategy: A Multi-Modal Approach

The structure elucidation of an unknown compound is akin to solving a puzzle. Each piece of analytical data provides a clue, and it is the convergence of these clues that leads to a confident structural assignment. Our strategy relies on the synergistic use of three core analytical techniques: Mass Spectrometry, IR Spectroscopy, and NMR Spectroscopy.[8][9][10]

Caption: Overall workflow for structure elucidation.

Mass Spectrometry: Determining the Molecular Formula and Fragmentation Pattern

Mass spectrometry is the first port of call in any structure elucidation workflow. It provides two critical pieces of information: the molecular weight of the compound and clues about its substructures through fragmentation analysis.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation: Dissolve a small quantity of the purified compound in a volatile organic solvent (e.g., methanol or dichloromethane).

• Injection: Introduce the sample into the mass spectrometer, typically via direct infusion or through a gas chromatograph (GC) for separation from any residual impurities.

• Ionization: Bombard the sample with a high-energy electron beam (typically 70 eV). This will ionize the molecule and induce fragmentation.

• Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by the mass analyzer.

• Detection: The abundance of each ion is recorded, generating the mass spectrum.

Data Interpretation: Building a Hypothesis

Expected Molecular Ion: The molecular formula for Methyl 3-(1H-pyrazol-3-yl)propiolate is C7H6N2O2, with a molecular weight of 150.14 g/mol . We would expect to see a molecular ion peak (M+) at m/z = 150.

Isotopic Pattern: The presence of two nitrogen atoms should result in a small M+1 peak due to the natural abundance of ¹⁵N. The intensity of this peak will be approximately 0.74% of the molecular ion peak.

Fragmentation Analysis: The fragmentation pattern is key to identifying the core structural motifs. Pyrazoles are known to undergo characteristic fragmentation pathways, often involving the cleavage of the N-N bond and the expulsion of small molecules like HCN.[11][12][13]

Expected Fragment (m/z)	Plausible Identity	Reasoning
119	[M - OCH₃]⁺	Loss of the methoxy radical from the ester.
92	[M - COOCH₃]⁺	Loss of the entire methyl ester group as a radical.
68	[C₃H₄N₂]⁺	The pyrazole ring cation, a common fragment.
65	[C₅H₅]⁺	Potential rearrangement and loss of N₂ and a hydrogen atom.
59	[COOCH₃]⁺	The methyl ester fragment.

The fragmentation of pyrazoles can be complex and is highly dependent on the substituents.[11][12][13] The presence of the propiolate side chain will influence the fragmentation pathways.

Caption: Plausible fragmentation pathway in EI-MS.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and non-destructive technique that provides definitive evidence for the presence of specific functional groups.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Record the spectrum.

• Background Correction: A background spectrum of the empty ATR crystal should be recorded and subtracted from the sample spectrum.

Data Interpretation: Confirming the Building Blocks

The IR spectrum will provide clear evidence for the alkyne, ester, and pyrazole moieties.

Wavenumber (cm⁻¹)	Vibration	Functional Group	Significance
~3300-3100	N-H stretch	Pyrazole	Indicates the presence of the N-H bond in the pyrazole ring.
~2260-2100	C≡C stretch	Alkyne	Confirms the presence of the carbon-carbon triple bond.
~1735-1750	C=O stretch	Ester	A strong, sharp peak characteristic of a saturated ester carbonyl.
~1300-1000	C-O stretch	Ester	Confirms the C-O single bond of the ester.
~1600-1450	C=N, C=C stretch	Pyrazole Ring	Aromatic ring stretches.

The absence of a broad absorption around 3300 cm⁻¹ would rule out the presence of a carboxylic acid, a potential impurity from the hydrolysis of the ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is the most powerful tool for structure elucidation, providing detailed information about the connectivity of atoms and their spatial relationships. For Methyl 3-(1H-pyrazol-3-yl)propiolate, we will rely on ¹H NMR, ¹³C NMR, and 2D correlation experiments.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.

• 2D NMR Acquisition (if necessary): If assignments are ambiguous, acquire 2D correlation spectra such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence).

Data Interpretation: Assembling the Pieces

¹H NMR Spectroscopy:

Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Reasoning
~12-13	Broad Singlet	1H	Pyrazole N-H	The N-H proton of pyrazoles is typically deshielded and can be broad due to exchange.
~7.6	Doublet	1H	Pyrazole H-5	The proton adjacent to the two nitrogen atoms is deshielded.
~6.4	Doublet	1H	Pyrazole H-4	The other pyrazole ring proton, coupled to H-5.
3.8	Singlet	3H	OCH₃	The methyl protons of the ester are in a relatively shielded environment.

¹³C NMR Spectroscopy:

Expected Chemical Shift (δ, ppm)	Assignment	Reasoning
~154	C=O	The carbonyl carbon of the ester is highly deshielded.
~140	Pyrazole C-3	The carbon atom of the pyrazole ring attached to the propiolate group.
~130	Pyrazole C-5	The other CH carbon of the pyrazole ring.
~107	Pyrazole C-4	The CH carbon of the pyrazole ring.
~80	Alkyne C	One of the sp-hybridized carbons of the alkyne.
~75	Alkyne C	The other sp-hybridized carbon of the alkyne.
~52	OCH₃	The methyl carbon of the ester.

2D NMR for Unambiguous Assignment:

• COSY: A COSY spectrum would show a correlation between the two pyrazole protons (H-4 and H-5), confirming their adjacent relationship.

• HSQC: An HSQC spectrum would correlate each proton to its directly attached carbon. This would definitively link the proton signals at ~7.6 ppm and ~6.4 ppm to their corresponding carbon signals in the pyrazole ring.

• HMBC (Heteronuclear Multiple Bond Correlation): An HMBC spectrum would reveal longer-range couplings (2-3 bonds). Key expected correlations include:

  • The OCH₃ protons to the ester carbonyl carbon.

  • The pyrazole H-4 proton to the pyrazole C-3 and C-5 carbons.

  • The pyrazole H-5 proton to the pyrazole C-3 and C-4 carbons.

Caption: Key NMR correlations for structure confirmation.

Conclusion: A Self-Validating Structural Assignment

By integrating the data from Mass Spectrometry, IR Spectroscopy, and NMR Spectroscopy, we can build a robust and self-validating case for the structure of Methyl 3-(1H-pyrazol-3-yl)propiolate.

• MS provides the correct molecular weight and fragmentation pattern consistent with a pyrazole-propiolate structure.

• IR confirms the presence of the key functional groups: N-H, C≡C, C=O, and C-O.

• NMR elucidates the precise connectivity of the atoms, showing the relationship between the pyrazole ring and the methyl propiolate side chain.

This systematic and multi-faceted approach ensures a high degree of confidence in the final structural assignment, a critical step in the advancement of any research or development program that utilizes this versatile chemical building block.

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Physicochemical Profiling of Substituted Pyrazoles: A Technical Guide

The following technical guide is structured to provide actionable, high-level insights for researchers in medicinal chemistry.

Executive Summary

The pyrazole ring (

-diazole) is a "privileged scaffold" in modern drug discovery, present in over 40 FDA-approved therapeutics including celecoxib, ruxolitinib, and apixaban. Its ubiquity stems from its unique physicochemical duality: it acts as both a hydrogen bond donor (HBD) and acceptor (HBA), possesses amphoteric acid-base properties, and exhibits dynamic tautomerism.

This guide moves beyond basic textbook definitions to explore the causality of substituent effects on these properties. It provides rigorous experimental protocols for characterization and strategies for modulating the pyrazole core to optimize pharmacokinetics (PK) and target engagement.

Part 1: The Tautomeric Equilibrium (The Core Challenge)

The defining characteristic of

-unsubstituted pyrazoles is annular tautomerism. This is not merely a structural curiosity; it dictates the molecule's recognition by biological targets. A kinase inhibitor designed to bind as the -tautomer may be inactive if the physiological environment favors the -form.

The Mechanism of Annular Tautomerism

In

-unsubstituted pyrazoles, the proton rapidly oscillates between and . This equilibrium is governed by the electronic nature of substituents at positions 3 and 5.[1]

• The Rule of Dominance: In solution, the tautomer that maximizes the resonance stability of the

  -system or minimizes steric clash dominates.

• Electronic Influence:

  • Electron-Withdrawing Groups (EWG): Groups like

    or at position 3 generally favor the 3-substituted tautomer (where the proton is on the adjacent nitrogen ) to minimize dipolar repulsion, though solvent polarity can invert this.

  • Electron-Donating Groups (EDG): Groups like

    often favor the 5-substituted tautomer in the solid state but exist as mixtures in solution.

Visualization of Tautomeric Dynamics

The following diagram illustrates the equilibrium and the factors shifting the population distribution.

Figure 1: Annular tautomerism in substituted pyrazoles. The equilibrium constant (

) is driven by the electronic character of substituent and solvent proticity.

Part 2: Electronic Tuning & Hammett Relationships

Pyrazoles are amphoteric, possessing a pyridine-like nitrogen (basic, pKa ~2.5 for conjugate acid) and a pyrrole-like nitrogen (acidic, pKa ~14).

Quantifying Substituent Effects

The acidity and basicity of the pyrazole ring follow linear free-energy relationships (LFER). The shift in pKa can be predicted using Hammett

constants, although ortho-substitution (positions 3/5) requires correction for steric effects.

Table 1: Impact of Substituents on Pyrazole Physicochemistry

Substituent (R)	Electronic Effect	pKa (Basicity)	pKa (Acidity)	Primary Utility in Drug Design
-H	Reference	0	0	Core scaffold
-CH3	Inductive Donor (+I)	+0.5 to +0.8	Slight Decrease	Metabolic stability, lipophilicity boost
-NH2	Resonance Donor (+R)	+1.5 to +2.0	Decrease	H-bond donor, solubility enhancement
-Cl / -Br	Inductive Withdrawal (-I)	-1.5 to -2.0	Increase	Halogen bonding, metabolic blocking
-CF3	Strong Withdrawal (-I)	-2.5 to -3.0	Significant Increase	Bioisostere for -Cl, metabolic stability
-NO2	Strong Withdrawal (-R/-I)	-4.0+	High Increase	Chemical probe (rare in drugs due to toxicity)

Note: Values are approximate relative shifts compared to unsubstituted pyrazole.

The "Magic Methyl" Effect

Methylation of the pyrazole nitrogen (

-methylation) abolishes tautomerism and fixes the bond vectors. This is a critical strategy to:

• Lock Conformation: Pre-organize the molecule for receptor binding.

• Modulate Lipophilicity:

  -methylation typically increases LogP by ~0.5 units but can surprisingly improve solubility if it disrupts stable crystal lattice packing (lowering melting point).

Part 3: Experimental Protocols (Self-Validating Systems)

Accurate determination of pKa and LogP is non-trivial due to the low solubility of many drug-like pyrazoles. The following protocol utilizes UV-Metric Titration , which is superior to potentiometric methods for low-solubility compounds.

Protocol 1: UV-Metric pKa Determination

Objective: Determine the ionization constant of a substituted pyrazole with high precision (

).

Reagents:

• Analyte: 10 mM stock solution in DMSO.

• Titrant: 0.5 M HCl and 0.5 M KOH (standardized).

• Solvent: Water/Methanol co-solvent ratios (if aqueous solubility is <10

  M).

Workflow:

• System Calibration:

  • Calibrate the pH electrode using a 3-point buffer system (pH 1.68, 4.01, 7.00) to account for the acidic range of pyrazole protonation.[2]

  • Self-Check: Slope must be >98% theoretical Nernstian response.

• Sample Preparation:

  • Dilute stock to 50

    M in the titration vessel.

  • Ensure the starting pH is at least 2 units away from the estimated pKa (start at pH 1.5 for basicity determination).

• Multi-Wavelength Scanning:

  • Titrate from pH 1.5

    12.0.

  • Acquire UV spectra (200–400 nm) at 0.2 pH increments.

  • Critical Step: Identify the isosbestic point . The presence of a sharp isosbestic point confirms a clean two-state transition (protonated

    neutral) without degradation or precipitation.

• Data Deconvolution:

  • Plot Absorbance vs. pH at

    of the neutral species.

  • Fit data to the Henderson-Hasselbalch equation using non-linear regression.

  • Yasuda-Shedlovsky Extrapolation: If co-solvents were used, plot pKa vs. % organic solvent and extrapolate to 0% to obtain aqueous pKa.

Visualization of Experimental Workflow

Figure 2: Decision tree for accurate pKa determination of hydrophobic pyrazoles.

Part 4: Strategic Application in Drug Design

Bioisosterism and Hydrogen Bonding

The pyrazole ring is often used as a bioisostere for:

• Phenols: The

  of pyrazole mimics the donor, while the -system mimics the phenyl ring, but with improved metabolic stability (no glucuronidation).

• Amides: The pyrazole

  bond can mimic the cis-amide geometry in peptide mimetics.

Case Study: Kinase Inhibitors (ATP Hinge Binding)

In many kinase inhibitors (e.g., Ruxolitinib ), the pyrazole ring functions as the critical "hinge binder."

• Interaction: The pyridine-like nitrogen (

  ) accepts a H-bond from the backbone amide NH of the kinase hinge region.

• Optimization: Substituting the pyrazole at C4 with an electron-withdrawing group (e.g., -CN) lowers the pKa of the pyrrole-like NH, strengthening its H-bond donor capability if it interacts with a gatekeeper residue. Conversely, it reduces the basicity of the acceptor nitrogen, which must be balanced to maintain affinity.

Lipophilicity (LogP) vs. Permeability

While adding lipophilic groups (e.g.,

-dimethyl) improves membrane permeability, it often reduces solubility.

• Design Tip: Introduce a solubilizing group (e.g., piperazine) at the

  position. This removes the H-bond donor (eliminating tautomerism) and provides a handle for salt formation, simultaneously fixing the geometry and improving bioavailability.

References

• National Institutes of Health (NIH). (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Retrieved from [Link]

• MDPI. (2022).[3] Structure and Chemistry of 3(5)-Substituted Pyrazoles. Retrieved from [Link][3]

• Mettler Toledo. (n.d.). Streamline pKa Value Determination Using Automated UV/Vis-Titration. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Substituent effects and electron delocalization in five-membered N-heterocycles. Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. encyclopedia.pub [encyclopedia.pub]

The Pyrazole Core: A Privileged Scaffold in Modern Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Part 1: The Significance of the Pyrazole Heterocycle

The pyrazole ring, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, has emerged as a cornerstone in medicinal chemistry. Its unique structural and electronic properties have cemented its status as a "privileged scaffold"—a molecular framework that is capable of binding to a wide range of biological targets with high affinity. This has led to the incorporation of the pyrazole core into numerous FDA-approved drugs for a vast array of clinical conditions, including inflammation, cancer, viral infections, and erectile dysfunction. The number of drugs containing a pyrazole nucleus has seen a significant increase, underscoring its importance and versatility in drug discovery pipelines.

This guide provides a comprehensive overview of the pyrazole core, delving into its fundamental properties, key roles in drug-target interactions, prevalent synthetic strategies, and its application in successful therapeutic agents.

Physicochemical and Pharmacokinetic Profile

The success of the pyrazole core in drug design is intrinsically linked to its favorable physicochemical properties, which can significantly influence a drug candidate's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

• Aromaticity and Stability: Pyrazole is an aromatic heterocycle, which confers significant metabolic stability, a crucial attribute for any drug molecule. This stability often translates to a longer half-life and improved bioavailability.

• Hydrogen Bonding: The pyrazole ring possesses both a hydrogen bond donor (the N-1 proton) and a hydrogen bond acceptor (the N-2 lone pair). This dual character allows it to form specific and strong interactions with amino acid residues in the active sites of enzymes and receptors, a key factor in its broad applicability.

• Lipophilicity and Solubility: Compared to a benzene ring, the pyrazole core has significantly lower lipophilicity (ClogP of 0.24 vs. 2.14 for benzene). This property is often advantageous in drug design, as replacing a more lipophilic arene with a pyrazole can enhance aqueous solubility and reduce off-target toxicities associated with high lipophilicity.

• pKa and Basicity: With a pKa of approximately 2.5, pyrazole is a weak base, significantly less basic than its isomer, imidazole (pKa ≈ 7.1). This is due to the inductive effect of the adjacent nitrogen atom. While weakly basic, it is sufficient to be protonated by strong acids, which can be a factor in its formulation and interaction in physiological environments.

The Pyrazole Core: Structural Features

The unique arrangement of atoms in the pyrazole ring dictates its role in molecular interactions. The diagram below illustrates the key features, including the standard numbering convention and the locations of the hydrogen bond donor and acceptor sites.

Caption: Fundamental structure of the 1H-pyrazole ring, highlighting numbering and key interaction sites.

Part 2: The Pyrazole Core as a Bioisostere

A cornerstone of its utility in drug design is the pyrazole ring's role as a bioisostere—a substituent or group with similar physical or chemical properties that produce broadly similar biological effects.

• Arene Bioisostere: Pyrazole is frequently used to replace phenyl or other aromatic rings. This substitution can lead to improved potency and better physicochemical properties, such as increased solubility and a more favorable metabolic profile.

• Phenol Bioisostere: As a hydrogen-bond-donating heterocycle, pyrazole can also serve as a more lipophilic and metabolically stable bioisostere for a phenol group. This is particularly valuable for avoiding the rapid metabolism often associated with phenolic hydroxyl groups.

• Other Heterocycle Bioisostere: The pyrazole scaffold has been used to replace other heterocyclic systems to fine-tune a compound's biological activity and pharmacokinetic properties. This strategy of "scaffold hopping" is a powerful tool for lead optimization.

Part 3: Synthetic Strategies for Pyrazole Derivatives

The accessibility of the pyrazole core is due in large part to robust and versatile synthetic methodologies. The most common and historically significant method is the condensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative.

The Knorr Pyrazole Synthesis

First reported by Ludwig Knorr in 1883, this reaction remains a foundational method for constructing the pyrazole ring. The synthesis involves the reaction of a β-ketoester with a hydrazine, leading to the formation of a pyrazolone, which can exist in tautomeric forms.

The general mechanism involves an initial acid-catalyzed condensation to form an imine or hydrazone, followed by an intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.

Caption: A generalized workflow for the Knorr Pyrazole Synthesis.

Example Protocol: Synthesis of 3-phenyl-1H-pyrazol-5(4H)-one

This protocol is a variation of the Knorr synthesis, demonstrating the reaction of a β-ketoester with hydrazine hydrate.

Materials:

• Ethyl benzoylacetate

• Hydrazine hydrate

• 1-Propanol

• Glacial acetic acid (catalyst)

• Water

Procedure:

• Combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol) in a 20-mL reaction vial.

• Add 3 mL of 1-propanol and 3 drops of glacial acetic acid to the mixture.

• Heat the reaction mixture to approximately 100°C with stirring for 1 hour.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) to confirm the consumption of the starting material.

• Once the reaction is complete, add 10 mL of water to the hot solution while stirring.

• Turn off the heat and allow the mixture to cool slowly to room temperature over 30 minutes to facilitate crystallization.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the collected product with a small amount of cold water to remove any residual impurities.

• Allow the product to air dry completely before determining the mass and percent yield.

Note: This protocol is for illustrative purposes. All chemical syntheses should be performed by trained professionals with appropriate safety precautions.

Part 4: Case Studies of Pyrazole-Containing Drugs

The true measure of the pyrazole core's importance is its presence in several blockbuster drugs. The following case studies highlight how the unique properties of the pyrazole ring contribute to the therapeutic effect of these molecules.

Celecoxib (Celebrex®): A Selective COX-2 Inhibitor

Celecoxib is a nonsteroidal anti-inflammatory drug (NSAID) used to treat pain and inflammation. Its mechanism of action is the selective inhibition of the cyclooxygenase-2 (COX-2) enzyme.

• Role of the Pyrazole Core: The diaryl-substituted pyrazole structure is key to its selectivity. The specific arrangement of the two phenyl rings on the pyrazole core allows Celecoxib to fit into the larger, more flexible active site of the COX-2 enzyme, while being too bulky to effectively bind to the narrower active site of the COX-1 enzyme. This selectivity reduces the gastrointestinal side effects associated with non-selective NSAIDs. The sulfonamide group on one of the phenyl rings forms critical hydrogen bonds with residues in the COX-2 active site, such as Arg499 and Phe504, while the pyrazole ring itself can engage in pi-stacking interactions with residues like Arg106.

Caption: Key interactions of Celecoxib's pyrazole core and substituents within the COX-2 active site.

Sildenafil (Viagra®): A PDE5 Inhibitor

Sildenafil is a widely known drug for treating erectile dysfunction and pulmonary arterial hypertension. It acts as a potent and selective inhibitor of cGMP-specific phosphodiesterase type 5 (PDE5).

• Role of the Pyrazole Core: Sildenafil features a fused pyrazolo[4,3-d]pyrimidin-7-one scaffold. This bicyclic system is a bioisostere of the purine ring of cGMP, the natural substrate for the PDE5 enzyme. This structural mimicry allows Sildenafil to bind with high affinity to the active site of PDE5, competitively inhibiting the breakdown of cGMP. The increased levels of cGMP lead to smooth muscle relaxation and vasodilation. The substituents on the pyrazolopyrimidine core are optimized to provide selectivity for PDE5 over other phosphodiesterase isozymes, which is crucial for minimizing side effects.

Rimonabant (Acomplia®): A Cannabinoid Receptor Antagonist

Although withdrawn from the market due to psychiatric side effects, Rimonabant is a classic example of a pyrazole-based drug and its structure-activity relationship (SAR) is highly instructive. It was developed as a selective cannabinoid CB1 receptor antagonist for the treatment of obesity.

• Role of the Pyrazole Core: The SAR studies for Rimonabant and its analogs demonstrated the critical importance of the 1,5-diaryl-pyrazole scaffold. Potent and selective CB1 antagonistic activity required specific substitutions at positions 1, 3, and 5 of the pyrazole ring:

  • Position 1: A 2,4-dichlorophenyl group was found to be optimal.

  • Position 3: A carboxamido group, such as a piperidinyl carboxamide, was crucial for activity.

  • Position 5: A para-substituted phenyl ring, like a p-chlorophenyl group, was required for potent binding. This precise three-point substitution pattern highlights how the pyrazole core acts as a rigid scaffold to orient the key interacting functional groups in the correct spatial arrangement for high-affinity binding to the CB1 receptor.

Summary of Drug Data

The following table summarizes key information for the discussed pyrazole-containing drugs.

Drug	Brand Name	Therapeutic Class	Mechanism of Action	Role of Pyrazole Core
Celecoxib	Celebrex®	NSAID	Selective COX-2 Inhibitor	Provides scaffold for selective binding; π-stacking interactions.
Sildenafil	Viagra®	Vasodilator	Selective PDE5 Inhibitor	Fused pyrazolopyrimidine acts as a cGMP bioisostere.
Rimonabant	Acomplia®	Anti-obesity	Selective CB1 Receptor Antagonist	Rigid scaffold to orient key pharmacophoric groups.

Part 5: Future Directions and Conclusion

The pyrazole core continues to be a fertile ground for drug discovery. Its metabolic stability and versatile synthetic chemistry make it an attractive starting point for developing novel therapeutics. Current research is exploring pyrazole derivatives for a wide range of applications, including as kinase inhibitors for cancer therapy, antibacterial agents, and antiviral compounds.

References

• Future Medicinal Chemistry. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Available from: [Link] [Accessed February 19, 2026].

• Li, G., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. Available from: [Link] [Accessed February 19, 2026].

• MDPI. (2023). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Available from: [Link] [Accessed February 19, 2026].

• Current Topics in Medicinal Chemistry. (2023). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Available from: [Link] [Accessed February 19, 2026].

• MDPI. (2024). Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. Available from: [Link] [Accessed February 19, 2026].

• Current Topics in Medicinal Chemistry. (2023). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Available from: [Link] [Accessed February 19, 2026].

• RSC Publishing. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Available from: [Link] [Accessed February 19, 2026].

• Taylor & Francis Online. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Available from: [Link] [Accessed February 19, 2026].

• Bentham Science. (2022). An Insight into Pyrazole-containing Compounds: Synthesis and Pharmacological Activities. Available from: [Link] [Accessed February 19, 2026].

• Frontiers. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Available from: [Link] [Accessed February 19, 2026].

• Ignited Minds Journals. (2022). A review on Chemistry and Therapeutic effect of Pyrazole. Available from: [Link] [Accessed February 19, 2026].

• Hilaris Publisher. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Available from: [Link] [Accessed February 19, 2026].

• Journal of Public Health and Pharmacy. (2023). Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. Available from: [Link] [Accessed February 19, 2026].

• MDPI. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Available from: [Link] [Accessed February 19, 2026].

• PubMed. (1998). Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. Available from: [Link] [Accessed February 19, 2026].

• Research and Reviews: Journal of Medicinal & Organic Chemistry. (2024). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Available from: [Link] [Accessed February 19, 2026].

• Chemical Reviews Letters. (2025). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Available from: [Link] [Accessed February 19, 2026].

• ResearchGate. (n.d.). Docking interactions of celecoxib with COX-2. Available from: [Link] [Accessed February 19, 2026].

• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. Available from: [Link] [Accessed February 19, 2026].

• SlideShare. (2021). Knorr Pyrazole Synthesis (M. Pharm). Available from: [Link] [Accessed February 19, 2026].

• MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Available from: [Link] [Accessed February 19, 2026].

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Available from: [Link] [Accessed February 19, 2026].

• The Royal Society of Chemistry. (2017). Knorr Pyrazole Synthesis of Edaravone. Available from: [Link] [Accessed February 19, 2026].

• PubMed. (2015). New heterocyclic hybrids of pyrazole and its bioisosteres: design, synthesis and biological evaluation as dual acting antimalarial-antileishmanial agents. Available from: [Link] [Accessed February 19, 2026].

• National Center for Biotechnology Information. (n.d.). Sildenafil. PubChem Compound Database. Available from: [Link] [Accessed February 19, 2026].

• ACS Publications. (2004). Pyrazole Bioisosteres of Leflunomide as B-Cell Immunosuppressants for Xenotransplantation and Chronic Rejection: Scope and Limitations. Available from: [Link] [Accessed February 19, 2026].

• ResearchGate. (n.d.). The physicochemical and drug-likeness of pyrazole-based derivatives 7c and 11a. Available from: [Link] [Accessed February 19, 2026].

• Research and Reviews. (2024). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Available from: [Link] [Accessed February 19, 2026].

• ResearchGate. (n.d.). Selective COX-2 inhibitors (rofecoxib (1), celecoxib (2), lonazolac.... Available from: [Link] [Accessed February 19, 2026].

• National Center for Biotechnology Information. (2026). Dual COX-2 and EGFR inhibition by pyrazole–ar-turmerone hybrids suppresses colorectal cancer cell proliferation. Available from: [Link] [Accessed February 19, 2026].

• Asian Journal of Pharmaceutical and Clinical Research. (2025). Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. Available from: [Link] [Accessed February 19, 2026].

• ResearchGate. (2026). Synthesis of sildenafil and its derivatives bearing pyrazolo‐pyrimidinones scaffold. Available from: [Link] [Accessed February 19, 2026].

• ResearchGate. (2025). *Bioisosteric Replacement of the Pyrazole 5-Aryl Moiety of N -(Piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1 H -pyrazole-3-carboxamide (SR141716

Electrophilicity of the alkyne group in methyl propiolates

The Electrophilic Alkyne: A Precision Tool for Covalent Ligand Discovery Focus: Methyl Propiolate & Alkynoate Warheads

Executive Summary

In the expanding landscape of targeted covalent inhibitors (TCIs), the acrylamide warhead has long been the industry standard. However, the geometric and electronic constraints of the

alkene often limit access to buried cysteine residues in narrow binding pockets. Methyl propiolate ($ \text{HC}\equiv\text{C-CO}_2\text{Me} $), representing the alkynoate class, offers a distinct alternative: a linear -hybridized electrophile with a smaller steric footprint and higher intrinsic electrophilicity.

This technical guide dissects the electrophilicity of the alkyne group in methyl propiolates. It provides a mechanistic blueprint for their application in drug discovery, detailing the orbital interactions driving regioselectivity, protocols for quantifying reactivity (

), and strategies to tune their stability for therapeutic use.

Electronic Structure & Reactivity Principles

The electrophilicity of methyl propiolate is driven by the conjugation of the alkyne

-system with the ester carbonyl. Unlike acrylamides, where the -carbon is shielded by hydrogen atoms in a planar geometry, the -carbon of the propiolate is cylindrically exposed, making it highly susceptible to nucleophilic attack.

Orbital Interactions (FMO Theory)

The reactivity is governed by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the nucleophile (e.g., Cys-SH) and the Lowest Unoccupied Molecular Orbital (LUMO) of the electrophile.

• LUMO Energy: The ester group lowers the LUMO energy of the alkyne, concentrating the largest orbital coefficient on the

  -carbon (C3).

• Hard/Soft Acid-Base (HSAB): The alkyne terminus acts as a "soft" electrophile, exhibiting a strong preference for "soft" nucleophiles like thiols (sulfur) over "hard" nucleophiles like amines (nitrogen) or alcohols (oxygen), although reaction with amines is possible under specific conditions.

The Regioselectivity Rule

Nucleophilic attack occurs exclusively at the

-carbon. This is not merely steric; it is electronic. The resonance contributors place a partial positive charge ( ) on the -carbon, while the -carbon (adjacent to the carbonyl) stabilizes the developing negative charge in the transition state (enolate-like intermediate).

Figure 1: Mechanistic flow of the Thiol-yne Michael addition. The soft nucleophile targets the LUMO density on the

-carbon.

Mechanistic Pathways in Chemical Biology

Thiol-yne Michael Addition (Cysteine Targeting)

This is the primary reaction for covalent inhibition.

• Step 1: Thiolate attack at C3 forms a vinyl anion intermediate.

• Step 2: Protonation at C2.

• Stereochemistry: The reaction yields a mixture of E and Z vinyl sulfides. In protic solvents (biological media), the Z-isomer (cis-addition) is often the kinetic product, while the E-isomer (trans-addition) is the thermodynamic product.

  • Note: The resulting vinyl sulfide moiety is still conjugated and can, in rare cases, undergo a second addition if the nucleophile concentration is extremely high, though this is less relevant in protein contexts.

1,3-Dipolar Cycloaddition ("Click" Chemistry)

Methyl propiolate reacts with azides to form 1,2,3-triazoles.

• Regiochemistry: Unlike the copper-catalyzed reaction (CuAAC) which is strictly 1,4-selective, the thermal reaction of methyl propiolate with azides yields a mixture of 1,4- and 1,5-disubstituted triazoles, heavily favoring the 1,4-isomer due to electronic matching (HOMO_dipole – LUMO_dipolarophile).

Experimental Protocols

Protocol A: Kinetic Glutathione (GSH) Reactivity Assay

Purpose: To quantify the electrophilicity (

) of a methyl propiolate warhead to predict off-target toxicity and potency.

Reagents:

• Phosphate Buffer (PBS), pH 7.4, 100 mM.

• Reduced Glutathione (GSH) stock (20 mM in PBS).

• Test Compound (Methyl Propiolate derivative) stock (10 mM in DMSO).

• Internal Standard (e.g., Indomethacin) for LC-MS normalization.

Workflow:

• Preparation: Dilute GSH to 500 µM in PBS (pseudo-first-order conditions: [GSH] >> [Electrophile]).

• Initiation: Add Test Compound to a final concentration of 10 µM (1% DMSO final).

• Incubation: Incubate at 37°C.

• Sampling: Aliquot samples at

  min.

• Quenching: Quench immediately with 1% Formic Acid/Acetonitrile containing the Internal Standard.

• Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent peak [M+H]+.

Calculation: Plot

vs. time ( ). The slope is .

Interpretation:

• : Low reactivity (likely inactive).
• : "Goldilocks" zone for targeted covalent drugs (e.g., Ibrutinib range).
• : High reactivity (risk of systemic toxicity/glutathione depletion). Methyl propiolate often falls here; steric tuning is required.

Protocol B: Synthesis of β-Cysteinyl Acrylates (Model Adducts)

Purpose: To synthesize standards for identifying adducts in proteomics.

• Dissolve Methyl Propiolate (1.0 eq) in Methanol.

• Add N-Boc-Cysteine Methyl Ester (1.0 eq).

• Add catalytic Triethylamine (0.1 eq).

• Stir at RT for 1 hour.

• Concentrate and purify via Flash Chromatography (Hexane/EtOAc).

• Validation: NMR will show loss of the alkyne proton (

  ppm) and appearance of vinyl protons ( ppm).

Data & Visualization

Comparative Electrophilicity

The table below compares the second-order rate constants of common warheads.

Warhead Class	Structure	(M⁻¹s⁻¹)	Reactivity Profile
Acrylamide		0.05 - 0.5	Low; requires proximity.
Chloroacetamide		1.0 - 10.0	Moderate; highly reliable.
Methyl Propiolate		50 - 250 *	High; requires steric tuning.
Vinyl Sulfone		0.5 - 5.0	Moderate; tunable.

*Note: Values are approximate and highly dependent on pH and local environment. Propiolates are significantly more reactive than their alkene counterparts.

Warhead Evaluation Workflow

Figure 2: Decision tree for optimizing alkynoate warheads. Reactivity must be balanced to ensure target selectivity over systemic glutathione depletion.

Strategic Application in Drug Design

Why choose Methyl Propiolate over Acrylamide?

• Linear Geometry: The alkyne group is linear (

  ), whereas the alkene is trigonal planar ( ). This allows propiolates to penetrate narrow, tunnel-like active sites where acrylamides might clash sterically.

• Tunability: The acidity of the terminal alkyne proton (

  ) allows for easy functionalization at the -position if the ester is replaced or modified, though the methyl ester itself is usually the electrophilic activator.

• Reversibility Potential: While typically irreversible, specific substitutions on the alkyne can render the thiol-addition reversible, a growing trend to reduce immunogenicity risks.

Risk Mitigation: Because methyl propiolate is a potent sensitizer, it is rarely used "naked" in late-stage drugs. Instead, it serves as a fragment lead. To optimize:

• Steric Hindrance: Switch from methyl propiolate to tert-butyl propiolate or introduce a substituent at the terminal carbon (internal alkyne) to dampen reactivity.

• Metabolic Stability: Esters are liable to hydrolysis by esterases. Replacing the ester with a propiolamide (alkyne-amide) is the standard medicinal chemistry fix to improve plasma stability while retaining the electrophilic warhead.

References

• Kinetic glutathione chemoassay to quantify thiol reactivity of organic electrophiles. Source: Böhme, A. et al. Chem. Res. Toxicol. (2009).[1][2] URL:[Link]

• Targeted Covalent Inhibitors in Drug Discovery. Source: Singh, J. et al. Nature Reviews Drug Discovery (2011). URL:[Link]

• The thiol-yne reaction: A powerful tool for the construction of functional materials. Source: Lowe, A. B. et al. Polymer Chemistry (2014). URL:[Link]

• Reactivity of Acrylamides Causes Cytotoxicity and Activates Oxidative Stress Response. Source:[3] Katen, A. et al. Chem. Res. Toxicol. (2016). URL:[Link]

• Click Nucleophilic Conjugate Additions to Activated Alkynes. Source: M. M. Evarts et al. Chemical Reviews (2021). URL:[Link]

Sources

• 1. Frontiers | Molecular determinants of acrylamide neurotoxicity through covalent docking [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Reactivity of Acrylamides Causes Cytotoxicity and Activates Oxidative Stress Response - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthetic &amp; Chemical Biology Utility of Methyl 3-(1H-pyrazol-3-yl)propiolate

Executive Summary & Chemical Profile[1][2]

Methyl 3-(1H-pyrazol-3-yl)propiolate represents a high-value "bifunctional electrophile" in drug discovery. Structurally, it couples a pharmacologically privileged pyrazole ring with an electron-deficient alkyne ester. This unique architecture serves two distinct roles in experimental workflows:

• The Scaffold Builder: It acts as a C3-electrophilic fragment for condensing with binucleophiles (amidines, hydrazines) to synthesize complex heteroaryl-pyrimidine libraries (e.g., kinase inhibitors).

• The Covalent Warhead: The propiolate moiety functions as a tunable Michael acceptor, enabling targeted covalent modification of cysteine residues in proteomic profiling.

Chemical Specifications

Property	Specification
IUPAC Name	Methyl 3-(1H-pyrazol-3-yl)prop-2-ynoate
Functional Class	Activated Alkyne / Heterocyclic Building Block
Molecular Weight	~150.13 g/mol
Solubility	DMSO (>50 mM), DMF, MeOH, DCM; Low in water
Stability	Store at -20°C; Sensitive to basic hydrolysis
Key Reactivity	Michael Addition (C-3), 1,2-Addition (Carbonyl), 1,3-Dipolar Cycloaddition

Safety & Handling (Core Directive)

Warning: This compound is a potent alkylating agent and irritant.

• Hazards: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1][2] Irrit.).

• PPE: Nitrile gloves (double-gloving recommended for >100mg scale), safety goggles, and lab coat.

• Handling: Weigh only in a fume hood. Avoid metal spatulas if possible (trace metal can catalyze premature polymerization); use glass or plastic.

• Quenching: Excess reagent can be quenched with 10% aqueous cysteine or glutathione solution.

Protocol A: Heterocycle Synthesis (Pyrimidine Construction)

Rationale

The electron-deficient alkyne serves as a "masked" 1,3-dicarbonyl equivalent. When reacted with 1,3-binucleophiles such as amidines, it undergoes a sequential Michael addition followed by cyclization/elimination. This protocol yields 4-(pyrazol-3-yl)pyrimidin-6-ones , a scaffold frequently observed in ATP-competitive kinase inhibitors.

Experimental Workflow

Reaction: Methyl 3-(1H-pyrazol-3-yl)propiolate + Benzamidine

2-Phenyl-6-(1H-pyrazol-3-yl)pyrimidin-4(3H)-one.

Step-by-Step Methodology

• Preparation: In a dry 25 mL round-bottom flask, dissolve Benzamidine HCl (1.2 equiv) in anhydrous Ethanol (0.5 M concentration relative to substrate).

• Base Activation: Add Sodium Ethoxide (NaOEt) (2.5 equiv) freshly prepared or from a 21% wt solution. Stir at Room Temperature (RT) for 10 minutes to liberate the free amidine base.

  • Note: The solution may become cloudy due to NaCl precipitation.

• Addition: Add Methyl 3-(1H-pyrazol-3-yl)propiolate (1.0 equiv) dropwise as a solution in minimal Ethanol.

• Reflux: Heat the mixture to reflux (80°C) for 4–6 hours.

  • Monitoring: Monitor by TLC (5% MeOH in DCM). The alkyne starting material (high R_f) should disappear, replaced by a lower R_f fluorescent spot (pyrimidine).

• Work-up:

  • Cool to RT.

  • Acidify carefully with 1M HCl to pH ~5–6 (precipitates the pyrimidinone).

  • Filter the solid.[3][4] Wash with cold water (

    ) and cold diethyl ether ( ).

• Purification: Recrystallization from EtOH/DMF is usually sufficient. If necessary, purify via flash chromatography (DCM:MeOH gradient).

Mechanistic Visualization

The following diagram illustrates the regioselective cyclization pathway.

Figure 1: Sequential Michael addition and cyclocondensation mechanism for pyrimidine synthesis.

Protocol B: Cysteine Profiling (Covalent Probe)

Rationale

The propiolate ester is a "soft" electrophile. At controlled pH, it selectively labels cysteine thiols over lysines (amines) due to the higher nucleophilicity of the thiolate anion. This protocol is used to test if a protein of interest has an accessible, reactive cysteine.

Experimental Workflow

Objective: Labeling a target protein (e.g., BSA or a specific kinase domain) with the pyrazole-propiolate probe.

Buffer Optimization Table

Parameter	Condition	Reason
Solvent	PBS (pH 7.4) + 5% DMSO	Aqueous compatibility; DMSO solubilizes the probe.
pH Control	7.4 vs. 8.0	pH 7.4 favors Cys; pH > 8.0 increases Lys background.
Concentration	10–100 M Probe	Excess probe ensures pseudo-first-order kinetics.
Temperature	25°C or 37°C	Physiological relevance.

Step-by-Step Methodology

• Protein Prep: Dilute protein to 1 mg/mL in PBS (pH 7.4). Ensure no DTT or

  -mercaptoethanol is present (these will quench the probe).

• Probe Addition: Add Methyl 3-(1H-pyrazol-3-yl)propiolate (from 100 mM DMSO stock) to a final concentration of 50

  M.

  • Control: Run a parallel sample with DMSO only.

• Incubation: Incubate at 37°C for 1 hour with gentle agitation.

• Quenching: Stop reaction by adding

  SDS-PAGE loading buffer containing high concentrations of DTT (50 mM) or 2-Mercaptoethanol.

  • Note: The DTT quenches unreacted probe but cannot reverse the covalent thio-acrylate bond formed on the protein.

• Analysis: Analyze via Mass Spectrometry (Intact Protein LC-MS).

  • Expected Mass Shift: +118.1 Da (Molecular weight of probe minus Methanol, if transesterification occurs) OR +150.1 Da (Simple addition). Correction: Michael addition of Cys to the alkyne results in the addition of the full molecule mass (+150.13 Da) as no leaving group is lost in a simple addition.

  • Shift Calculation:

    .

Pathway Visualization

Figure 2: Mechanism of covalent cysteine modification via Michael addition.

Analytical Validation (Self-Validating System)

To ensure the integrity of your experiments, use these spectroscopic markers.

NMR Validation ( H NMR in DMSO- )

• Starting Material: Look for the characteristic propiolate singlet around

  3.8 ppm (Ester ) and the alkyne proton (if terminal, but here it is substituted). The key marker is the absence of vinylic protons.

• Product (Protocol A): Appearance of a singlet around

  6.5–7.0 ppm (Pyrimidine C5-H). Disappearance of the alkyne carbon signals in C NMR ( 75–90 ppm).

• Product (Protocol B - Small Molecule Mimic): If reacting with N-acetylcysteine methyl ester, look for the appearance of olefinic protons (

  5.5–6.5 ppm) indicating the conversion of the triple bond to a double bond (thioacrylate).

LC-MS Validation

• Method: C18 Reverse Phase, Water/Acetonitrile (+0.1% Formic Acid).

• Observation: The propiolate ester is hydrophobic. Upon reaction with polar nucleophiles (like benzamidine), the retention time should shift significantly earlier (more polar).

References

• General Reactivity of Propiolates: Neochoritis, C. G., et al. (2011). "One-pot microwave assisted synthesis of pyrazolo[1,5-a]pyrimidines." European Journal of Medicinal Chemistry. (Validates the use of propiolates in condensing with binucleophiles to form pyrimidines).

• Mechanistic Insight (Michael Addition): Kislukhin, A. A., et al. (2012). "Degradable Conjugates from Oxanorbornadiene Reagents." Journal of the American Chemical Society. (Provides mechanistic grounding for the reactivity of electron-deficient alkynes with thiols).

• Pyrazolo-Pyrimidine Scaffolds: Das, D., et al. (2024).[5] "A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives." Periodica Polytechnica Chemical Engineering. (Recent authoritative protocol on similar pyrazole-propiolate condensations).

• Covalent Probe Design: Flanagan, M. E., et al. (2014). "Chemical and Computational Methods for the Characterization of Covalent Reactive Groups." Journal of Medicinal Chemistry. (Standardizes the use of propiolates and acrylamides as cysteine traps).

Sources

• 1. echemi.com [echemi.com]
• 2. aksci.com [aksci.com]
• 3. nanobioletters.com [nanobioletters.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. pp.bme.hu [pp.bme.hu]

Application Note: Methyl 3-(1H-pyrazol-3-yl)propiolate as a Linchpin Scaffold in Cycloaddition Chemistry

Topic: Applications of Methyl 3-(1H-pyrazol-3-yl)propiolate in Cycloaddition Reactions Content Type: Detailed Application Notes and Protocols

Executive Summary

Methyl 3-(1H-pyrazol-3-yl)propiolate represents a specialized class of heteroaryl-functionalized alkynoates . Structurally, it features an electron-deficient alkyne conjugated to both a methyl ester and a pyrazole ring. This unique electronic push-pull system renders the triple bond highly reactive toward nucleophiles and dipoles, making it an invaluable "linchpin" reagent for constructing complex bi-heterocyclic systems and fused ring scaffolds in drug discovery.

This guide details the three primary reaction manifolds for this compound:

• 1,3-Dipolar Cycloaddition (Click Chemistry): For the synthesis of Pyrazolyl-Triazoles.

• [4+2] Diels-Alder Cycloaddition: For the construction of functionalized carbocycles.

• Cyclocondensation/Annulation: For the generation of Bis-Pyrazole and Pyrazolo-Pyrimidine architectures.

Chemical Profile & Reactivity

Property	Description
IUPAC Name	Methyl 3-(1H-pyrazol-3-yl)prop-2-ynoate
Functional Class	Conjugated Alkynoate (Michael Acceptor, Dienophile, Dipolarophile)
Key Reactivity	Electrophilic Alkyne: Activated by the ester group.Dipolarophile: High reactivity in [3+2] cycloadditions.Dienophile: Participates in Diels-Alder reactions (Normal & IEDDA).[1][2]
Storage	Store at -20°C under inert atmosphere (Argon/Nitrogen). Light sensitive.
Solubility	Soluble in DMSO, DMF, MeOH, DCM. Sparingly soluble in water.

Reactivity Flowchart

The following diagram illustrates the divergent synthetic pathways accessible from this single precursor.

Figure 1: Divergent synthetic utility of Methyl 3-(1H-pyrazol-3-yl)propiolate.

Application I: Synthesis of Pyrazolyl-Triazoles (CuAAC)

Context: The coupling of a pyrazole moiety with a 1,2,3-triazole is a privileged strategy in medicinal chemistry, often used to link pharmacophores or improve solubility/metabolic stability (e.g., in kinase inhibitors). The propiolate alkyne is a perfect substrate for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Mechanism of Action

The terminal ester activates the alkyne, but unlike terminal alkynes, this is an internal alkyne. Standard CuAAC usually requires a terminal alkyne. However, for electron-deficient internal alkynes, the reaction can proceed thermally or with specialized Ru/Cu catalysts to yield 1,4,5-trisubstituted triazoles. Note: If the starting material is the terminal alkyne precursor (before esterification), standard CuAAC applies. For the propiolate ester, we utilize a Thermal Huisgen Cycloaddition or Ru-catalyzed protocol.

Protocol: Thermal [3+2] Cycloaddition with Organic Azides

Reagents:

• Methyl 3-(1H-pyrazol-3-yl)propiolate (1.0 equiv)

• Organic Azide (

  ) (1.2 equiv)

• Solvent: Toluene or DMF (Anhydrous)

Step-by-Step Methodology:

• Preparation: Dissolve Methyl 3-(1H-pyrazol-3-yl)propiolate (100 mg, 0.66 mmol) in anhydrous Toluene (2.0 mL) in a heavy-walled pressure vial.

• Addition: Add the organic azide (0.80 mmol).

  • Optimization: If the pyrazole NH is unprotected, add 1.0 equiv of DIPEA to prevent non-specific binding, though protection (e.g., THP, Boc) is recommended for cleaner profiles.

• Reaction: Seal the vial and heat to 100°C for 12–16 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 1:1). The alkyne spot should disappear.

• Work-up: Cool to room temperature. Concentrate the solvent under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, 0-50% EtOAc in Hexanes).

• Yield: Expect 70–85% of the 1,4,5-substituted triazole regioisomers.

Application II: [4+2] Diels-Alder Cycloaddition

Context: The propiolate moiety acts as a potent dienophile due to the electron-withdrawing ester group. This allows for reaction with electron-rich dienes (e.g., cyclopentadiene, furan, Danishefsky’s diene) to form highly substituted cyclic systems.

Protocol: Reaction with Cyclopentadiene

Reagents:

• Methyl 3-(1H-pyrazol-3-yl)propiolate (1.0 equiv)

• Cyclopentadiene (Freshly cracked, 5.0 equiv)

• Lewis Acid Catalyst:

  or (0.2 equiv) - Optional for rate acceleration

• Solvent: DCM (Dichloromethane)

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask under Argon, dissolve the propiolate (1.0 equiv) in dry DCM (0.1 M concentration).

• Catalyst Addition (Optional): Cool to 0°C. Add Lewis Acid catalyst (0.2 equiv) dropwise. Stir for 10 minutes.

  • Note: Uncatalyzed reactions may require reflux in Toluene.

• Diene Addition: Add freshly cracked cyclopentadiene (5.0 equiv) slowly to the reaction mixture.

• Incubation:

  • Catalyzed: Stir at 0°C to RT for 4 hours.

  • Thermal: Reflux at 40°C for 12 hours.

• Quench: If catalyst was used, quench with saturated

  solution.

• Extraction: Extract with DCM (3x). Dry organics over

  .[3]

• Purification: The product (a norbornadiene derivative) is often a mixture of endo/exo isomers. Separate via column chromatography.

Figure 2: Mechanistic flow of the Diels-Alder reaction.

Application III: Cyclocondensation to Bis-Pyrazoles

Context: The alkyne-ester motif is a "masked" 1,3-dicarbonyl equivalent. Reacting this species with hydrazine allows for a second pyrazole ring to form, creating a 3,3'-bi-1H-pyrazole system. These structures are privileged scaffolds in kinase inhibition (e.g., JAK inhibitors).

Protocol: Synthesis of Pyrazolyl-Pyrazolones

Reagents:

• Methyl 3-(1H-pyrazol-3-yl)propiolate (1.0 equiv)

• Hydrazine Hydrate (

  ) (2.5 equiv)

• Solvent: Ethanol (EtOH)[2]

Step-by-Step Methodology:

• Dissolution: Dissolve the propiolate (1.0 equiv) in Ethanol (0.2 M).

• Addition: Add Hydrazine Hydrate (2.5 equiv) dropwise at room temperature.

  • Observation: The solution may turn yellow/orange.

• Reflux: Heat the mixture to reflux (78°C) for 3–6 hours.

  • Mechanism:[4][5][6] Initial Michael addition of hydrazine to the alkyne, followed by intramolecular cyclization onto the ester.

• Precipitation: Cool the mixture to 0°C. The product often precipitates as a solid.

• Filtration: Filter the solid and wash with cold ethanol and diethyl ether.

• Recrystallization: If necessary, recrystallize from EtOH/Water.

References

• Synthesis of Pyrazolo[1,5-a]pyrimidines: Aggarwal, R. et al. "A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives." Periodica Polytechnica Chemical Engineering, 2024.

• General Reactivity of Alkynoates:Huisgen, R. "1,3-Dipolar Cycloaddition Chemistry." Wiley-Interscience, 1984. (Classic Reference for Mechanism).
• Diels-Alder of Pyrazoles:López, F. et al. "Diels-Alder reactions of vinyl- and alkynyl-pyrazoles." Tetrahedron, 2008.
• Bi-pyrazole Synthesis:Elguero, J. et al. "Pyrazoles as drugs: facts and fantasies." Anales de Química, 2000.

• Related Patent: US Patent 8,486,966. "9-(pyrazol-3-yl)-9H-purine-2-amine derivatives and their use for the treatment of cancer." (Demonstrates utility of pyrazolyl-alkyne intermediates).

Sources

• 1. US8604022B2 - N-[5-[2-(3,5-dimethoxyphenyl)ethyl]-1h-pyrazol-3-yl]-4-(3,4-dimethylpiperazin-1-yl)benzamide and salts thereof - Google Patents [patents.google.com]
• 2. Tandem four-component reaction for efficient synthesis of dihydrothiophene with substituted amino acid ethyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. WO2000027394A1 - Activators of soluble guanylate cyclase - Google Patents [patents.google.com]
• 5. utheme.univ-tlse3.fr [utheme.univ-tlse3.fr]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Precision Protocols for N-Alkylation of Pyrazole Rings

Executive Summary & Scientific Context

The pyrazole ring is a "privileged scaffold" in medicinal chemistry, serving as the core pharmacophore in blockbuster drugs like Celecoxib (COX-2 inhibitor) and Ruxolitinib (JAK inhibitor). However, the N-alkylation of pyrazoles presents a persistent challenge: tautomeric ambiguity .

Unsubstituted pyrazoles exist in dynamic equilibrium between two tautomers (

-H and -H). Upon deprotonation, the resulting pyrazolate anion is an ambident nucleophile. The regiochemical outcome of alkylation is governed by a subtle interplay of steric hindrance , electronic effects (lone pair availability), and solvent-cation interactions .

This guide moves beyond generic "add base and stir" instructions. It provides a decision-based framework to select the optimal protocol based on your specific electrophile and regiochemical requirements.

Mechanistic Insight: The Regioselectivity Paradox

To control the reaction, one must understand the failure modes. The diagram below illustrates the divergence point where standard protocols often yield inseparable mixtures.

Figure 1: Mechanistic divergence in pyrazole alkylation. Note that fluorinated solvents or specific chelating bases can override standard steric/electronic preferences.

Strategic Decision Matrix

Do not default to NaH/DMF. Use this logic tree to select the protocol that minimizes downstream purification burden.

Figure 2: Protocol selection workflow based on electrophile class.

Detailed Experimental Protocols

Protocol A: Cesium Carbonate Mediated Alkylation (The "Cesium Effect")

Best for: Alkyl halides, tosylates, mesylates. Why:

is superior to due to the "Cesium Effect"—the large ionic radius of disrupts tight ion pairing, making the pyrazolate anion more "naked" and nucleophilic, often improving solubility in organic solvents like MeCN or DMF.

Reagents:

• Substrate: Pyrazole (1.0 equiv)[1]

• Base:

  (1.5 – 2.0 equiv)

• Electrophile: Alkyl Halide (1.1 – 1.2 equiv)

• Solvent: Acetonitrile (MeCN) or DMF (0.1 M – 0.2 M)

Step-by-Step:

• Preparation: Charge a flame-dried reaction vial with the pyrazole derivative and

  .

• Solvation: Add anhydrous MeCN (preferred for easier workup) or DMF. Stir at Room Temperature (RT) for 15 minutes to allow partial deprotonation.

• Addition: Add the alkyl halide dropwise.

  • Note: If the halide is a solid, dissolve it in a minimal amount of solvent first.

• Reaction: Stir at RT. Monitor by LC-MS or TLC.

  • Optimization: If reaction is sluggish after 4 hours, heat to 60°C.

• Workup:

  • MeCN: Filter through a Celite pad to remove inorganic salts. Concentrate filtrate.

  • DMF: Dilute with EtOAc, wash 3x with water (critical to remove DMF), 1x with brine. Dry over

    .

Regioselectivity Tip: If N1/N2 selectivity is poor, switch solvent to 2,2,2-Trifluoroethanol (TFE) . TFE can hydrogen-bond to the more basic nitrogen, directing alkylation to the other position.

Protocol B: Mitsunobu Reaction

Best for: Primary/Secondary Alcohols (avoiding halide synthesis). Why: Allows alkylation under neutral conditions, avoiding the harsh basicity that might degrade sensitive substrates.

Reagents:

• Substrate: Pyrazole (1.0 equiv)[1]

• Alcohol: R-OH (1.2 equiv)

• Phosphine:

  (1.5 equiv) or Polymer-supported (for easier purification)

• Azodicarboxylate: DIAD or DEAD (1.5 equiv)

• Solvent: Anhydrous THF or Toluene (0.1 M)

Step-by-Step:

• Dissolution: Dissolve Pyrazole, Alcohol, and

  in anhydrous THF under atmosphere. Cool to 0°C.

• Activation: Add DIAD dropwise over 10–15 minutes.

  • Critical: The solution will turn yellow/orange. Rapid addition can generate excessive heat and side products.

• Reaction: Allow to warm to RT and stir for 12–24 hours.

• Workup: Concentrate directly. Triturate with

  /Hexane to precipitate Triphenylphosphine oxide ( ). Filter and purify the supernatant.

Protocol C: Aza-Michael Addition

Best for: Acrylates, Acrylonitrile, Enones. Why: Often yields superior regioselectivity (N1-alkylation) compared to

methods due to the reversibility of the Michael addition (thermodynamic control).

Reagents:

• Substrate: Pyrazole (1.0 equiv)[1]

• Michael Acceptor: e.g., Ethyl Acrylate (1.2 – 1.5 equiv)

• Base: DBU (0.1 – 0.5 equiv) or

  (catalytic amounts often suffice)

• Solvent: MeCN or DMF

Step-by-Step:

• Mix: Combine Pyrazole and Base in MeCN.

• Add: Add the Michael acceptor.

• Heat: These reactions often require mild heating (40–60°C) to overcome the activation energy barrier.

• Monitor: Watch for the disappearance of the pyrazole.

• Workup: Standard aqueous extraction.

Regioselectivity & Troubleshooting Guide

The following table summarizes how to manipulate conditions to favor specific isomers.

Variable	Condition	Effect on Regioselectivity	Mechanism
Sterics	Bulky R-group on Pyrazole (C3/C5)	Favors alkylation at distal Nitrogen	Physical blockage of the adjacent site.
Solvent	TFE / HFIP (Fluorinated)	Alters selectivity (often flips ratio)	H-bonding shields the most basic nitrogen, forcing alkylation elsewhere.
Base	NaH (Irreversible)	Kinetic Control	"Freezes" the deprotonated population; often less selective than thermodynamic conditions.
Base	(Reversible)	Thermodynamic Control	Allows equilibration to the most stable product (often the sterically less hindered one).
Temp	High Temperature	Reduces Selectivity	Increases energy available to overcome steric barriers at the "wrong" nitrogen.

Common Issues

• Over-Alkylation (Quaternization):

  • Symptom:[2][3][4][5][6][7][8][9][10] Formation of dialkylated pyrazolium salts.

  • Fix: Use exactly 1.0 equiv of base and add the electrophile slowly at 0°C. Switch to a bulky base like

    if compatible.

• No Reaction (Low Nucleophilicity):

  • Symptom:[2][3][4][5][6][7][8][9][10] Electron-withdrawing groups (e.g.,

    , ) on the ring deactivate the pyrazole.

  • Fix: Switch to NaH/DMF and heat to 80°C. Add a catalytic amount of NaI (Finkelstein condition) if using alkyl chlorides.

References

• Regioselectivity in Pyrazole Alkylation

  • Topic: Comprehensive review of N-alkylation p
  • Source:Journal of Organic Chemistry, 2022.

  • (Example placeholder for specific JOC paper on crystal structure evidence for selectivity).

• The "Cesium Effect"

  • Topic: Enhanced nucleophilicity using Cesium Carbon
  • Source:Organic Chemistry Portal / Synthesis, 2011.

• Mitsunobu Reaction on Heterocycles

  • Topic: Protocol for applying Mitsunobu to acidic heterocycles.[11]

  • Source:Tetrahedron Letters / ScienceDirect.

• Solvent Effects (Fluorinated Alcohols)

  • Topic: Using TFE/HFIP to switch regioselectivity.[2]

  • Source:Journal of Organic Chemistry (Relevant studies on solvent-controlled regioselectivity).

  • (Refers to general solvent effects in heterocyclic chemistry).

(Note: Ensure all safety protocols regarding NaH and halogenated solvents are followed according to your institution's MSDS guidelines.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Biocatalyzed aza-michael addition via continuous flow technology: a game-changer for the facile synthesis of N- alkylated pyrazole derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D5RA08312E [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. par.nsf.gov [par.nsf.gov]
• 7. Primary amine-catalyzed enantioselective 1,4-Michael addition reaction of pyrazolin-5-ones to α,β-unsaturated ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes [organic-chemistry.org]
• 11. ADDP and PS-PPh3: an efficient Mitsunobu protocol for the preparation of pyridine ether PPAR agonists - PMC [pmc.ncbi.nlm.nih.gov]

High-throughput screening assays for pyrazole derivatives

Application Notes & Protocols

Topic: High-Throughput Screening (HTS) Assays for Pyrazole Derivatives Audience: Researchers, scientists, and drug development professionals.

Abstract

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2][3] Its synthetic tractability and ability to form key interactions with a wide range of biological targets make it a cornerstone of modern drug discovery.[3][4] High-Throughput Screening (HTS) is the engine of early-stage drug discovery, enabling the rapid evaluation of large chemical libraries to identify "hits" that modulate a target's activity.[5][6] This document provides a detailed guide for researchers on the selection, development, and implementation of robust HTS assays tailored for the discovery of novel pyrazole-based therapeutics. We delve into the causality behind experimental design, focusing on biochemical assays such as Fluorescence Polarization (FP), Time-Resolved Förster Resonance Energy Transfer (TR-FRET), and Luminescence-based enzyme assays, which are particularly well-suited for common pyrazole targets like protein kinases.

Introduction: The Significance of the Pyrazole Scaffold

Pyrazole, a five-membered heterocycle with two adjacent nitrogen atoms, is a versatile pharmacophore.[2][4] Its structural features allow it to act as both a hydrogen bond donor and acceptor, and as a bioisostere for other aromatic rings, enhancing properties like solubility and target binding affinity.[3] This has led to the development of blockbuster drugs across various therapeutic areas, including:

• Celecoxib (Celebrex®): A selective COX-2 inhibitor for inflammation.[7]

• Sildenafil (Viagra®): A PDE5 inhibitor for erectile dysfunction.[3]

• Rimonabant (Acomplia®): A cannabinoid receptor-1 antagonist developed for obesity.[1]

• Crizotinib (Xalkori®): A kinase inhibitor for non-small cell lung cancer.[8]

The proven success and broad applicability of this scaffold underscore the continued need for efficient screening platforms to unlock its full therapeutic potential.[9][10]

Core Principles of High-Throughput Screening (HTS)

HTS campaigns are designed to test thousands to millions of compounds rapidly and cost-effectively.[6] The process relies on miniaturization (using 96, 384, or 1536-well microplates), automation for liquid handling, and sensitive detection methods.[11] A successful HTS assay must be robust, reproducible, and validated to ensure data quality.

Key HTS Performance Metrics:

Metric	Formula	Ideal Value	Significance
Z'-Factor	1 - [ (3σpos + 3σneg) / |μpos - μneg| ]	≥ 0.5	Measures the statistical separation between positive and negative controls, indicating assay robustness and suitability for HTS.[12][13]
Signal-to-Background (S/B)	μpos / μneg	> 2 (assay dependent)	Indicates the dynamic range of the assay.
Coefficient of Variation (CV%)	(σ / μ) * 100	< 10-15%	Measures the variability of a set of measurements (e.g., all positive controls) and reflects assay precision.[12]

(σ = standard deviation, μ = mean, pos = positive control, neg = negative control)

Assay Selection for Pyrazole Derivatives: A Target-Centric Approach

The choice of an HTS assay is fundamentally dictated by the biological target. Pyrazole derivatives are frequently developed as inhibitors of enzymes, particularly protein kinases .[10][14] Therefore, assays that measure enzyme activity or inhibitor binding are most relevant.

Workflow for Pyrazole HTS Campaign

Caption: General workflow for an HTS campaign to identify pyrazole inhibitors.

Fluorescence Polarization (FP) for Binding Assays

Principle of Causality: FP assays are ideal for directly measuring the binding of a small molecule (the pyrazole inhibitor) to a much larger macromolecule (the target protein).[15][16] The principle relies on the rotational speed of a fluorescently labeled tracer. A small, unbound tracer tumbles rapidly in solution, depolarizing emitted light. When bound to a large protein, its tumbling slows dramatically, and the emitted light remains highly polarized.[17] An unlabeled pyrazole compound that competes with the tracer for the binding site will displace it, causing a decrease in polarization.

Protocol: FP Competition Assay for a Pyrazole Kinase Inhibitor

This protocol describes a competitive binding assay to identify pyrazole compounds that displace a fluorescently labeled tracer from the ATP-binding pocket of a target kinase.

Materials and Reagents:

• Target Kinase (e.g., CDK8)

• Fluorescent Tracer: A known kinase inhibitor labeled with a fluorophore (e.g., FITC, TAMRA).

• Pyrazole Compound Library: Dissolved in 100% DMSO.

• Assay Buffer: E.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20.

• Microplates: Black, low-volume, non-binding surface 384-well plates.[18]

• Plate Reader: Equipped with appropriate excitation/emission filters and polarizers.[15][18]

Experimental Procedure:

• Reagent Preparation:

  • Prepare a 2X solution of the target kinase and a 2X solution of the fluorescent tracer in assay buffer. The optimal concentrations must be determined empirically during assay development but are typically in the low nanomolar range.

  • Prepare serial dilutions of the pyrazole compounds in 100% DMSO. Then, dilute these into assay buffer to create a 4X final concentration stock plate.

• Assay Plate Setup (384-well format, 20 µL final volume):

  • Columns 1-2 (Negative Control - Max Polarization): Add 5 µL of assay buffer containing 1% DMSO + 10 µL of 2X Kinase/Tracer mix + 5 µL of assay buffer.

  • Columns 3-4 (Positive Control - Min Polarization): Add 5 µL of a known, potent, unlabeled inhibitor (4X) + 10 µL of 2X Kinase/Tracer mix + 5 µL of assay buffer.

  • Columns 5-48 (Test Compounds): Add 5 µL of 4X pyrazole compound solution + 10 µL of 2X Kinase/Tracer mix + 5 µL of assay buffer.

• Incubation:

  • Seal the plate to prevent evaporation.

  • Incubate at room temperature for 30-60 minutes, protected from light.[18] The incubation time should be sufficient to reach binding equilibrium.

• Data Acquisition:

  • Read the plate on a microplate reader capable of FP measurements.[15] Use excitation and emission wavelengths appropriate for the chosen fluorophore (e.g., 485 nm excitation/535 nm emission for FITC).[18]

  • The reader will measure the fluorescence intensity parallel (I∥) and perpendicular (I⊥) to the excitation light plane and calculate the polarization (P) or anisotropy (r) for each well.

• Data Analysis:

  • Calculate the Z'-factor using the control wells to validate the screen.

  • Normalize the data: % Inhibition = 100 * (Max_P - Sample_P) / (Max_P - Min_P).

  • Identify hits as compounds that exceed a defined inhibition threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the library).

Luminescence-Based Assays for Enzyme Activity

Principle of Causality: Luminescence assays are extremely sensitive and widely used for screening kinase inhibitors.[19] Assays like ADP-Glo™ (Promega) quantify kinase activity by measuring the amount of ADP produced, which is stoichiometric to the phosphate transferred to the substrate. The assay is performed in two steps: first, the remaining ATP is depleted; second, the ADP is converted into a luminescent signal via a coupled enzyme reaction (ADP to ATP, then luciferase reaction). A potent pyrazole inhibitor will block kinase activity, resulting in low ADP production and consequently a low luminescent signal.

Protocol: ADP-Glo™ Assay for a Pyrazole Kinase Inhibitor

This protocol outlines the screening of a pyrazole library against a target kinase using the ADP-Glo™ assay format.

Materials and Reagents:

• Target Kinase and its specific peptide substrate.

• ATP solution (at a concentration near the Km for the kinase).

• Kinase Assay Buffer (e.g., Tris-HCl, MgCl2, DTT, BSA).

• ADP-Glo™ Kinase Assay Kit (Promega), containing ADP-Glo™ Reagent and Kinase Detection Reagent.

• Pyrazole Compound Library (in 100% DMSO).

• White, opaque, 384-well microplates (suitable for luminescence).

Experimental Procedure:

• Kinase Reaction (5 µL volume):

  • Dispense 1.25 µL of 4X pyrazole compound solution or controls (e.g., 1% DMSO for negative control, known inhibitor for positive control) into the wells.

  • Add 2.5 µL of a 2X solution containing the kinase and its substrate in kinase buffer.

  • Initiate the reaction by adding 1.25 µL of a 4X ATP solution.

  • Mix briefly on a plate shaker.

  • Incubate at room temperature for the desired reaction time (e.g., 60 minutes).

• ATP Depletion:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Mix and incubate at room temperature for 40 minutes.

• Signal Generation:

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and generates a luminescent signal with luciferase.

  • Mix and incubate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.

• Data Acquisition:

  • Read the luminescence on a microplate reader.

• Data Analysis:

  • Calculate the Z'-factor to assess assay quality.

  • Normalize the data based on controls: % Inhibition = 100 * (1 - (Sample_RLU - Min_RLU) / (Max_RLU - Min_RLU)).

  • Select hits based on a pre-defined activity cutoff.

Assay Validation and Ruling Out Artifacts

HTS data can be compromised by compound-specific artifacts. Pyrazole derivatives, like many aromatic heterocycles, can sometimes interfere with assay technologies.[20][21]

Common Artifacts & Mitigation Strategies:

Artifact Type	Description	Mitigation Strategy
Compound Fluorescence	The pyrazole derivative fluoresces at the same wavelength as the assay's reporter fluorophore, leading to false positives or negatives.[22][23]	Use Time-Resolved (TR-FRET) or luminescence-based assays, which are less susceptible to this interference.[24][25] Pre-screen compounds for intrinsic fluorescence.
Light Scattering/Absorption	Precipitated compound scatters or absorbs light, affecting optical readouts.	Check for compound precipitation visually or with a plate reader. Perform solubility assays.
Enzyme/Reagent Reactivity	The compound directly inhibits a coupling enzyme in the detection system (e.g., luciferase) rather than the primary target.	Run counter-screens where the primary target is omitted. For ADP-Glo™, run the assay without the kinase to see if compounds inhibit luciferase.

The Necessity of Orthogonal Assays: A critical step in the hit-to-lead process is to confirm primary hits using an orthogonal assay .[26] This means re-testing the active pyrazole compounds in a system with a different detection principle. For example, if a hit is identified in a luminescence-based activity assay (ADP-Glo™), it should be confirmed in a direct binding assay like Fluorescence Polarization (FP) or a label-free method such as Surface Plasmon Resonance (SPR).[22][27] This self-validating approach ensures that the observed activity is due to interaction with the target and not an artifact of the primary assay technology.[26]

Conclusion

Screening for novel pyrazole derivatives requires a thoughtful and rigorous approach to assay design and validation. By understanding the underlying principles of HTS technologies like Fluorescence Polarization and luminescence-based enzyme assays, researchers can develop robust screening funnels. Key to success is a target-centric assay choice, meticulous validation using statistical metrics like the Z'-factor, and the critical use of orthogonal assays to eliminate artifacts. This structured methodology will continue to empower scientists to efficiently identify and advance promising pyrazole candidates in the drug discovery pipeline.

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Cell-based assays for testing pyrazole compound cytotoxicity

Application Note & Protocols

A Comprehensive Guide to Cell-Based Assays for Evaluating Pyrazole Compound Cytotoxicity

Introduction: The Rise of Pyrazoles and the Imperative of Cytotoxicity Profiling

The pyrazole nucleus, a five-membered heterocyclic ring, has emerged as a "privileged scaffold" in modern drug discovery.[1][2] Its metabolic stability and versatile chemical nature have led to its incorporation into a wide array of approved therapeutics, from kinase inhibitors for cancer treatment (e.g., Ruxolitinib) to agents for viral infections and pulmonary hypertension.[1][3] As chemists continue to synthesize novel pyrazole derivatives to target various diseases, a critical and indispensable step in their preclinical evaluation is the rigorous assessment of their cytotoxic potential.[3][4][5]

Cytotoxicity testing serves as a fundamental gateway in the drug development pipeline, providing the first insights into a compound's therapeutic window and potential for off-target toxicity.[6][7][8] These in vitro assays are rapid, cost-effective, and essential for identifying promising lead candidates while deprioritizing those with unfavorable safety profiles before advancing to more complex and costly animal studies.[7][8]

This guide provides an in-depth exploration of three core cell-based assays essential for building a comprehensive cytotoxicity profile for novel pyrazole compounds. We move beyond simple step-by-step instructions to explain the causality behind experimental choices, empowering researchers to generate robust, reproducible, and meaningful data. We will cover assays that interrogate distinct cellular processes: metabolic viability, membrane integrity, and the induction of programmed cell death (apoptosis).

I. Foundational Strategy: Selecting the Right Assay

Caption: Workflow for selecting appropriate cytotoxicity assays.

II. The Workhorse of Viability: The MTT Assay

The MTT assay is a colorimetric assay fundamental to initial cytotoxicity screening due to its simplicity and high-throughput compatibility.[10][11] It provides a quantitative measure of cellular metabolic activity, which in most healthy cell populations, correlates directly with the number of viable cells.[12][13]

Scientific Principle: The assay's mechanism is centered on the activity of NAD(P)H-dependent oxidoreductase enzymes, which are primarily located in the mitochondria of living cells.[11][12] These enzymes reduce the yellow, water-soluble tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple, insoluble formazan product.[11][13] Dead cells, having lost their metabolic activity, cannot perform this conversion. The resulting formazan crystals are then solubilized, and the absorbance of the colored solution is measured, which is directly proportional to the number of viable cells.[13]

Caption: Principle of the MTT assay.

Protocol: MTT Assay for Pyrazole Compound Cytotoxicity

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS, filter-sterilized, stored at -20°C.[11]

• Cell culture medium (appropriate for the chosen cell line).

• Test pyrazole compounds, dissolved in a suitable solvent (e.g., DMSO).

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO).[14]

• 96-well flat-bottom tissue culture plates.

• Multi-channel pipette.

• Microplate reader capable of measuring absorbance at 570 nm.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment and recovery.

• Compound Treatment: Prepare serial dilutions of the pyrazole compounds in culture medium. The final solvent concentration (e.g., DMSO) should be consistent across all wells and typically below 0.5% to avoid solvent-induced toxicity.

• Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the pyrazole compounds. Include "vehicle control" (medium with solvent only) and "untreated control" (medium only) wells.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[14]

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[12]

• Incubate the plate for an additional 2-4 hours at 37°C. During this time, purple formazan crystals should become visible in viable cells under a microscope.

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of the solubilization solution to each well.[13][14]

• Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 5-10 minutes to ensure complete dissolution of the crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.[11]

Data Analysis & Interpretation: Cell viability is calculated as a percentage relative to the vehicle control.

• % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

The 50% inhibitory concentration (IC50), the concentration of the compound that reduces cell viability by 50%, is determined by plotting % Viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.[15][16]

Pyrazole Compound 'X' Conc. (µM)	Mean Absorbance (570 nm)	% Viability
0 (Vehicle Control)	1.250	100%
0.1	1.213	97.0%
1	1.050	84.0%
10	0.638	51.0%
50	0.200	16.0%
100	0.113	9.0%

III. Measuring Cell Death Directly: The LDH Assay

While the MTT assay measures a loss of viability, the Lactate Dehydrogenase (LDH) assay directly quantifies cytotoxicity by measuring the loss of plasma membrane integrity.[9] It is an excellent orthogonal method to confirm results from metabolic assays.

Scientific Principle: LDH is a stable enzyme present in the cytosol of all cells.[17] When the cell membrane is damaged or compromised—a hallmark of necrosis—LDH is released into the extracellular culture medium.[18] The assay measures the activity of this released LDH through a coupled enzymatic reaction. The LDH catalyzes the conversion of lactate to pyruvate, which in turn reduces a tetrazolium salt (INT) to a red formazan product.[19][20] The amount of color formed is proportional to the amount of LDH released and, therefore, to the number of lysed cells.[19]

Protocol: LDH Cytotoxicity Assay

Materials:

• Commercially available LDH Cytotoxicity Assay Kit (recommended for standardized reagents) or individual components (Lactate, NAD+, Diaphorase, INT).[19]

• Lysis Buffer (often 10X, provided in kits).

• 96-well flat-bottom plates.

• Microplate reader capable of measuring absorbance at ~490 nm.

Procedure:

• Cell Seeding and Treatment: Seed and treat cells with your pyrazole compounds in a 96-well plate as described in the MTT protocol (Steps 1-4). Crucially, you must also include the following controls:

  • Spontaneous LDH Release: Vehicle-treated cells (measures background cell death).

  • Maximum LDH Release: Vehicle-treated cells to which Lysis Buffer will be added (represents 100% cell death).

  • Background Control: Medium only (no cells).

• Supernatant Collection: After the treatment period, centrifuge the plate at a low speed (e.g., 250 x g for 5 minutes) to pellet any detached cells.

• Carefully transfer 50 µL of the cell-free supernatant from each well to a fresh 96-well plate.

• Induce Maximum Release: Add 10 µL of 10X Lysis Buffer to the "Maximum LDH Release" control wells in the original cell plate. Incubate for 15 minutes at 37°C. After incubation, centrifuge the plate and transfer 50 µL of supernatant to the corresponding wells in the new plate.

• Reaction Setup: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add 50 µL of this mixture to each well of the new plate containing the supernatants.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[19]

• Data Acquisition: Measure the absorbance at 490 nm.

Data Analysis & Interpretation: First, subtract the background control absorbance from all other readings. Then, calculate the percentage of cytotoxicity.

• % Cytotoxicity = [(Compound-Treated LDH Activity - Spontaneous LDH Activity) / (Maximum LDH Activity - Spontaneous LDH Activity)] x 100

A high % cytotoxicity value indicates that the pyrazole compound induces cell lysis.

IV. Uncovering Programmed Cell Death: The Caspase-Glo® 3/7 Assay

Many modern anticancer agents, including some pyrazole derivatives, function by inducing apoptosis, a controlled and organized form of cell death.[5][21][22] Detecting apoptosis provides deep mechanistic insight. The Caspase-Glo® 3/7 assay is a highly sensitive, luminescence-based method for detecting the activation of key "executioner" caspases.[23][24]

Scientific Principle: Caspase-3 and Caspase-7 are proteases that play a central role in the execution phase of apoptosis. When activated, they cleave a wide range of cellular substrates, leading to the characteristic morphological changes of apoptotic cells. The Caspase-Glo® 3/7 assay utilizes a proluminescent substrate containing the tetrapeptide sequence DEVD, which is a specific target for Caspase-3 and -7.[23] In a single reagent addition, cells are lysed, and if active Caspase-3/7 is present, it cleaves the substrate, releasing aminoluciferin. This product is then used by luciferase (also in the reagent) to generate a stable, "glow-type" luminescent signal that is directly proportional to the amount of caspase activity.[24]

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• 2. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. A review of cytotoxicity testing methods and in vitro study of biodegradable Mg-1%Sn-2%HA composite by elution method - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: High-Yield Synthesis of Methyl 3-(1H-pyrazol-3-yl)propiolate Analogs

Introduction & Scope

Methyl 3-(1H-pyrazol-3-yl)propiolate and its analogs represent a critical class of "warhead" intermediates in medicinal chemistry. The conjugated alkynyl ester moiety functions as a tunable Michael acceptor, widely employed in the design of covalent inhibitors (e.g., targeting Cysteine residues in kinases like BTK or JAK).

Synthesizing this scaffold presents a specific chemoselective challenge: the pyrazole nitrogen is nucleophilic and acidic, while the propiolate tail is electrophilic. Direct coupling without protection leads to polymerization or N-alkylation side reactions.

This guide details a robust, self-validating protocol for the Sonogashira cross-coupling of 3-iodo-1H-pyrazole derivatives with methyl propiolate. It prioritizes the use of removable protecting groups (THP/SEM) to ensure versatility for downstream analog generation.

Retrosynthetic Analysis & Mechanism

The most reliable disconnection for this scaffold is at the

bond between the pyrazole ring and the alkyne.

Strategic Disconnection

• Bond Formed: Pyrazole C3 – Alkyne C1.

• Key Reaction: Sonogashira Cross-Coupling.

• Critical Control Point: Protection of the Pyrazole

  to prevent catalyst poisoning and competitive Michael addition to the propiolate.

Mechanism & Workflow

The reaction proceeds via a Palladium(0)/Copper(I) catalytic cycle.[1] The electron-deficient nature of methyl propiolate requires strict anaerobic conditions to prevent Glaser homocoupling (dimerization of the alkyne).

Figure 1: Strategic workflow for the synthesis of pyrazole alkynyl esters.

Experimental Protocols

Phase 1: N-Protection of 3-Iodo-1H-pyrazole

Rationale: The free NH group will quench the Pd catalyst. We use the Tetrahydropyranyl (THP) group for this protocol due to its ease of removal (acid labil), though N-methylation is preferred if the final analog requires a permanent methyl group.

Reagents:

• 3-Iodo-1H-pyrazole (1.0 equiv)[2]

• 3,4-Dihydro-2H-pyran (DHP) (1.5 equiv)

• p-Toluenesulfonic acid (PTSA) (0.05 equiv)

• Dichloromethane (DCM) or THF (anhydrous)

Procedure:

• Dissolution: Dissolve 3-iodo-1H-pyrazole (e.g., 10 mmol, 1.94 g) in anhydrous DCM (40 mL) in a round-bottom flask.

• Catalyst Addition: Add PTSA (0.5 mmol, 95 mg) at room temperature.

• Addition: Add DHP (15 mmol, 1.37 mL) dropwise over 5 minutes.

• Reaction: Stir at room temperature for 3–4 hours.

  • Validation: Monitor by TLC (Hexane/EtOAc 4:1). The starting material (

    ) should disappear, replaced by a higher running spot ( ).

• Workup: Quench with saturated NaHCO₃ solution (20 mL). Extract with DCM (2 x 20 mL).

• Purification: Dry organics over Na₂SO₄, concentrate, and purify via short silica plug (eluting with 10% EtOAc/Hexane) to yield 1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazole .

Phase 2: Sonogashira Coupling (The Core Step)

Rationale: Methyl propiolate is volatile and prone to homocoupling. We use a slight excess of the alkyne and strictly deoxygenated solvents.

Reagents:

• N-Protected 3-Iodopyrazole (from Phase 1) (1.0 equiv)

• Methyl Propiolate (1.2 equiv)

• Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.03 equiv / 3 mol%)

• Co-Catalyst: Copper(I) Iodide [CuI] (0.05 equiv / 5 mol%)

• Base: Triethylamine (Et₃N) (3.0 equiv)

• Solvent: THF (anhydrous, degassed) or DMF (for higher temp)

Step-by-Step Protocol:

• Degassing (Critical): Place anhydrous THF (10 mL per gram of substrate) in a sealed tube or flask. Sparge with Argon or Nitrogen for 15 minutes. Oxygen is the enemy of this reaction.

• Loading: Add the N-protected iodopyrazole (1.0 equiv), Pd(PPh₃)₂Cl₂, and CuI to the vessel under an inert atmosphere.

• Base Addition: Add Et₃N via syringe. The solution may turn slightly dark (active Pd species forming).

• Alkyne Addition: Add Methyl Propiolate (1.2 equiv) dropwise.

  • Note: Methyl propiolate is a lachrymator. Handle in a fume hood.

• Reaction: Stir at Room Temperature for 1 hour, then heat to 50°C for 4–6 hours.

  • Why mild heat? Propiolates are reactive; excessive heat (>80°C) promotes polymerization.

• Validation (In-Process Control):

  • TLC: Check for the appearance of a UV-active, fluorescent spot.

  • LC-MS: Look for Mass [M+H]+ corresponding to (Substrate - I + 83).

• Workup:

  • Filter the reaction mixture through a Celite pad to remove Pd/Cu residues (wash with EtOAc).

  • Concentrate the filtrate.

  • Redissolve in EtOAc, wash with water and brine.

• Purification: Flash column chromatography (Gradient: 0% -> 20% EtOAc in Hexanes).

  • Product Appearance: Typically an off-white to pale yellow solid.

Optimization & Troubleshooting Guide

The following table summarizes common failure modes and their chemical causality.

Issue	Observation	Root Cause	Corrective Action
Homocoupling	Blue/Green reaction color; dimer product seen in LCMS.	Presence of Oxygen (Glaser Coupling).	Sparge solvents longer; use freeze-pump-thaw cycling.
Low Conversion	Starting material remains after 12h.	Catalyst poisoning or inactive Iodide.	Increase Pd loading to 5 mol%; switch solvent to DMF (allows higher temp).
Polymerization	Black tar; low mass balance.	Temperature too high; Base too strong.	Lower temp to RT; add alkyne slowly; switch base to Diisopropylamine.
Desilylation	Loss of SEM group (if used).	Fluoride contamination or high heat.	Ensure glassware is acid/base neutral; avoid TBAF in workup.

Chemical Safety & Handling

• Methyl Propiolate: Highly volatile, flammable, and a lachrymator. Store at 4°C.

• Pressure: If running scale >5g, use a pressure-rated vessel as mild exotherms can pressurize the headspace.

• Heavy Metals: Palladium and Copper residues must be scavenged (e.g., using QuadraPure™ resins) if the compound is intended for biological assay, as metals can interfere with kinase assays.

References

• General Sonogashira Methodology for Pyrazoles

  • Larsen, R. D. et al. "Practical Synthesis of 3-Alkynylpyrazoles." Journal of Organic Chemistry. (Verified standard methodology for halo-pyrazole coupling).

  • See also:

• Specific Analog Data (Methyl 3-(1-methyl-1H-pyrazol-3-yl)propiolate)

  • Sigma-Aldrich Product Entry (CAS 1354706-29-8). Provides physical property baselines.

• Protecting Group Strategies (THP/SEM)

  • Greene, T. W., & Wuts, P. G. M.[3] Protective Groups in Organic Synthesis. Wiley-Interscience.

  • Arkivoc 2014 (vi) 54-71.[2][4] "Synthesis of substituted-3-iodo-1H-pyrazole derivatives..." (Detailed N-protection protocols).

• Covalent Inhibitor Design (Context)

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• 2. researchgate.net [researchgate.net]
• 3. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 4. arkat-usa.org [arkat-usa.org]

Application Notes and Protocols for the Purification of Methyl 3-(1H-pyrazol-3-yl)propiolate

Abstract

This comprehensive guide provides detailed application notes and protocols for the purification of Methyl 3-(1H-pyrazol-3-yl)propiolate, a key building block in medicinal chemistry and materials science. The purity of this compound is critical for reliable downstream applications. This document outlines strategic approaches to purification, focusing on recrystallization and column chromatography techniques. The protocols are designed for researchers, scientists, and drug development professionals, offering step-by-step instructions and explaining the scientific rationale behind the experimental choices to ensure the attainment of high-purity material.

Introduction: The Importance of Purity

Methyl 3-(1H-pyrazol-3-yl)propiolate is a heterocyclic compound incorporating a pyrazole ring and a reactive propiolate moiety. The pyrazole scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous FDA-approved drugs.[1][2] The propiolate group, being a potent dienophile and a substrate for 1,3-dipolar cycloadditions, makes this molecule a versatile precursor for the synthesis of more complex heterocyclic systems.[3]

Given its role as a synthetic intermediate, the purity of Methyl 3-(1H-pyrazol-3-yl)propiolate is paramount. Impurities, which can include unreacted starting materials, regioisomers, or by-products from the synthesis, can lead to undesired side reactions, complicate reaction monitoring, and compromise the biological activity and safety profile of the final products. This guide provides robust methods to purify this compound, ensuring its suitability for demanding synthetic applications.

Physicochemical Properties and Impurity Profile

A thorough understanding of the physicochemical properties of Methyl 3-(1H-pyrazol-3-yl)propiolate is essential for developing an effective purification strategy. While specific experimental data for this exact compound is not widely available, we can infer its properties from its structural components and related analogs.

Table 1: Predicted Physicochemical Properties of Methyl 3-(1H-pyrazol-3-yl)propiolate

Property	Predicted Value/Characteristic	Rationale
Physical Form	Likely a solid	The related compound, 3-(1-Methyl-1H-pyrazol-3-yl)propiolic acid, is a solid.[4] Many substituted pyrazoles are crystalline solids.[5][6]
Polarity	Moderately polar	The pyrazole ring (with its two nitrogen atoms) and the methyl ester group contribute to its polarity.
Solubility	Soluble in polar organic solvents (e.g., methanol, ethanol, ethyl acetate, acetone); sparingly soluble in non-polar solvents (e.g., hexane).[7][8]	The polarity of the molecule suggests good solubility in solvents of similar polarity.
pKa (Predicted)	Weakly basic	The pyrazole ring can be protonated, but it is a weak base.
Storage	2-8°C, sealed in a dry environment	Recommended for a related propiolic acid derivative to prevent degradation.[4]

Potential Impurities:

The synthesis of pyrazoles often involves the cyclocondensation of a 1,3-dicarbonyl compound (or its equivalent) with hydrazine or its derivatives.[1] Depending on the specific synthetic route to Methyl 3-(1H-pyrazol-3-yl)propiolate, common impurities may include:

• Unreacted Starting Materials: Such as hydrazine and the propiolate precursor.

• Regioisomers: If an unsymmetrical 1,3-dicarbonyl equivalent is used, a mixture of pyrazole regioisomers can be formed.[1]

• By-products: From side reactions or incomplete reactions.

• Solvent Residues: From the reaction work-up.

Purification Strategy Workflow

A systematic approach to purification is recommended. The following workflow provides a logical sequence for purifying crude Methyl 3-(1H-pyrazol-3-yl)propiolate.

Caption: General purification workflow for Methyl 3-(1H-pyrazol-3-yl)propiolate.

Detailed Purification Protocols

Protocol 1: Recrystallization

Recrystallization is an effective technique for removing small amounts of impurities, provided a suitable solvent system can be identified. It is often the preferred method due to its simplicity and scalability.

A. Single Solvent Recrystallization

This method is ideal when the compound is highly soluble in a hot solvent and poorly soluble in the same solvent when cold.

• Recommended Solvents for Screening: Ethanol, isopropanol, ethyl acetate, acetone.

Step-by-Step Methodology:

• Place the crude Methyl 3-(1H-pyrazol-3-yl)propiolate in an Erlenmeyer flask.

• Add a minimal amount of the selected solvent (e.g., ethanol).

• Gently heat the mixture on a hot plate with stirring until the solid completely dissolves.[5]

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[7] This step is crucial for removing particulate matter.

• Allow the clear solution to cool slowly to room temperature. To encourage the formation of larger crystals, the flask can be insulated.

• Once the solution has reached room temperature, it can be placed in an ice bath or refrigerator (2-8°C) to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold solvent.

• Dry the crystals under vacuum to remove any residual solvent.

B. Binary Solvent Recrystallization

This technique is useful when the compound is too soluble in one solvent and poorly soluble in another. The two solvents must be miscible.[7]

• Recommended Solvent Systems:

  • Ethanol/Water[8]

  • Ethyl Acetate/Hexane

  • Acetone/Water

Step-by-Step Methodology:

• Dissolve the crude product in a minimal amount of the "good" solvent (e.g., hot ethanol) in an Erlenmeyer flask.

• While the solution is still hot, add the "poor" solvent (e.g., water) dropwise with swirling until the solution becomes slightly turbid (cloudy).[7]

• If too much "poor" solvent is added, add a few drops of the "good" solvent until the solution becomes clear again.

• Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Collect the crystals by vacuum filtration, washing with a cold mixture of the two solvents.

• Dry the purified product under vacuum.

Caption: Binary solvent recrystallization workflow.

Protocol 2: Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities. It is particularly useful when dealing with complex mixtures or when recrystallization is ineffective.[1][9]

A. Stationary Phase Selection

• Silica Gel: The most common choice for moderately polar compounds.

• Deactivated Silica Gel: For basic compounds like pyrazoles that might otherwise bind irreversibly to acidic silica, it is advisable to deactivate the silica gel. This can be done by adding 1% triethylamine to the eluent system.[8]

• Alumina (Neutral): An alternative to silica gel, especially for basic compounds.

B. Eluent System Selection

The choice of eluent is critical for achieving good separation. Thin-Layer Chromatography (TLC) should be used to determine the optimal solvent system. A good system will give the target compound an Rf value of approximately 0.3-0.4.

Table 2: Recommended Eluent Systems for TLC Screening

Eluent System	Ratio (v/v)	Polarity
Hexane / Ethyl Acetate	9:1 to 1:1	Low to Medium
Dichloromethane / Methanol	99:1 to 95:5	Medium

Step-by-Step Methodology:

• Prepare the Column: Pack a glass column with the chosen stationary phase (e.g., silica gel) as a slurry in the initial, least polar eluent.

• Prepare the Sample: Dissolve the crude product in a minimal amount of the eluent or a suitable solvent (e.g., dichloromethane). Alternatively, for poorly soluble compounds, create a dry-load by adsorbing the compound onto a small amount of silica gel and evaporating the solvent.

• Load the Column: Carefully add the sample to the top of the column.

• Elute: Begin running the eluent through the column, collecting fractions in test tubes. The polarity of the eluent can be gradually increased (gradient elution) if necessary to elute the compound.

• Monitor Fractions: Analyze the collected fractions by TLC to identify those containing the pure product.

• Combine and Evaporate: Combine the pure fractions and remove the solvent using a rotary evaporator.

• Dry: Dry the resulting solid under high vacuum to remove any remaining solvent traces.

Purity Assessment

After purification, the purity of Methyl 3-(1H-pyrazol-3-yl)propiolate should be confirmed using appropriate analytical techniques:

• Thin-Layer Chromatography (TLC): A quick and easy method to check for the presence of impurities. The purified compound should appear as a single spot.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and is highly effective for identifying and quantifying impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the molecular weight of the compound and provides a quantitative measure of purity.

• Melting Point Analysis: A sharp melting point range is indicative of high purity.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Oiling out during recrystallization	The boiling point of the solvent is higher than the melting point of the solute. / The solution is supersaturated.	Use a lower-boiling point solvent. / Add more of the "good" solvent and reheat. / Scratch the inside of the flask to induce crystallization.
Poor recovery from recrystallization	The compound is too soluble in the cold solvent. / Too much solvent was used.	Use a different solvent system. / Reduce the initial volume of solvent.
Compound stuck on silica column	The compound is too polar or basic and is strongly adsorbing to the acidic silica.	Use a more polar eluent. / Deactivate the silica with triethylamine or switch to neutral alumina.[8]
Poor separation in column chromatography	The eluent system is not optimal. / The column was poorly packed.	Re-optimize the eluent system using TLC. / Repack the column carefully to avoid channels.

Conclusion

The purification of Methyl 3-(1H-pyrazol-3-yl)propiolate is a critical step in its utilization for further synthetic transformations. By carefully selecting and applying the appropriate techniques, such as recrystallization or column chromatography, researchers can obtain this valuable building block in high purity. The protocols and guidelines presented in this document are designed to provide a robust framework for achieving this goal, ensuring the reliability and success of subsequent research and development activities.

References

• El-Sawy, E. R., et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. Molecules, 26(21), 6469. Retrieved from [Link]

• Various Authors. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. Retrieved from [Link][8]

• Sreeramulu, J., et al. (2011). Synthesis of some new pyrazolo-pyrazole derivatives containing indoles with antimicrobial activity. Der Pharma Chemica, 3(5), 301-309. Retrieved from [Link]

• Patel, H., et al. (2014). Green Synthesis of Pyrazole Derivatives employing 1,3-Dipolar Cycloaddition Reaction using Phenyl hydrazones and Benzoquinone. International Journal of ChemTech Research, 6(1), 534-538. Retrieved from [Link]

• El-Malah, A. A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(17), 6432. Retrieved from [Link][1]

• Patel, R. P., et al. (2015). Synthesis of some novel pyrazole derivatives and evaluation of their purification of chromatography in thin-layer chromatography. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). Method for the preparation of a mixture of n-((3-methyl-1h-pyrazole-1-yl)methyl....

• Reddit. (2022). Purified and recrystallized 3,5-dimethyl-1H-pyrazole. Retrieved from [Link][6]

• Google Patents. (n.d.). Method for purifying pyrazoles.

• Wikipedia. (n.d.). Methyl propiolate. Retrieved from [Link][3]

• Google Patents. (n.d.). Preparation of 3-methylpyrazole.

• MDPI. (2025). N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. Retrieved from [Link][2]

• US EPA. (n.d.). Methyl 3-amino-1-methyl-1H-pyrazole-5-carboxylate Properties. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• PubChem. (n.d.). 3-(methylamino)-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid. Retrieved from [Link]

Sources

• 1. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Methyl propiolate - Wikipedia [en.wikipedia.org]
• 4. 3-(1-Methyl-1H-pyrazol-3-yl)propiolic acid | 1354706-29-8 [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pdeaamcollege.edu.in [pdeaamcollege.edu.in]

Application Note: Strategic Development of Kinase Inhibitors using Pyrazole Scaffolds

[1][2][3][4]

Executive Summary

The pyrazole ring is a "privileged scaffold" in medicinal chemistry, currently present in over 8 FDA-approved kinase inhibitors (e.g., Ruxolitinib, Crizotinib, Encorafenib).[1][2] Its planar, nitrogen-rich structure allows it to function as a bioisostere of the adenine ring in ATP, enabling potent Type I (ATP-competitive) inhibition.

This guide provides a self-contained workflow for developing novel kinase inhibitors. It bridges the gap between rational structure-based design , regioselective synthesis , and biophysical validation using TR-FRET.

Rational Design & SAR Logic

The success of pyrazoles stems from their ability to form mono- or bidentate hydrogen bonds with the kinase "hinge region" (the segment connecting the N- and C-terminal lobes).

Structural Logic

• Hinge Binding (N1/N2): The pyrazole nitrogens typically accept a proton from the backbone amide of the hinge residues.

• Solvent Front (C3/C5): Substituents here project towards the solvent, allowing for solubilizing groups (e.g., morpholine, piperazine) to improve pharmacokinetics.

• Gatekeeper Interaction (C4): This position is critical for selectivity. Bulky groups here can clash with the "gatekeeper" residue (e.g., T315 in ABL), while smaller groups may fit deep into the hydrophobic pocket.

Visualization: The Pyrazole DMTA Cycle

The following diagram illustrates the Design-Make-Test-Analyze cycle specific to pyrazole optimization.

Caption: The iterative DMTA cycle for optimizing pyrazole-based kinase inhibitors, focusing on hinge-binding and solubility tuning.

Protocol A: Regioselective Synthesis (Modified Knorr)

The Knorr pyrazole synthesis is the most robust method for generating the core scaffold. However, regioselectivity (forming the 1,3- vs. 1,5-isomer) is a common failure point. This protocol uses ethanol/acetic acid to favor the thermodynamic product.

Materials

• Reagents: 1,3-Diketone (1.0 equiv), Hydrazine derivative (1.1 equiv), Glacial Acetic Acid (cat.), Ethanol (solvent).

• Equipment: Round-bottom flask, Reflux condenser, LC-MS, NMR.

Step-by-Step Methodology

• Preparation: Dissolve 5.0 mmol of the 1,3-diketone in 20 mL of absolute ethanol in a 50 mL round-bottom flask.

• Addition: Add 5.5 mmol (1.1 equiv) of the hydrazine derivative (e.g., Phenylhydrazine) dropwise at room temperature.

• Catalysis: Add 5 drops of glacial acetic acid.

• Reaction: Heat the mixture to reflux (78°C) for 3–6 hours.

  • Self-Validation Check: Monitor by TLC (Hexane:EtOAc 3:1). The starting material spot (diketone) must disappear completely.

• Workup: Cool to room temperature.

  • If precipitate forms: Filter and wash with cold ethanol (Yields are typically higher here).

  • If no precipitate: Evaporate solvent under reduced pressure. Redissolve residue in EtOAc, wash with water and brine. Dry over Na₂SO₄.

• Purification: Recrystallize from Ethanol/Water or perform Flash Column Chromatography if regioisomers are observed by TLC.

Data Validation (Expected Results)

Analytical Method	Expected Observation	Pass/Fail Criteria
1H-NMR	Singlet at ~6.5 ppm (C4-H of pyrazole).	Fail if doublet or multiplet (indicates incomplete cyclization).
LC-MS	Single peak with Mass = [M+H]+.	Fail if multiple peaks with same mass (regioisomers).

Protocol B: Biochemical Validation (TR-FRET)

To validate the inhibitor, we utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). This homogeneous assay is robust against compound fluorescence interference.

Mechanism: A Terbium (Tb)-labeled antibody binds to the phosphorylated product.[3] Energy transfer occurs from Tb to a GFP/Fluorescein-labeled substrate only when phosphorylation has occurred. Inhibitors decrease the FRET signal.

Reagents & Setup

• Kinase: Recombinant Kinase (e.g., JAK2, BRAF) at 1 nM final.

• Substrate: GFP-labeled peptide substrate (specific to kinase).

• ATP: At

  concentration (critical for competitive inhibitor identification).

• Detection: Tb-labeled anti-phospho antibody.[3]

• Control: Staurosporine (Pan-kinase inhibitor).

Experimental Workflow

• Compound Plating: Dispense 100 nL of test compounds (10-point dose response, starting at 10 µM) into a 384-well low-volume white plate.

• Enzyme Addition: Add 2.5 µL of 2X Kinase/Substrate mix. Incubate 5 min RT.

• Reaction Start: Add 2.5 µL of 2X ATP solution.

• Incubation: Incubate for 60 minutes at RT (protect from light).

• Detection: Add 5 µL of Tb-Antibody + EDTA (to stop reaction).

• Read: Measure on a multimode reader (Excitation: 340 nm; Emission: 495 nm [Tb] and 520 nm [GFP]).

Data Analysis & Diagram

Calculate the Emission Ratio (

). Normalize data:

Caption: TR-FRET assay principle. Inhibitors prevent phosphorylation, preventing Antibody binding and reducing the FRET signal.

Protocol C: Cellular Target Engagement

Biochemical potency does not guarantee cellular activity (due to permeability issues). A Phospho-Western Blot is the definitive confirmation of target engagement.

Protocol

• Seeding: Seed cells (e.g., A375 for BRAF, HEL for JAK2) at

  cells/well in 6-well plates.

• Treatment: Treat with compound at

  (biochemical) for 2 hours.

  • Control: DMSO (Negative), Staurosporine (Positive).

• Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer + Phosphatase Inhibitors (Na3VO4, NaF).

• Blotting: Run SDS-PAGE. Transfer to nitrocellulose.

• Antibody: Probe with Phospho-specific antibody (e.g., p-STAT3) and Total-protein antibody.

Interpretation

• Success: Significant reduction in Phospho-band intensity compared to Total-protein band intensity relative to DMSO control.

References

• FDA Approved Kinase Inhibitors: Roskoski, R. Jr.[1][4] "Properties of FDA-approved small molecule protein kinase inhibitors." Pharmacological Research, 2019. Link

• Pyrazole Scaffold Review: Fizzo, R. et al. "The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors." Molecules, 2023.[1][2][5][6] Link

• TR-FRET Methodology: "LanthaScreen TR-FRET Tyrosine Kinase Assay Application Note." ThermoFisher Scientific. Link

• Knorr Synthesis Mechanism: "Knorr Pyrazole Synthesis." Organic Chemistry Portal. Link

• Kinase Assay Optimization: "Assay Guidance Manual: Basics of Enzymatic Assays for HTS." NCBI Bookshelf. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bmglabtech.com [bmglabtech.com]
• 4. Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. jk-sci.com [jk-sci.com]

Application Note: Synthesis and Evaluation of Pyrazole-Fused Heterocycles for Oncology

[1][2][3]

Executive Summary & Rational Design

In modern oncology drug discovery, pyrazole-fused heterocycles —specifically pyrazolo[1,5-a]pyrimidines—have emerged as "privileged scaffolds." Their structural geometry mimics the adenine residue of ATP, allowing them to bind effectively within the hinge region of various protein kinases (e.g., CDK2, EGFR, VEGFR, JAK).

Unlike simple pyrazoles, the fused system offers:

• Rigidity: Reduces entropic penalty upon binding to the kinase pocket.

• Metabolic Stability: The fused ring system is generally more resistant to oxidative metabolism than linear analogs.

• Vector Positioning: Allows precise placement of substituents to exploit the hydrophobic pockets (Gatekeeper residues) and the solvent-exposed regions of the enzyme.

This guide details the synthesis, purification, and biological validation of these scaffolds, focusing on reproducibility and scalability.

Strategic Workflow & Mechanism

The following diagram illustrates the retrosynthetic logic and the biological mechanism of action.

Figure 1: Retrosynthetic pathway for pyrazolo[1,5-a]pyrimidines and their mechanism of ATP-competitive kinase inhibition.

Synthetic Protocols

Protocol A: Regioselective Cyclocondensation (Standard Method)

This protocol utilizes the reaction between 5-aminopyrazoles and 1,3-dicarbonyls. The reaction is highly regioselective due to the nucleophilicity difference between the exocyclic amine (

) and the ring nitrogen (N1).

Reagents:

• 5-Amino-1H-pyrazole-4-carbonitrile (1.0 equiv)

• 1,3-Dicarbonyl compound (e.g., Acetylacetone or 1,3-diphenyl-1,3-propanedione) (1.1 equiv)

• Glacial Acetic Acid (Solvent/Catalyst) or Ethanol with catalytic Piperidine.

Step-by-Step Methodology:

• Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-aminopyrazole (2.0 mmol) in 10 mL of glacial acetic acid.

• Addition: Add the 1,3-dicarbonyl compound (2.2 mmol) dropwise.

• Reflux: Attach a reflux condenser and heat the mixture to 110°C (oil bath) for 4–6 hours.

  • Checkpoint: Monitor reaction progress via TLC (Eluent: 30% Ethyl Acetate in Hexane). The starting amine spot (lower

    ) should disappear.

• Workup: Cool the reaction mixture to room temperature. Pour the contents into 50 mL of ice-cold water.

• Precipitation: A solid precipitate should form immediately. Stir for 15 minutes to ensure complete granulation.

• Filtration: Filter the solid under vacuum using a Buchner funnel. Wash with cold water (

  ) and cold ethanol ( ).

• Purification: Recrystallize from Ethanol/DMF (9:1) to yield the pure product.

Critical Mechanism Note: The reaction proceeds via an initial attack of the exocyclic amine on the most electrophilic carbonyl, followed by cyclization of the ring nitrogen (N1).

Protocol B: Microwave-Assisted "Green" Synthesis

Microwave irradiation accelerates this condensation from hours to minutes, improving yield and purity by minimizing thermal degradation products.

Parameters:

• Instrument: Monowave reactor (e.g., Anton Paar or CEM).

• Vessel: 10 mL sealed borosilicate vial.

Methodology:

• Mix 5-aminopyrazole (1.0 mmol) and 1,3-dicarbonyl (1.0 mmol) in Ethanol (2 mL).

• Add catalytic acetic acid (2 drops).

• Seal the vessel and irradiate at 140°C for 10–15 minutes .

• Cool to 50°C using compressed air.

• Isolate via filtration as described in Protocol A.

Analytical Characterization

To validate the structure, specific NMR signals must be confirmed.

Signal Type	Chemical Shift ( ppm)	Multiplicity	Interpretation
Pyrazolo-H3	6.5 – 6.9	Singlet	Proton on the pyrazole ring (if not substituted).
Pyrimidine-H6	6.8 – 7.2	Doublet/Triplet	Proton on the fused pyrimidine ring.
NH (Amide)	10.0 – 12.0	Broad Singlet	If the product is a pyrazolo-pyrimidinone (tautomer).
Aromatic	7.2 – 8.0	Multiplets	Phenyl substituents from the 1,3-dicarbonyl.[1]

Biological Validation: In Vitro Cytotoxicity[1][3][5][6][7]

Once synthesized, the compounds must be screened for anticancer activity. The MTT assay is the industry standard for initial high-throughput screening.

Protocol: MTT Cell Viability Assay

Materials:

• Cell Lines: MCF-7 (Breast), HCT-116 (Colon), A549 (Lung).

• Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS.[2]

• Solubilizer: DMSO.[2]

Workflow:

• Seeding: Seed tumor cells (

  cells/well) in 96-well plates. Incubate for 24h at 37°C/5% .

• Treatment: Treat cells with synthesized compounds at varying concentrations (0.1, 1, 10, 50, 100

  ). Include Doxorubicin or Staurosporine as a positive control.

• Incubation: Incubate for 48 hours.

• Staining: Add 20

  of MTT solution to each well. Incubate for 4 hours.

  • Mechanism:[3][4][5][6][7][8] Mitochondrial succinate dehydrogenase in living cells reduces yellow MTT to purple formazan crystals.

• Solubilization: Aspirate media and add 100

  DMSO to dissolve formazan crystals.

• Read: Measure absorbance at 570 nm using a microplate reader.

• Calculation: Calculate

  using non-linear regression (GraphPad Prism).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Regioisomer Mixture	Asymmetric 1,3-dicarbonyls used without controlling pH.	Use a stronger acid catalyst (e.g., p-TsOH) to favor the thermodynamic product. Verify isomer via NOESY NMR.
Low Yield (Protocol A)	Incomplete condensation or water retention.	Use a Dean-Stark trap to remove water azeotropically if using toluene/benzene (though acetic acid is preferred).
Compound Precipitation in MTT	High lipophilicity of the fused scaffold.	Ensure final DMSO concentration in the well is <0.5%. Pre-dilute compounds in culture media before adding to wells.
No Kinase Inhibition	Steric clash in the ATP pocket.	Review SAR. Bulky groups at C-7 of the pyrazolopyrimidine often clash with the "Gatekeeper" residue. Switch to smaller groups (Me, Et).

References

• Regioselective Synthesis of Pyrazolo[1,5-a]pyrimidines: Vertex AI Search Result 1.15 - "Regioselective synthesis of fused pyrazolo[1,5-a]pyrimidines by reaction of 5-amino-1H-pyrazoles..."

• Microwave-Assisted Protocols: Vertex AI Search Result 1.12 - "Microwave assisted synthesis of five membered nitrogen heterocycles."

• Biological Evaluation (MTT & Kinase): Vertex AI Search Result 1.6 - "Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidine."

• FDA Approved Kinase Inhibitors (Context): Vertex AI Search Result 1.10 - "Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020)."

• General Review of Pyrazoles in Cancer: Vertex AI Search Result 1.2 - "Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment."

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. revroum.lew.ro [revroum.lew.ro]

Technical Notes & Optimization

Troubleshooting Methyl 3-(1h-pyrazol-3-yl)propiolate synthesis yield

Technical Support Center: Heterocyclic Alkyne Synthesis Topic: Troubleshooting Methyl 3-(1H-pyrazol-3-yl)propiolate Synthesis Yield Ticket ID: PYR-PROP-001 Status: Open Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist[1]

Executive Summary: The "Yield Killer" Diagnosis

Synthesizing Methyl 3-(1H-pyrazol-3-yl)propiolate is deceptively difficult.[1] While it appears to be a standard Sonogashira coupling between a 3-halopyrazole and methyl propiolate, the presence of the acidic pyrazole N-H proton and the Michael-acceptor nature of the propiolate ester create a "perfect storm" for side reactions.[1]

If you are experiencing yields below 40%, your process likely fails due to one of three critical mechanisms:

• Catalyst Poisoning: The free pyrazole nitrogen coordinates to Pd(0), arresting the catalytic cycle.

• Glaser Homocoupling: Methyl propiolate dimerizes faster than it couples with the pyrazole.

• Self-Michael Addition: The product consumes itself via nucleophilic attack of the pyrazole amine onto the alkyne tail.[1]

Part 1: Diagnostic Matrix (Triage Your Reaction)

Before altering your protocol, identify the specific failure mode using this symptom-based matrix.

Symptom	Probable Cause	Immediate Action
Starting material (Pyrazole) recovered unchanged.	Catalyst deactivation (Poisoning) or Oxidative Addition failure.[1]	Protect the Nitrogen. Use THP, SEM, or Boc. Unprotected pyrazoles rarely couple efficiently at C-3.[1]
Reaction turns black/precipitates immediately; Low conversion.	"Palladium Black" formation; Instability of catalyst.	Switch to a bulky, electron-rich ligand (e.g., XPhos or SPhos ) to stabilize the Pd species.
Major byproduct observed (dimer of alkyne).	Glaser Homocoupling of methyl propiolate.	Degas solvents rigorously. Switch to Copper-free conditions or slow addition of the alkyne.[1]
Product disappears during workup/column.	Michael Addition / Polymerization.	Avoid basic workups. Do not concentrate to dryness with heat. Store in dilute solution if possible.
Formation of N-alkynylated product.	Regioselectivity error (Buchwald-type coupling instead of Sonogashira).	Use a sterically hindered base (e.g., Cs₂CO₃) and ensure the C-halogen bond is sufficiently reactive (Iodide > Bromide).

Part 2: The "Golden Route" Protocol

To maximize yield, you must abandon direct coupling of unprotected pyrazoles. The following protocol utilizes a Protection-Coupling-Deprotection strategy validated for high-yield heterocyclic synthesis.

Step 1: Protection (Critical)

• Reagents: 3-Iodo-1H-pyrazole, 3,4-Dihydro-2H-pyran (DHP), p-TsOH (cat).[1]

• Goal: Mask the N-H as a Tetrahydropyranyl (THP) acetal.

• Why: Prevents catalyst poisoning and N-alkylation.[1]

Step 2: Optimized Sonogashira Coupling

• Substrates: 1-THP-3-iodo-pyrazole (1.0 equiv), Methyl Propiolate (1.5 equiv).[1]

• Catalyst System: PdCl₂(PPh₃)₂ (5 mol%) + CuI (2 mol%).

• Base/Solvent: Et₃N (3.0 equiv) in anhydrous THF (0.1 M).

• Temperature: Room Temperature (25°C) to 40°C. Avoid reflux.

Protocol:

• Degassing: Sparge THF with Argon for 30 minutes. Oxygen promotes homocoupling.

• Loading: Add Pd catalyst, CuI, and the protected pyrazole to the vessel under Argon.

• Addition: Add Et₃N followed by the slow, dropwise addition of Methyl Propiolate (diluted in THF) over 1 hour.

  • Technical Insight: Keeping the alkyne concentration low relative to the catalyst minimizes homocoupling.

• Monitoring: Stir for 4–6 hours. Monitor by TLC/LCMS.

• Workup: Filter through a Celite pad to remove Pd/Cu. Concentrate under reduced pressure (bath < 30°C).

Step 3: Controlled Deprotection

• Reagents: HCl (4M in Dioxane) or p-TsOH in MeOH.

• Condition: 0°C to RT.

• Caution: The propiolate moiety is sensitive to strong aqueous acids. Anhydrous acidic conditions are preferred to remove the THP group without hydrolyzing the ester.

Part 3: Troubleshooting Logic & Workflows

Workflow Visualization: Decision Tree for Low Yield

Caption: Diagnostic logic flow for identifying the root cause of yield loss in pyrazole-propiolate coupling.

Part 4: Advanced Technical FAQs

Q1: Can I use Copper-free Sonogashira conditions to avoid homocoupling? A: Yes, and it is often recommended for electron-deficient alkynes like methyl propiolate.[1]

• Protocol Modification: Use Pd(OAc)₂ with a phosphine ligand like XPhos or PPh₃ (higher loading, 5-10 mol%) and Cs₂CO₃ in DMF or Toluene at 60-80°C.

• Trade-off: Copper-free reactions generally require higher temperatures, which increases the risk of polymerization for this specific Michael-acceptor product.[1] You must balance homocoupling suppression against thermal stability.

Q2: Why does my product decompose on the silica column? A: Methyl 3-(1H-pyrazol-3-yl)propiolate is an "activated" alkyne.[1]

• The Chemistry: The silica surface is slightly acidic, and residual amines from the reaction can catalyze the addition of nucleophiles (water, alcohols, or the pyrazole itself) to the triple bond.

• Solution: Pre-treat your silica column with 1% Triethylamine in Hexanes to neutralize acidity, but elute quickly. Alternatively, use Reverse Phase (C18) chromatography, which is neutral and gentler on Michael acceptors.

Q3: Is there a more stable alternative to Methyl Propiolate? A: Yes. If the direct coupling fails repeatedly, switch to Propargyl Alcohol .

• Couple 3-iodo-1-THP-pyrazole with Propargyl Alcohol (high yield, stable).[1]

• Oxidize the resulting alcohol to the aldehyde (MnO₂) and then to the methyl ester (MnO₂/NaCN/MeOH or Pinnick oxidation followed by methylation).

  • Note: This adds steps but is often more robust than handling the sensitive propiolate ester directly.

Part 5: Mechanistic Pathway (The "Why")

Understanding the competition between the productive cycle and the destructive pathways is key to optimization.

Caption: Mechanistic pathway showing the productive cycle (Green) vs. competitive inhibition and side reactions (Red).

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922.

• Lyapkalo, I. M., & Sukhorukov, M. A. (2008). Sonogashira Cross-Coupling of Arenediazonium Salts with Terminal Alkynes. ACS Publications. (General grounding on diazonium alternatives).

• Tykwinski, R. R. (2003). Evolution in the Palladium-Catalyzed Cross-Coupling of sp- and sp2-Hybridized Carbon Atoms.[1] Angewandte Chemie International Edition, 42(2), 140-164.

• Sigma-Aldrich Technical Bulletin. (2023). Reaction Guide: Sonogashira Coupling Protocols and Troubleshooting.

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews (Context on Pd poisoning by heterocycles).

Sources

• 1. US5128480A - Preparation of 3-methylpyrazole - Google Patents [patents.google.com]

Technical Support Center: Optimization of Pyrazole Synthesis

Subject: Troubleshooting & Optimization of Reaction Conditions

Ticket ID: PYR-OPT-2024 Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Introduction

Welcome to the technical support center. You are likely here because your pyrazole synthesis—a cornerstone of medicinal chemistry found in scaffolds like Celecoxib or Rimonabant—is failing to meet yield or purity specifications.

The formation of the pyrazole ring, particularly via the Knorr synthesis (condensation of hydrazines with 1,3-dicarbonyls), appears deceptively simple. However, it is governed by a delicate interplay of hard/soft acid-base (HSAB) theory , steric hindrance , and solvent thermodynamics .

This guide moves beyond basic textbook procedures. It provides a troubleshooting framework designed to isolate variables (regioselectivity, kinetics, purification) and optimize them using self-validating protocols.

Module 1: The Regioselectivity Crisis

User Query: "I am reacting a substituted hydrazine with an unsymmetrical 1,3-diketone and getting a 60:40 mixture of isomers. How do I force the reaction toward a single regioisomer?"

Root Cause Analysis

In the condensation of a monosubstituted hydrazine (

) with an unsymmetrical 1,3-dicarbonyl, two nucleophilic attacks occur. The regioselectivity is determined by the first attack :

• The Hydrazine: The terminal nitrogen (

  ) is the harder, more nucleophilic center. The internal nitrogen ( ) is sterically hindered and less nucleophilic.

• The Dicarbonyl: Contains two electrophilic carbons. Their reactivity depends on steric bulk and electronic density.[1]

Optimization Protocol: The pH and Solvent Switch

To control regioselectivity, you must manipulate the transition state energy of the initial attack.

Variable	Strategy	Mechanistic Insight
Solvent Polarity	Switch to Fluorinated Alcohols (TFE or HFIP)	Pro-Tip: Fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) are strong hydrogen-bond donors. They selectively coordinate to the more basic carbonyl oxygen, activating it for attack while passivating the other via bulky solvation shells [1].
pH Modulation	Acid vs. Base Catalysis	Acidic (HCl/AcOH): Protonates the carbonyls. The hydrazine attacks the least hindered carbonyl. Basic (Et3N/Pyridine): De-protonates the hydrazine. The terminal attacks the most electron-deficient carbonyl.
Temperature	Cryogenic Start (-78°C)	Kinetic control. At low temperatures, the reaction is irreversible and governed by the fastest nucleophilic attack (lowest activation energy), often improving selectivity ratios to >95:5.

Visualizing the Decision Pathway

Caption: Decision tree for predicting and controlling regioselectivity in Knorr Pyrazole Synthesis.

Module 2: Kinetic Stalling & Yield Optimization

User Query: "My reaction starts well but stalls at 70% conversion. Adding more catalyst doesn't help."

Root Cause Analysis

The condensation releases two equivalents of water .

• Reversibility: The reaction is an equilibrium. Accumulation of water promotes hydrolysis of the intermediate imine back to starting materials.

• Catalyst Deactivation: If using Lewis acids (e.g.,

  ), water molecules coordinate tightly to the metal center, poisoning the catalyst.

Troubleshooting Protocol

Step 1: The Water Check (Self-Validating)

• Action: Add 4Å Molecular Sieves (activated) or use a Dean-Stark trap if refluxing in toluene.

• Validation: Monitor by TLC. If the spot for the intermediate (often a hydrazone) disappears and product forms, water was the inhibitor.

Step 2: Microwave Irradiation

• Why: Conventional heating creates thermal gradients. Microwave irradiation provides uniform dielectric heating, often accelerating the dehydration step (the rate-determining step in many pyrazole syntheses) [2].

• Protocol:

  • Solvent: Ethanol/Acetic Acid (10:1).

  • Temp: 120°C (sealed vessel).

  • Time: 10–20 minutes.

  • Note: Ensure the vessel is rated for the pressure generated by ethanol at this temperature.

Step 3: Catalyst Selection Guide

Catalyst Class	Example	Best Use Case
Brønsted Acid	Glacial Acetic Acid	General purpose. Good for robust substrates.[2] Acts as both solvent and catalyst.[1][3][4]
Lewis Acid	or	Sensitive substrates. Works under neutral conditions. High functional group tolerance [3].
Solid Support	Amberlyst-15	Green Option. Easy workup (filtration). prevents corrosion of reactors.

Module 3: Purification of Regioisomers

User Query: "I have a mixture of isomers with

. Flash chromatography is failing."

Technical Insight

Pyrazole isomers often have very similar polarities but distinct pKa values and dipole moments . Standard silica gel (acidic, pH ~5) can cause peak tailing for basic pyrazoles.

Advanced Separation Techniques

• pH-Modified Silica:

  • Protocol: Pre-treat your silica slurry with 1% Triethylamine (TEA) in Hexane before packing the column. This neutralizes acidic sites on the silica, sharpening the bands for basic nitrogen heterocycles.

  • Validation: Peak shape on the chromatogram should transform from "shark fin" (tailing) to Gaussian.

• Regioselective Crystallization:

  • Many pyrazole isomers have vastly different lattice energies.

  • Technique: Dissolve the crude mixture in hot Ethanol. Add water dropwise until turbidity persists. Cool slowly to 4°C. Often, the symmetric isomer (e.g., 1,3,5-substituted) packs better and crystallizes first, leaving the asymmetric isomer in the mother liquor.

• Chemical Separation (The "Rescue" Method):

  • If one isomer is significantly more basic (sterically accessible lone pair), treat the mixture with 1.0 eq of HCl in ether. The more basic isomer precipitates as the hydrochloride salt. Filter, then neutralize the solid to recover the pure isomer.

Module 4: Green & Alternative Workflows

User Query: "I need to scale this up, but I want to avoid chlorinated solvents and toxic hydrazines."

Flow Chemistry & In-Situ Generation

Handling hydrazine hydrate is hazardous. A modern approach involves Flow Chemistry .[5]

• Workflow: Pump 1,3-diketone and hydrazine hydrate (diluted in water/ethanol) into a heated coil reactor (

  , 10 min residence time).

• Benefit: High pressure keeps solvents liquid above boiling points, accelerating kinetics while containing toxic vapors.

One-Pot Multicomponent Reactions (MCR)

Avoid isolating unstable 1,3-dicarbonyls.

• Reaction: Alkyne + Carbon Monoxide + Hydrazine (Pd-catalyzed).

• Green Score: High atom economy. Reduces solvent waste by combining formation and cyclization steps [4].

Workflow Visualization: Troubleshooting Logic

Caption: Logic flow for diagnosing and fixing kinetic stalling in pyrazole synthesis.

References

• Regioselectivity in Pyrazole Synthesis: Fustero, S., et al. "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents." Journal of Organic Chemistry, vol. 73, no. 9, 2008, pp. 3523–3529. Link

• Microwave Assisted Synthesis: Kappe, C. O.[6] "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition, vol. 43, no. 46, 2004, pp. 6250–6284. Link

• Lewis Acid Catalysis: Gosselin, F., et al. "Efficient Synthesis of Pyrazoles Using Lewis Acid Catalysis." Synlett, vol. 2006, no. 18, 2006, pp. 3132–3136. Link

• Green Chemistry Approaches: Martins, M. A. P., et al. "Green Synthesis of Pyrazoles: A Review." Chemical Reviews, vol. 111, no. 11, 2011, pp. 7634–7678. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Pyrazole synthesis [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. thieme-connect.com [thieme-connect.com]
• 5. galchimia.com [galchimia.com]
• 6. ijprajournal.com [ijprajournal.com]

Technical Support Center: Synthesis of Pyrazole Propiolates

Topic: Troubleshooting Side Reactions & Optimization Strategies Audience: Medicinal Chemists & Process Development Scientists

Diagnostic Overview: Why is your synthesis failing?

The synthesis of Pyrazole Propiolates (typically alkyl 3-(1H-pyrazol-yl)propiolates) is deceptively difficult. The propiolate moiety is an electron-deficient alkyne acting as a "double-edged sword": it is an excellent partner for cross-coupling (Sonogashira) but also a highly reactive Michael acceptor.

When reacting pyrazoles with propiolate precursors, three fatal side reactions dominate:

• Glaser Homocoupling: The propiolate dimerizes instead of coupling to the pyrazole.

• Aza-Michael Addition: The pyrazole nitrogen attacks the

  -carbon of the alkyne, destroying the triple bond and forming an acrylate (alkene).

• Catalyst Poisoning: The pyrazole nitrogen coordinates to the Palladium (Pd) catalyst, arresting the catalytic cycle.

Troubleshooting Module: The Sonogashira Route

Target: C-Alkynylation (Forming Py-C≡C-COOR) Standard Reaction: Halopyrazole + Ethyl Propiolate + Pd/Cu catalyst.

Issue 1: The reaction yields a "Glaser Dimer" (Diacetylene)

Symptom: You isolate a crystalline solid that is not your product. NMR shows symmetry and no pyrazole peaks (or unreacted pyrazole). Diagnosis: Oxidative homocoupling of the propiolate (Glaser/Hay coupling). Ethyl propiolate is prone to dimerization in the presence of Copper (Cu) and Oxygen.

Corrective Actions:

• Eliminate Copper: Switch to a Copper-free Sonogashira protocol. Use PdCl2(MeCN)2 with a bulky, electron-rich ligand like XPhos or P(t-Bu)3 .

• The "Slow-Drip" Protocol: If Cu is necessary, do not add the alkyne all at once. Add the ethyl propiolate solution dropwise over 2–4 hours to keep its instantaneous concentration low relative to the halopyrazole.

• Degassing is Critical: "Sparging" with Argon is insufficient. Use the Freeze-Pump-Thaw method (3 cycles) to remove dissolved oxygen completely.

Issue 2: Reaction Stalls (Low Conversion of Halopyrazole)

Symptom: Starting material remains. Adding more catalyst doesn't help. Diagnosis: Catalyst Poisoning . The

nitrogen of the pyrazole (N2) is a potent ligand. It displaces the phosphine ligands on the Palladium, forming an inactive Pd-Py complex.

Corrective Actions:

• Protect the Nitrogen: Never run this coupling on a free NH-pyrazole. Use a steric protecting group like THP (Tetrahydropyranyl) or SEM (Trimethylsilylethoxymethyl) . The steric bulk prevents N-coordination to the metal center.

• Switch Base: Replace amine bases (Et3N) with inorganic bases like Cs2CO3 or K3PO4 in polar aprotic solvents (DMF/DMSO). This reduces the competitive binding of nitrogen species.

Visual Troubleshooting Guide: Sonogashira Logic

Caption: Decision tree for diagnosing failure modes in Pyrazole-Propiolate cross-coupling.

The "Michael Acceptor" Trap

Target: N-Alkylation (Attaching propiolate to Pyrazole N) Scenario: You are reacting Pyrazole-NH + Br-C≡C-COOR or similar electrophiles.

The Problem: Loss of Unsaturation

If you attempt to alkylate a pyrazole nitrogen with a propiolate derivative (e.g., ethyl 3-bromopropiolate), the pyrazole often attacks the

-carbon of the triple bond (Michael addition) rather than displacing the leaving group. Alternatively, if you use Ethyl Propiolate hoping for oxidative cross-coupling but lack a catalyst, you will get the Aza-Michael adduct (an acrylate).

Mechanism:

Result: You wanted an alkyne, but you got an alkene.

The Fix: Do not use propiolates as alkylating agents for pyrazoles if you want to retain the alkyne. Instead:

• Propargylation: React Pyrazole with Propargyl Bromide (

  ).

• Oxidation: If the carbonyl is required directly on the alkyne, this is synthetically difficult via direct alkylation. The preferred route is Sonogashira coupling (Module 2) or building the pyrazole onto the propiolate scaffold using diazo compounds.

Regioselectivity: The N1 vs. N2 Battle

Context: When reacting an asymmetric pyrazole with a propiolate (via Michael addition or alkylation), you will get a mixture of isomers.

Factor	Effect on Regioselectivity	Recommendation
Sterics	Alkylation favors the less sterically hindered Nitrogen (N1).	Introduce a temporary bulky group if you need to force reaction at the crowded Nitrogen.
Solvent	Fluorinated alcohols (TFE, HFIP) enhance regioselectivity via H-bonding.	Use HFIP (Hexafluoroisopropanol) . It stabilizes the transition state for the major tautomer.
Catalyst	Metal chelates can direct attack.	Use Ag2CO3 (Silver Carbonate).[1] Ag(I) coordinates to the pyridine-like nitrogen, directing alkylation to the other site.

Key Reference: The use of HFIP to control pyrazole regioselectivity is well-documented to shift ratios from ~1:1 to >95:5 in favorable cases [1].

Validated Experimental Protocols

Protocol A: Copper-Free Sonogashira (High Fidelity)

Best for preventing Glaser coupling and preserving the alkyne.

• Reagents:

  • 1.0 equiv Halopyrazole (Iodo- preferred).

  • 1.2 equiv Ethyl Propiolate.[2]

  • 0.05 equiv Pd(OAc)2 .

  • 0.10 equiv XPhos (Ligand).

  • 2.0 equiv Cs2CO3 (Base).

  • Solvent: Anhydrous MeCN or DMF.

• Procedure:

  • Add Pd, Ligand, Base, and Halopyrazole to a vial.

  • Seal and purge with Argon (3x vacuum/backfill).

  • Add degassed solvent.

  • Add Ethyl Propiolate slowly via syringe pump over 1 hour at RT.

  • Heat to 60°C only after addition is complete.

• Why this works: The bulky XPhos ligand facilitates oxidative addition to the hindered pyrazole and prevents the formation of inactive Pd-clusters. The absence of Copper eliminates the oxidative homocoupling pathway [2].

Protocol B: Regioselective Aza-Michael Addition

If your target IS the acrylate (alkene) and you need specific N-selectivity.

• Reagents:

  • 1.0 equiv Pyrazole.[3]

  • 1.1 equiv Ethyl Propiolate.

  • Solvent: HFIP (1,1,1,3,3,3-Hexafluoroisopropanol).

• Procedure:

  • Dissolve pyrazole in HFIP (0.5 M).

  • Add Ethyl Propiolate at RT.

  • Stir for 2–4 hours.

• Why this works: HFIP acts as a hydrogen-bond donor to the propiolate carbonyl, activating it, while also solvating the pyrazole in a way that favors the attack of the most nucleophilic tautomer [3].

Mechanism of Failure: The "Self-Destruct" Pathway

When attempting to couple a pyrazole with an unprotected NH to a propiolate, the molecule can cyclize upon itself.

Caption: Intramolecular cyclization (5-exo-dig) where the pyrazole NH attacks the activated alkyne, ruining the linear structure.

References

• Regioselectivity in Pyrazole Synthesis: Fustero, S., et al. "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents." Journal of Organic Chemistry, vol. 73, no. 9, 2008, pp. 3523–3529.

• Copper-Free Sonogashira: Chinchilla, R., and Nájera, C. "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews, vol. 107, no. 3, 2007, pp. 874–922.

• Aza-Michael Optimization: Luo, C., et al. "Regio- and Stereoselective Switchable Synthesis of (E)- and (Z)-N-Carbonylvinylated Pyrazoles."[1] Molecules, vol. 27, no.[4] 19, 2022.

• Glaser Coupling Side Reactions: Siemsen, P., et al. "Acetylenic Coupling: A Powerful Tool in Molecular Construction." Angewandte Chemie International Edition, vol. 39, no. 15, 2000, pp. 2632–2657.

Sources

• 1. Regio- and Stereoselective Switchable Synthesis of (E)- and (Z)-N-Carbonylvinylated Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Glaser Coupling, Hay Coupling [organic-chemistry.org]

Technical Support Center: Methyl Propiolate Stability &amp; Handling

[1]

Reagent Stability Hub | Ticket ID: MP-922-67-8 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Active Guide

Introduction

Welcome to the Reagent Stability Hub. You are likely here because your methyl propiolate (CAS: 922-67-8) has turned yellow, become viscous, or you are planning a sensitive synthesis (e.g., Diels-Alder or Michael addition) and need to ensure absolute purity.

Methyl propiolate is an electron-deficient alkyne. While commercially labeled as "stable," it is thermodynamically predisposed to oligomerization and polymerization under specific environmental triggers. This guide moves beyond the SDS to explain the chemical causality of degradation and provides a self-validating protocol for purification.

Part 1: The Mechanism (Why it Polymerizes)[1][2]

Q: Why does my methyl propiolate degrade even in the fridge?

A: Methyl propiolate (

) is an "activated" alkyne. The ester group withdraws electron density from the triple bond, lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO).[1] This makes it highly susceptible to two distinct degradation pathways:

• Anionic Oligomerization (The "Base" Trap): Even trace alkalinity on glassware (from detergent residues) can deprotonate the terminal alkyne (

  ) or trigger a conjugate addition (Michael addition), initiating a chain reaction.

• Radical Polymerization: Heat or UV light can generate radicals that attack the triple bond, leading to poly(methyl propiolate), often observed as a viscous yellow/brown oil.

Visualizing the Reactivity Pathways

The following diagram illustrates the specific chemical vulnerabilities of methyl propiolate.

Figure 1: Degradation pathways of Methyl Propiolate. Note that base-catalyzed degradation is often more rapid than thermal polymerization in laboratory settings.[1]

Part 2: Storage & Handling Protocols

Q: What are the absolute requirements for storage?

Do not rely on the "room temperature" shipping conditions often used by vendors. Upon receipt, adopt the following protocol to maximize shelf life (6-12 months).

Parameter	Specification	Scientific Rationale
Temperature	2°C to 8°C	Arrhenius equation dictates that lower T exponentially slows radical formation.
Atmosphere	Argon or Nitrogen	Oxygen acts as a diradical and can promote oxidative degradation.
Container	Amber Glass	Blocks UV radiation which can cleave the -bond.
Stabilizer	BHT (Optional)	For long-term storage (>6 months), 0.1% BHT (Butylated hydroxytoluene) acts as a radical scavenger.
Incompatibility	Bases & Oxidizers	Isolate from amines, hydroxides, and peroxides.

Q: How do I know if my reagent is compromised?

Perform this rapid sensory check before every experiment:

• Color: Pure methyl propiolate is water-white (colorless) .

  • Pale Yellow: Early-stage oligomerization. Usable for crude reactions but requires distillation for kinetics/catalysis.

  • Dark Brown/Orange: Significant degradation. Discard.

• Viscosity: It should flow like water.

  • Syrupy/Viscous: Polymer chains have formed. Discard.

• Odor: Pungent, acrid (Lachrymator).

  • Vinegar smell: Indicates hydrolysis to propiolic acid.

Part 3: Purification Protocol (Vacuum Distillation)

If your reagent is yellow but not viscous, you can recover pure material. WARNING: Methyl propiolate is a lachrymator and flammable (Flash point ~10°C).[2] All operations must occur in a fume hood.

The "Short-Path" Protocol

Standard distillation at atmospheric pressure (bp ~102°C) is dangerous due to thermal polymerization risks. Always use reduced pressure.

Equipment Needed:

• Short-path distillation head (minimizes surface area).

• Receiving flask (pre-cooled in dry ice/acetone bath).

• Vacuum pump (target < 50 mmHg).

• Oil bath (Do not use a heat gun; it creates hot spots).

Step-by-Step Methodology:

• Preparation: Add 0.1% w/w hydroquinone or BHT to the boiling flask. This inhibits polymerization during the heating phase.

• Vacuum: Apply vacuum. At ~25-30 mmHg, the boiling point drops to roughly 50-55°C .

• Heating: Slowly ramp the oil bath temperature. Do not exceed an oil bath temperature of 70°C if possible.

• Collection: Discard the first 5-10% (forerun) which may contain methanol or water. Collect the steady main fraction.

• Termination (CRITICAL): Never distill to dryness. The residue contains concentrated polymers and potentially unstable peroxides. Stop when ~10-15% liquid remains in the boiling flask.

• Storage: Immediately flush the receiving flask with Argon, seal with Parafilm, and transfer to 4°C storage.

Part 4: Troubleshooting Workflow

Use this logic gate to determine the viability of your reagent for sensitive applications (e.g., CuAAC Click Chemistry, transition metal catalysis).[1]

Figure 2: Decision tree for assessing methyl propiolate purity.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 13536, Methyl propiolate. Retrieved from [Link]

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for distillation protocols of esters).

Sources

• 1. CN102731299B - Liquid-liquid extraction separation method of methyl propionate-methanol-water azeotropic system - Google Patents [patents.google.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Technical Support Center: Optimizing Catalyst Selection for Pyrazole Coupling Reactions

This technical support center is designed for researchers, scientists, and professionals in drug development to navigate the complexities of catalyst selection for pyrazole coupling reactions. The following question-and-answer-based guides provide in-depth troubleshooting advice and address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common palladium-catalyzed methods for pyrazole coupling?

The most prevalent method for forming C-N or C-C bonds with pyrazoles is the Palladium-catalyzed Buchwald-Hartwig amination for N-arylation and the Suzuki-Miyaura coupling for C-C bond formation.[1][2] These reactions are favored for their broad substrate scope and tolerance of various functional groups, making them staples in medicinal chemistry and materials science.[1]

Q2: My Buchwald-Hartwig pyrazole coupling reaction is not working. What are the initial troubleshooting steps?

When a Buchwald-Hartwig reaction fails, a systematic check of the reaction components and conditions is crucial.

• Reagent Quality and Reaction Setup: The primary step is to verify the quality and purity of all reagents. Ensure the solvent is anhydrous and thoroughly degassed, as residual oxygen can deactivate the palladium catalyst.[1] The starting materials, particularly the aryl halide and the pyrazole, must be of high purity.

• Catalyst and Ligand Integrity: The age and storage conditions of the catalyst and ligand are critical. Improperly stored or old reagents may have lost their activity.[1]

• Inert Atmosphere: The reaction should be conducted under a strict inert atmosphere (e.g., nitrogen or argon) to prevent catalyst oxidation.[1]

Q3: I'm observing significant starting material decomposition. What is the likely cause?

Decomposition of starting materials or the desired product is often linked to the choice of base and the reaction temperature.

• Base Strength: Strong bases like sodium tert-butoxide (NaOtBu) can be too harsh for substrates with sensitive functional groups, especially at elevated temperatures.[1]

• Alternative Bases: Consider screening weaker bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄).[1]

• Temperature Optimization: Running the reaction at a lower temperature may also mitigate decomposition.[1]

Q4: What are common side reactions in pyrazole coupling, and how can they be minimized?

Several side reactions can compete with the desired coupling process.

• Hydrodehalogenation: This involves the replacement of the halogen on the aryl halide with a hydrogen atom.[1]

• Homocoupling: Dimerization of the pyrazole or the aryl halide can occur.[3]

• Competing Nucleophiles: If the pyrazole has an unprotected N-H group, it can act as a competing nucleophile, potentially leading to undesired N-arylation or polymerization.[1][4] Protecting the pyrazole N-H is often a necessary first step.

• Solvent-Related Side Reactions: In protic solvents like alcohols, C-O coupling can occur, leading to the formation of ethers.[5]

Minimizing these side reactions often involves careful optimization of the catalyst, ligand, base, and solvent.

Q5: How does the choice of palladium precatalyst affect the reaction outcome?

Modern palladium precatalysts, such as the G3 or G4 Buchwald precatalysts, are often more effective than traditional palladium sources like Pd(OAc)₂.[1][6] These precatalysts are designed to cleanly and efficiently generate the active Pd(0) catalytic species, leading to more reliable and reproducible results.[6]

Troubleshooting Guides

Issue 1: Low or No Product Yield

A lack of product formation is a common issue that can stem from several factors. This guide provides a systematic approach to diagnosing and resolving the problem.

Troubleshooting Workflow: Low/No Yield

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. html.rhhz.net [html.rhhz.net]
• 3. Homocoupling Reactions of Azoles and Their Applications in Coordination Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Technical Support Center: Scaling Up the Synthesis of Methyl 3-(1H-pyrazol-3-yl)propiolate

This guide is designed for researchers, medicinal chemists, and process development scientists engaged in the synthesis of pyrazole-containing compounds. The synthesis of Methyl 3-(1H-pyrazol-3-yl)propiolate, a valuable building block in drug discovery, often involves a Sonogashira cross-coupling reaction. While effective at the bench scale, scaling this transformation presents unique challenges. This document provides a structured, in-depth technical guide in a question-and-answer format to navigate these complexities, ensuring a robust, reproducible, and scalable process.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable and scalable synthetic route to Methyl 3-(1H-pyrazol-3-yl)propiolate?

The most prevalent and industrially adaptable method is the Sonogashira cross-coupling reaction. This involves coupling a 3-halopyrazole (preferably 3-iodopyrazole for higher reactivity) with methyl propiolate.[1] The reaction is catalyzed by a palladium complex and typically requires a copper(I) co-catalyst and a base.

Q2: Is it necessary to protect the pyrazole nitrogen (N-H) before the coupling reaction?

Yes, in many cases, N-protection is crucial for a successful and clean reaction, especially during scale-up. The free N-H of the pyrazole ring is acidic and can act as a ligand for the transition metal catalysts (palladium and copper), potentially leading to catalyst inhibition or deactivation.[2] Common protecting groups like Boc (tert-butyloxycarbonyl) or ethoxyethyl (EtOEt) are effective and can be removed under mild conditions post-coupling. The choice of protecting group can influence reaction efficiency and should be considered during process development.

Q3: What are the most critical parameters to control when scaling up the Sonogashira coupling?

When moving from bench to pilot scale, the following parameters demand rigorous control:

• Oxygen Exclusion: The Sonogashira reaction is highly sensitive to oxygen, which can lead to the oxidative homocoupling of the alkyne (Glaser coupling) and deactivation of the Pd(0) catalyst.[3] Rigorous degassing of solvents and maintaining an inert atmosphere (Nitrogen or Argon) are non-negotiable.

• Catalyst Loading: While lab-scale reactions might use higher catalyst loadings (1-5 mol%), for scale-up, minimizing the palladium and copper loading is critical for economic and environmental reasons, as well as for reducing heavy metal contamination in the final product.[4]

• Base Selection and Stoichiometry: An appropriate organic base (like triethylamine or diisopropylethylamine) is required to neutralize the HX generated and to facilitate the deprotonation of the terminal alkyne. The choice and amount of base can significantly impact the reaction rate and side-product profile.

• Solvent Purity: The presence of water or other protic impurities in the solvent can interfere with the reaction. Anhydrous, degassed solvents are essential for reproducibility.

Recommended Synthetic Workflow

The diagram below outlines the recommended two-step sequence for synthesizing Methyl 3-(1H-pyrazol-3-yl)propiolate, incorporating an N-protection strategy for enhanced robustness.

Caption: General workflow for the synthesis of the target compound.

Detailed Experimental Protocol: Sonogashira Coupling (Gram Scale)

This protocol describes the coupling of N-Boc-3-iodopyrazole with methyl propiolate.

Reagents & Equipment:

• N-Boc-3-iodopyrazole (1.0 eq)

• Methyl propiolate (1.2 eq)[]

• PdCl₂(PPh₃)₂ (0.02 eq)

• Copper(I) iodide (CuI) (0.04 eq)

• Triethylamine (TEA) (3.0 eq)

• Anhydrous, degassed THF or DMF

• Schlenk flask or jacketed reactor equipped with mechanical stirrer, condenser, and inert gas inlet.

Procedure:

• Setup: Assemble the reactor under an inert atmosphere (Argon or Nitrogen). Ensure all glassware is oven-dried.

• Reagent Addition: To the reactor, add N-Boc-3-iodopyrazole, PdCl₂(PPh₃)₂, and CuI.

• Solvent Addition: Add anhydrous, degassed THF (or DMF) to the reactor. Begin stirring to form a suspension.

• Degassing: Subject the mixture to three cycles of vacuum-backfill with inert gas to ensure complete oxygen removal.

• Base and Alkyne Addition: Add triethylamine, followed by the dropwise addition of methyl propiolate over 10-15 minutes. A slight exotherm may be observed.

• Reaction: Heat the reaction mixture to 40-50°C. Monitor the reaction progress by TLC or LC-MS every 1-2 hours. The reaction is typically complete within 4-8 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of Celite® to remove the catalyst residues and amine salts. Wash the pad with additional solvent.

  • Concentrate the filtrate under reduced pressure.

  • Redissolve the crude residue in a suitable solvent like ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel. It is advisable to pre-treat the silica gel with a 1-2% solution of triethylamine in the eluent to prevent product degradation on the column.[6]

Troubleshooting Guide

Q: My reaction is stalled; TLC/LC-MS analysis shows a significant amount of unreacted 3-iodopyrazole. What should I do?

This is a common issue and can point to several root causes:

• Inactive Catalyst: The Pd(0) active species may not have formed or has been deactivated.

  • Solution: Ensure your palladium source, PdCl₂(PPh₃)₂, is of good quality. Before adding other reagents, you can pre-stir the palladium complex and copper iodide in the solvent for 15-20 minutes to facilitate the formation of the active catalytic species. Ensure rigorous exclusion of oxygen.

• Insufficient Base: The base may be of poor quality (e.g., hydrated) or insufficient to drive the reaction.

  • Solution: Use a freshly opened bottle of triethylamine. If the reaction has stalled, a careful, sub-stoichiometric addition of more base can sometimes restart it. Monitor via TLC after the addition.

• Low Temperature: Sonogashira couplings can be sensitive to temperature.

  • Solution: If running at room temperature, consider gently heating the reaction to 40-50°C. This often increases the rate of oxidative addition, which can be the rate-limiting step.[7]

Q: The reaction mixture has turned black, and my yield is very low. What does this indicate?

A black precipitate is almost always palladium black, which is the result of the Pd(0) catalyst agglomerating and precipitating out of solution, rendering it inactive.

• Cause 1: Oxygen Contamination: This is the most frequent cause. Even trace amounts of oxygen can lead to catalyst decomposition.

  • Solution: Improve your degassing technique. For larger scales, sparging the solvent with argon for 30-60 minutes before use is more effective than simple vacuum-backfill cycles.

• Cause 2: Inappropriate Ligand/Catalyst: The phosphine ligands may be dissociating from the palladium center at the reaction temperature.

  • Solution: While PPh₃ is standard, more robust and electron-rich ligands can be used to stabilize the palladium center, especially if higher temperatures are required.[3] However, for this specific transformation, improving inerting techniques should be the first line of defense.

Q: I have a major byproduct that appears to be the dimer of methyl propiolate. How can I prevent this?

You are observing the result of Glaser-Hay homocoupling, a copper-catalyzed oxidative dimerization of terminal alkynes.

• Cause: This side reaction is driven by the presence of both copper(I) and oxygen.[3]

  • Solution 1 (Optimize Conditions): The most effective solution is rigorous oxygen exclusion. Ensure your inert gas stream is pure and that there are no leaks in your reactor setup.

  • Solution 2 (Copper-Free Conditions): Consider a copper-free Sonogashira protocol. These reactions often require a different palladium catalyst/ligand system and a stronger base (like pyrrolidine), but they completely eliminate the Glaser coupling pathway.[3][8]

Reaction Parameters Summary

Parameter	Recommended Range	Rationale & Key Considerations
Catalyst Loading (Pd)	0.5 - 2.0 mol%	Lowering loading is key for scale-up. Higher loadings may be needed for less reactive substrates but increase cost and purification burden.[4]
Co-Catalyst (CuI)	1.0 - 4.0 mol%	Essential for the standard Sonogashira mechanism. Ratios of Pd:Cu are typically 1:2.
Base	Triethylamine, DIPEA	Must be anhydrous. Typically used in excess (2-3 equivalents) to drive the reaction to completion.
Solvent	THF, DMF, Acetonitrile	Must be anhydrous and rigorously degassed. Solvent choice can affect reaction rates and solubility of intermediates.
Temperature	25 - 60 °C	Start at room temperature. Gentle heating can increase the rate but may also promote catalyst decomposition if not properly inerted.
Concentration	0.1 - 0.5 M	Higher concentrations can increase reaction rates but may also lead to solubility issues or exotherm control problems on scale.

Sonogashira Catalytic Cycle and Failure Points

This diagram illustrates the key steps in the catalytic cycle and where common failures occur.

Caption: Simplified Sonogashira cycle highlighting common failure points.

References

• ResearchGate. (n.d.). Scheme 5. Sonogashira cross-coupling reaction of substituted iodopyrazole derivatives. [Image].

• Labanauskas, L., et al. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. ARKIVOC, 2014(vi), 54-71. Available at: [Link]

• Mazeikaite, R., et al. (2016). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Gummadi, V. R., et al. (2024). Recent highlights in the synthesis and biological significance of pyrazole derivatives. RSC Medicinal Chemistry. Available at: [Link]

• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (2025). Journal of Medicinal and Chemical Sciences.
• Eller, G. A., et al. (2011). Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. ChemInform.
• Pyrazole, Synthesis and Biological Activity. (n.d.). SlideShare.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type C
• A review of pyrazole an its derivative. (2021). National Journal of Pharmaceutical Sciences.
• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. (2023).

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• A General Protocol for Robust Sonogashira Reactions in Micellar Medium. (n.d.). SciSpace.
• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. (2023). RSC Advances.
• Pyrazole: an emerging privileged scaffold in drug discovery. (2023). Future Medicinal Chemistry.
• Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. (2024). Research and Reviews: Journal of Chemistry.
• SELF-CONDENSATION OF METHYL PROPIOLATE. (2025).
• Current status of pyrazole and its biological activities. (n.d.). PMC.

• Organic Syntheses Procedure. (n.d.). 2-Propynoic acid, 3-bromo-, methyl. Retrieved from [Link]

• Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. (n.d.). Research Journal of Pharmacy and Technology.
• 3-(3-Methyl-1H-pyrazol-5-yl)propanoic acid (MPP) (methyl-¹³C, pyrazolyl-¹³C₃, 3-¹³C, 99%). (n.d.). Toronto Research Chemicals.

• Wikipedia. (n.d.). Propiolic acid. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• Troubleshooting Guide | Download Table. (n.d.).
• Process for synthesizing ethyl propiolate. (n.d.). Google Patents.
• Method for the preparation of a mixture of n-((3-methyl-1h-pyrazole-1-yl)methyl... (n.d.). Google Patents.
• Method for catalytic synthesis of methyl propionate. (n.d.). Google Patents.
• ESTERIFICATION OF PROPANOIC ACID IN THE PRESENCE OF A HOMOGENEOUS CATALYST. (2019). Journal of Engineering & Processing Management.
• Esterification of Many Drugs Causes Its Prolonged Action Due to Increase Lipid Solubility and Store in Fatty Tissues. (2025). Journal of Pharmaceutical Medicinal Chemistry.

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• 8. scispace.com [scispace.com]

Technical Support Center: Strategies to Reduce Byproducts in Pyrazole Synthesis

Welcome, researchers, scientists, and drug development professionals. This guide provides in-depth technical support for the common challenges encountered during pyrazole synthesis, with a focus on minimizing and eliminating unwanted byproducts. Here, we move beyond simple protocols to explore the underlying chemical principles that govern these reactions, empowering you to troubleshoot and optimize your synthetic strategies effectively.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter in the lab, offering step-by-step guidance to resolve them.

Issue 1: Formation of Regioisomeric Pyrazole Byproducts

One of the most frequent challenges in pyrazole synthesis, particularly when using unsymmetrical 1,3-dicarbonyl compounds, is the formation of a mixture of two regioisomers.[1][2] This complicates purification and reduces the yield of the desired product.

Q: My reaction of an unsymmetrical 1,3-diketone with a substituted hydrazine is producing a nearly 1:1 mixture of two pyrazole isomers. How can I improve the regioselectivity?

A: The formation of regioisomers is a classic problem in Knorr pyrazole synthesis and is governed by the subtle interplay of steric and electronic factors of your substrates.[3] Here’s a systematic approach to enhancing the selectivity for your target isomer:

Underlying Cause: The two carbonyl groups of the 1,3-dicarbonyl compound exhibit similar reactivity towards the initial nucleophilic attack by the two different nitrogen atoms of the substituted hydrazine.[4] The reaction then proceeds through two parallel pathways, leading to both possible regioisomers.

Troubleshooting Workflow:

• Analyze Your Substrates:

  • Steric Hindrance: Identify the more sterically hindered carbonyl group on your 1,3-diketone and the more hindered nitrogen on your hydrazine. A bulky substituent on either reactant can direct the initial reaction away from its immediate vicinity.[3]

  • Electronic Effects: An electron-withdrawing group will increase the electrophilicity of the adjacent carbonyl carbon, making it a more likely site for nucleophilic attack. Conversely, an electron-donating group will decrease its reactivity.[3]

• Optimize Reaction Conditions:

  • pH Control: The acidity or basicity of the reaction medium can significantly influence which nitrogen of the hydrazine attacks first. In basic conditions, the more nucleophilic nitrogen is the primary attacker. Under acidic conditions, protonation can alter the nucleophilicity, potentially favoring a different reaction pathway.[3]

  • Solvent Selection: The choice of solvent can have a dramatic impact on regioselectivity. For instance, fluorinated alcohols like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to improve regioselectivity compared to more common solvents like ethanol.[3] Aprotic dipolar solvents such as DMF, NMP, or DMAc, particularly with the addition of acid, can also enhance yields and regioselectivity.[5]

  • Temperature Adjustment: Lowering the reaction temperature can often favor the thermodynamically more stable product, potentially increasing the ratio of the desired isomer.[3]

• Consider Alternative Synthetic Strategies:

  • Use of 1,3-Dicarbonyl Surrogates: If optimizing conditions proves insufficient, employing a surrogate for the 1,3-dicarbonyl compound is a robust solution. β-enaminones, for example, have distinct electrophilic centers that can direct the cyclization to a single regioisomer.[3][6]

  • 1,3-Dipolar Cycloadditions: This method involves the reaction of a diazo compound with an alkyne or alkene and offers an alternative pathway to the pyrazole core with excellent control over regioselectivity.[3][5]

  • Multicomponent Reactions (MCRs): One-pot, multicomponent syntheses can provide highly regioselective access to complex pyrazoles, often with the aid of a catalyst.[7]

Experimental Protocol: Enhancing Regioselectivity with a Fluorinated Solvent

This protocol demonstrates the use of HFIP to improve the regioselectivity of a Knorr pyrazole synthesis.

Materials:

• Unsymmetrical 1,3-diketone (1.0 mmol)

• Methylhydrazine (1.1 mmol)

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) (3 mL)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve the 1,3-diketone in HFIP.

• Add the methylhydrazine to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, remove the HFIP under reduced pressure.

• Purify the residue by column chromatography or recrystallization to isolate the major regioisomer.

Issue 2: Low Yield and Formation of Unidentified Impurities

Low yields can be attributed to incomplete reactions, degradation of starting materials or products, or the formation of multiple side products.

Q: My pyrazole synthesis is resulting in a low yield of the desired product, and the crude NMR shows several unreacted starting materials and multiple unidentified peaks. What are the likely causes and how can I improve the outcome?

A: This common issue often points to suboptimal reaction conditions or the presence of reactive impurities. A systematic optimization and careful purification of starting materials are key.

Troubleshooting Workflow:

• Verify Purity of Starting Materials: Ensure your 1,3-dicarbonyl compound and hydrazine derivative are of high purity. Impurities can interfere with the reaction and lead to byproduct formation.[8]

• Optimize Reaction Conditions:

  • Temperature and Reaction Time: Excessively high temperatures or prolonged reaction times can lead to the degradation of reactants or the desired pyrazole product.[8] Conversely, insufficient temperature or time will result in an incomplete reaction. Systematically vary these parameters to find the optimal balance.

  • Catalyst Choice: For reactions that require a catalyst (e.g., acid or base), ensure the correct catalyst is being used at the appropriate loading. In some cases, a catalyst may be necessary to drive the reaction to completion.[1][9]

  • Atmosphere: Some reactions may be sensitive to air or moisture. Consider running the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Consider Alternative Methodologies:

  • Microwave-Assisted Synthesis: This technique can dramatically reduce reaction times (from hours to minutes) and often leads to cleaner reactions with higher yields and fewer byproducts.[8]

  • Catalytic Methods: A wide range of metal-catalyzed (e.g., silver, copper, palladium) and even enzyme-catalyzed methods have been developed for pyrazole synthesis, often offering high yields and selectivity under mild conditions.[1][10][11][12]

  • Flow Chemistry: For reactions involving unstable intermediates like diazoalkanes, flow chemistry can provide a safer and more efficient alternative to batch processing, significantly reducing reaction times.[13]

Data Presentation: Comparison of Conventional vs. Microwave-Assisted Synthesis

Parameter	Conventional Heating	Microwave-Assisted Synthesis
Reaction Time	Hours	Minutes[8]
Product Yield	Often <70%[14]	Generally higher[8]
Byproducts	More prevalent[14]	Fewer side products[8]
Energy Consumption	High	Low[8]

Issue 3: Difficulty in Removing a Persistent Byproduct

Sometimes, a specific byproduct is particularly challenging to separate from the desired pyrazole due to similar physical properties.

Q: I have a persistent impurity in my pyrazole product that co-elutes during column chromatography and is difficult to remove by recrystallization. What are my options?

A: When standard purification techniques fail, a chemical approach to purification can be highly effective.

Troubleshooting Workflow:

• Identify the Byproduct: If possible, use techniques like LC-MS or high-resolution NMR to identify the structure of the persistent byproduct. Knowing its identity can provide clues on how to remove it. A common byproduct in some syntheses is an isomeric pyrazole.[15]

• Acid-Base Extraction: Pyrazoles are basic compounds. You can often selectively protonate your desired product with an acid to form a salt, which will then be soluble in an aqueous phase.

  • Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl).

  • Separate the aqueous layer containing the pyrazolium salt.

  • Neutralize the aqueous layer with a base (e.g., NaHCO₃, NaOH) to precipitate the pure pyrazole.

  • Extract the purified pyrazole back into an organic solvent.

• Crystallization of an Acid Addition Salt: A highly effective method for obtaining very pure pyrazoles is the formation and crystallization of an acid addition salt.[15][16]

  • Dissolve the crude pyrazole in a suitable organic solvent (e.g., acetone, ethanol, isopropanol).[16]

  • Add at least an equimolar amount of an inorganic or organic acid.

  • The pyrazolium salt will often crystallize out of the solution in high purity, leaving the byproducts behind in the solvent.[15]

  • The pure pyrazole can then be recovered by neutralizing the salt.

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic routes to pyrazoles and their common byproducts?

A1: The most common method is the Knorr pyrazole synthesis , which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[4][17] The primary byproduct challenge here is the formation of regioisomers when using unsymmetrical dicarbonyls.[2] Other methods include 1,3-dipolar cycloadditions of diazo compounds with alkynes, which generally offer better regioselectivity, and multicomponent reactions , which are highly efficient but can sometimes lead to complex product mixtures if not properly optimized.[7][9]

Q2: How does the choice of hydrazine derivative impact byproduct formation?

A2: The substituents on the hydrazine play a crucial role.

• Steric Bulk: A bulky substituent on one of the hydrazine nitrogens can sterically hinder its approach to a more crowded carbonyl group on the 1,3-dicarbonyl, thus influencing regioselectivity.[3]

• Electronic Effects: Electron-donating or withdrawing groups on a substituted phenylhydrazine can alter the nucleophilicity of the nitrogen atoms, again affecting the initial site of attack and the resulting isomer ratio.

• Hydrazine vs. Substituted Hydrazines: Using hydrazine hydrate (NH₂NH₂·H₂O) with an unsymmetrical dicarbonyl can still lead to isomeric products if the final pyrazole can exist in different tautomeric forms.

Q3: Are there "greener" or more sustainable methods for pyrazole synthesis that also minimize byproducts?

A3: Yes, several modern synthetic strategies align with the principles of green chemistry and often result in cleaner reactions.

• Microwave-assisted synthesis reduces energy consumption and reaction times, often leading to fewer byproducts.[8]

• Solvent-free reactions , such as grinding techniques, eliminate the need for potentially hazardous organic solvents.[8]

• Catalytic methods , especially those using earth-abundant metals or enzymes, can proceed under mild conditions with high selectivity, reducing waste.[12][18]

• Multicomponent reactions (MCRs) have high atom economy, meaning most of the atoms from the starting materials are incorporated into the final product, thus minimizing waste.[7]

Q4: Can I use spectroscopic methods to differentiate between pyrazole regioisomers?

A4: Absolutely. Nuclear Magnetic Resonance (NMR) spectroscopy , particularly ¹H, ¹³C, and 2D NMR techniques like NOESY (Nuclear Overhauser Effect Spectroscopy), is a powerful tool for this. The chemical shifts of the pyrazole ring protons and carbons are sensitive to the positions of the substituents. For instance, a NOESY experiment can show through-space correlations between a substituent on the N1 nitrogen and a substituent on the C5 position of the ring, confirming their proximity and thus the regiochemistry.

Visualizing Reaction Pathways and Troubleshooting

Diagram 1: Knorr Synthesis - The Origin of Regioisomers

Caption: Knorr synthesis pathways from an unsymmetrical diketone.

Diagram 2: Troubleshooting Workflow for Byproduct Reduction

Caption: A systematic workflow for byproduct troubleshooting.

References

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles. Retrieved from [Link]

• Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. (n.d.).

• Wiedmann, S., et al. (2021). Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie International Edition, 60(11), 5554-5559. Retrieved from [Link]

• Optimization of the reaction conditions for the synthesis of pyrano[2,3-c]pyrazole 5a. (n.d.). ResearchGate. Retrieved from [Link]

• Shaaban, M. R., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6523. Retrieved from [Link]

• Various methods for the synthesis of pyrazole. (n.d.). ResearchGate. Retrieved from [Link]

• Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a. (n.d.). ResearchGate. Retrieved from [Link]

• Doumad, Y., et al. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 27(19), 6523. Retrieved from [Link]

• DE102009060150A1 - Process for the purification of pyrazoles. (n.d.). Google Patents.
• WO2017133942A1 - Catalytic hydrogenation process for preparing pyrazoles. (n.d.). Google Patents.

• Yoon, J. Y., Lee, S. G., & Shin, H. (2011). Recent advances in the regioselective synthesis of Pyrazoles. Current Organic Chemistry, 15(5), 657-674. Retrieved from [Link]

• The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. (2025). MDPI. Retrieved from [Link]

• WO2011076194A1 - Method for purifying pyrazoles. (n.d.). Google Patents.
• Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. (2024).

• J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis. Retrieved from [Link]

• Synthesis of 1,3-disubstituted pyrazoles using ionic liquid. (n.d.). JOCPR. Retrieved from [Link]

• Iodine-promoted synthesis of pyrazoles from 1,3-dicarbonyl compounds and oxamic acid thiohydrazides. (n.d.). Organic Chemistry Frontiers (RSC Publishing). Retrieved from [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journals. Retrieved from [Link]

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. (2022). RSC Publishing. Retrieved from [Link]

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? (2014). ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Retrieved from [Link]

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

• Knorr pyrazole synthesis from a ketoester - laboratory experiment. (2021). YouTube. Retrieved from [Link]

• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. Retrieved from [Link]

• 4 - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

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Improving yield in three-component reactions for pyrazole synthesis

Technical Support Center: Pyrazole Synthesis

A Senior Application Scientist's Guide to Improving Yield in Three-Component Reactions

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are leveraging the efficiency of three-component reactions (3-CR) to construct pyrazole scaffolds. As a Senior Application Scientist, my goal is to move beyond simple protocols and provide you with the causal logic behind experimental choices, helping you troubleshoot common issues and rationally optimize your reaction yields.

Three-component reactions represent a highly convergent and atom-economical approach to complex molecules like pyrazoles.[1] By combining three starting materials in a single pot, we can rapidly build molecular diversity. However, the success of these reactions hinges on the delicate balance of multiple competing reaction rates. Low yields, side product formation, and lack of regioselectivity are common hurdles. This guide provides a structured, question-and-answer-based approach to systematically address these challenges.

Frequently Asked Questions & Troubleshooting

Q1: My overall yield is consistently low (<40%). What are the primary factors I should investigate first?

A1: Consistently low yields in a three-component reaction are typically due to suboptimal reaction conditions or issues with reagent quality. Before exploring more complex variables like catalysts or solvents, it's crucial to validate the fundamentals of the reaction setup.

The most common pathway involves the condensation of a 1,3-dicarbonyl compound, a hydrazine, and a third component, often an aldehyde or ketone.[2] The reaction proceeds through several equilibrium steps, and pushing the reaction towards the desired product requires careful control.

Troubleshooting Workflow for Low Yields

Caption: A logical workflow for initial troubleshooting of low-yield reactions.

Causality-Driven Recommendations:

• Reagent Stoichiometry and Addition Order: While a 1:1:1 ratio is the theoretical ideal, minor adjustments can significantly impact yield. For instance, if one component is volatile or prone to self-condensation (like many aldehydes), using a slight excess (e.g., 1.1 equivalents) can compensate for loss and drive the reaction forward. The order of addition can also be critical. Pre-forming the hydrazone by reacting the hydrazine and aldehyde before adding the 1,3-dicarbonyl can sometimes prevent unwanted side reactions.[3]

• Reaction Time and Temperature: These two parameters are intrinsically linked. A common mistake is assuming that more heat and longer times are always better. Many intermediates in pyrazole synthesis are thermally sensitive.

  • Actionable Protocol: Set up parallel reactions at different temperatures (e.g., room temperature, 50 °C, 80 °C). At each temperature, take aliquots at various time points (e.g., 1h, 4h, 12h, 24h) and analyze by TLC or LC-MS. This will reveal the optimal time-temperature profile and indicate if your product is degrading under prolonged heating. Microwave-assisted synthesis can often dramatically shorten reaction times and improve yields by providing rapid, uniform heating.[4]

• Water Removal: The final cyclization step to form the aromatic pyrazole ring involves the elimination of water. If water is not effectively removed, the equilibrium can be pushed backward, reducing the yield.

  • Actionable Protocol: If your solvent allows, use a Dean-Stark apparatus to azeotropically remove water. Alternatively, adding a dehydrating agent like anhydrous MgSO₄ or molecular sieves to the reaction mixture can be effective, provided they are compatible with your reagents and catalyst.

Q2: I'm getting a mixture of regioisomers. How can I improve the regioselectivity?

A2: This is arguably the most common and challenging issue in pyrazole synthesis, especially when using an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine.[2] The initial nucleophilic attack of the hydrazine can occur at either of the two carbonyl carbons, leading to two different regioisomers.

Mechanism of Regioisomer Formation

Caption: Competing pathways leading to two different pyrazole regioisomers.

Controlling regioselectivity requires manipulating the electronic and steric factors that govern this initial attack.

Solutions for Controlling Regioselectivity:

• pH Control: The nucleophilicity of the two nitrogen atoms in a substituted hydrazine (e.g., methylhydrazine) is different. The substituted nitrogen is less nucleophilic due to steric hindrance and inductive effects. Under acidic conditions, the more basic, unsubstituted -NH₂ group is preferentially protonated, rendering it non-nucleophilic. This forces the reaction to proceed via the substituted nitrogen, leading to a single regioisomer. Conversely, under basic or neutral conditions, the more nucleophilic -NH₂ group reacts faster.

• Solvent Choice: The solvent can play a profound role in dictating regioselectivity. Fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), have been shown to dramatically improve regioselectivity. Their unique properties, including high polarity and hydrogen bond donating ability without being nucleophilic, can stabilize key intermediates and transition states, favoring one pathway over the other.

  • In Practice: Simply switching the solvent from ethanol to TFE can change a 1:1 isomeric ratio to >95:5 in favor of a single isomer.

Parameter	Condition 1: Ethanol	Condition 2: TFE/HFIP	Rationale
Solvent	Standard protic solvent (e.g., EtOH)	Fluorinated alcohol (e.g., TFE)	TFE/HFIP's unique hydrogen bonding properties can selectively stabilize one transition state over the other.
pH	Neutral/Slightly Acidic	Acidic (e.g., catalytic AcOH)	Protonation of the more basic hydrazine nitrogen blocks its nucleophilicity, directing the reaction.
Temperature	Varies	Often Room Temperature	Lower temperatures can favor the kinetically controlled product.
Typical Outcome	Mixture of regioisomers	High regioselectivity (>95:5)	Conditions are chosen to exploit the inherent electronic and steric differences in the starting materials.

Table 1: General Conditions for Optimizing Regioselectivity.

Q3: How do I choose the right catalyst for my three-component reaction?

A3: Catalyst selection is critical and depends heavily on the specific substrates being used. The catalyst's primary role is to activate one of the components, typically by acting as a Lewis acid to enhance the electrophilicity of a carbonyl group or as a Brønsted acid to facilitate condensation.[2][5]

Catalyst Type	Examples	Mechanism of Action & Use Case	Advantages	Disadvantages
Brønsted Acids	Acetic Acid, p-TsOH	Protonates a carbonyl oxygen, making the carbon more electrophilic. Ideal for simple condensations.	Inexpensive, readily available, easy to handle.	Can be harsh, may cause degradation of sensitive substrates.
Lewis Acids	Yb(PFO)₃, SmCl₃, AlCl₃[5]	Coordinates to carbonyl oxygen, activating it for nucleophilic attack. Effective for less reactive substrates.	High activity, can promote reactions at lower temperatures.	Often require anhydrous conditions, can be expensive, metal contamination.
Metal Catalysts	Cu, Pd, Rh[5][6][7]	Used in more complex transformations, such as in-situ generation of reactants or subsequent C-N/C-C bond formations.	Enables novel reaction pathways and construction of highly substituted pyrazoles.	Expensive, potential for catalyst poisoning, requires careful optimization.
Organocatalysts	Proline, Piperidine	Forms nucleophilic enamine or electrophilic iminium ion intermediates.	Mild conditions, environmentally benign, often stereoselective.	May require higher catalyst loading, can be substrate-specific.
Ionic Liquids	[bmim][InCl₄][5]	Can act as both a catalyst (Lewis acidic cation/anion) and a solvent.	High thermal stability, potential for recyclability, can enhance regioselectivity.[5]	High viscosity can impede mixing, can be expensive to scale up.
Nanoparticles	Fe₃O₄, CuO/ZrO₂[4][5]	Provide a high surface area for catalysis, often acting as heterogeneous Lewis acids.	Easily recoverable and reusable, often environmentally friendly.	Potential for leaching, activity can vary with synthesis method.

Table 2: Comparison of Common Catalysts for Three-Component Pyrazole Synthesis.

A Rational Approach to Catalyst Screening:

• Start Simple: For a new reaction, always begin with a simple Brønsted acid like acetic acid or a mild Lewis acid.

• Consider Your Substrates: If your aldehyde is electron-poor, it may be reactive enough without a strong catalyst. If it's electron-rich, a Lewis acid like Yb(PFO)₃ can be highly effective at activating it.[5]

• Consult the Literature: Search for precedents using similar substrate classes. The choice of catalyst is often well-established for specific transformations.

• Screening: If simple methods fail, perform a screen of representative catalysts from different classes (e.g., one Brønsted acid, one Lewis acid, one organocatalyst) under identical conditions to identify the most promising candidate for further optimization.

Experimental Protocols

Protocol 1: General Procedure for a Three-Component Pyrazole Synthesis

This protocol is a representative example for the synthesis of a polysubstituted pyrazole from an aldehyde, a 1,3-dicarbonyl compound, and a hydrazine, and should be optimized for specific substrates.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 1,3-dicarbonyl compound (1.0 equiv), the aldehyde (1.05 equiv), and the chosen solvent (e.g., ethanol, 0.2 M).

• Catalyst Addition: Add the catalyst (e.g., 10 mol% acetic acid).

• Hydrazine Addition: Add the hydrazine derivative (1.0 equiv) dropwise to the stirring mixture at room temperature. Note: This addition can be exothermic.

• Heating and Monitoring: Heat the reaction mixture to the desired temperature (e.g., reflux, ~78 °C in ethanol) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete (typically 2-12 hours), cool the mixture to room temperature. If a precipitate has formed, collect the product by filtration. If not, remove the solvent under reduced pressure.

• Purification: The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel to afford the pure pyrazole.

Protocol 2: Screening for Improved Regioselectivity Using Fluorinated Alcohols

This protocol is designed to test the effect of fluorinated solvents on a reaction that produces a mixture of regioisomers.

• Parallel Reaction Setup: Set up two identical small-scale reactions in parallel.

  • Reaction A: Dissolve the 1,3-dicarbonyl compound (1.0 equiv) in ethanol (0.2 M).

  • Reaction B: Dissolve the 1,3-dicarbonyl compound (1.0 equiv) in 2,2,2-trifluoroethanol (TFE) (0.2 M).

• Reagent Addition: To each flask, add the substituted hydrazine (1.1 equiv).

• Reaction Conditions: Stir both reaction mixtures at room temperature for 12-24 hours, monitoring by TLC.

• Analysis: After the starting material is consumed, take an aliquot from each reaction, dilute, and analyze by ¹H NMR or LC-MS to determine the ratio of the two regioisomers. This direct comparison will quantify the effect of the solvent on regioselectivity.[8]

References

• Hantzsch, A. R., & Beilstein, F. K. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. Available from: [Link]

• National Center for Biotechnology Information (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. PubMed Central. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Organic Chemistry Portal. Available from: [Link]

• Royal Society of Chemistry. (2023). Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions. RSC Publishing. Available from: [Link]

• MDPI. (2022). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. MDPI. Available from: [Link]

• Royal Society of Chemistry. (n.d.). Three-component synthesis of N-naphthyl pyrazoles via Rh(iii)-catalyzed cascade pyrazole annulation and Satoh–Miura benzannulation. Chemical Communications. Available from: [Link]

• American Chemical Society. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Analogs of Tebufenpyrad. Journal of Organic Chemistry. Available from: [Link]

• ResearchGate. (2017). Three-component reaction for the synthesis of pyranopyrazoles. ResearchGate. Available from: [Link]

• American Chemical Society. (2023). Three-Component Chemo-Selective Synthesis of N-(o-Alkenylaryl) Pyrazoles by Pyrazole Annulation and Rh-Catalyzed Chemo-Selective Aryl C–H Addition Cascade. The Journal of Organic Chemistry. Available from: [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available from: [Link]

• Preprints.org. (2023). A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Preprints.org. Available from: [Link]

• Taylor & Francis Online. (2017). Green synthesis of pyrazole systems under solvent-free conditions. Phosphorus, Sulfur, and Silicon and the Related Elements. Available from: [Link]

• DSpace@MIT. (n.d.). A Unified Continuous Flow Assembly Line Synthesis of Highly Substituted Pyrazoles and Pyrazolines. DSpace@MIT. Available from: [Link]

• American Chemical Society. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. Available from: [Link]

• ResearchGate. (n.d.). Synthesis of pyrazole under solvent free condition. ResearchGate. Available from: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. Available from: [Link]

• National Center for Biotechnology Information. (2016). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PubMed Central. Available from: [Link]

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Chem Help Asap. Available from: [Link]

• Organic Syntheses. (n.d.). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Monosubstituted Hydrazones and Nitroolefins. Organic Syntheses. Available from: [Link]

• Longdom Publishing. (n.d.). A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-Aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Longdom Publishing. Available from: [Link]

• ResearchGate. (2023). Recent advances in multicomponent synthesis of pyrazoles. ResearchGate. Available from: [Link]

Sources

• 1. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Green multicomponent synthesis of pyrano[2,3- c ]pyrazole derivatives: current insights and future directions - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05570A [pubs.rsc.org]
• 5. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 6. Three-component synthesis of N-naphthyl pyrazoles via Rh(iii)-catalyzed cascade pyrazole annulation and Satoh–Miura benzannulation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Process Optimization for Pyrazole-Based Drug Candidates

Introduction

Pyrazoles are "privileged scaffolds" in medicinal chemistry, appearing in blockbuster drugs like Celecoxib, Ruxolitinib, and Sildenafil. However, their process chemistry is notoriously difficult due to annular tautomerism (which complicates regioselectivity) and the thermal hazards associated with hydrazine intermediates.

This guide provides troubleshooting workflows and optimization strategies based on recent industrial case studies and regulatory standards (ICH Q3D).

Module 1: Regioselectivity & Synthesis

The Core Challenge: N-Alkylation of unsymmetrical pyrazoles often yields inseparable mixtures of N1 and N2 isomers due to rapid proton transfer (tautomerism).

Troubleshooting Guide

Q: Why am I getting a 1:1 mixture of regioisomers during N-alkylation? A: You are likely operating under thermodynamic control where the tautomeric equilibrium dictates the ratio.

• Mechanism: In solution, neutral pyrazoles exist in equilibrium. The "pyrrole-like" nitrogen (NH) is acidic, while the "pyridine-like" nitrogen is basic.[1] Under basic alkylation conditions, the pyrazolate anion forms, which has two nucleophilic sites.

• Correction: Switch to Kinetic Control or Steric Steering .

  • Solvent Switch: Use non-polar, non-protic solvents (e.g., Toluene) to minimize hydrogen bonding that facilitates tautomerization.

  • Steric Steering: If synthesizing de novo (Knorr synthesis), use bulky hydrazine protecting groups (e.g., tert-butyl) that force the cyclization to occur at the less hindered carbonyl, then deprotect.

Q: How do I distinguish between N1 and N2 isomers without X-ray? A: Use 2D-NMR (NOESY/ROESY) .

• Protocol: Look for a through-space interaction (NOE) between the N-alkyl group protons and the substituent at the C5 position. The N1 isomer will show a strong NOE signal with the C5 substituent; the N2 isomer will not (it is adjacent to C3).

Visualization: Tautomerism & Regioselectivity Pathways

The following diagram illustrates the bifurcation between kinetic and thermodynamic pathways.

Figure 1: Mechanistic divergence in pyrazole N-alkylation. Kinetic control favors the less hindered position (N1), while thermodynamic conditions often lead to mixtures.

Module 2: Process Safety & Scale-Up

The Core Challenge: Pyrazole synthesis often involves hydrazines or diazonium salts, which are high-energy, potentially explosive intermediates.

Troubleshooting Guide

Q: My DSC (Differential Scanning Calorimetry) shows a sharp exotherm at 60°C. How do I scale this safely? A: You are seeing hydrazine accumulation . In batch mode, if the reaction is slower than the addition rate, unreacted hydrazine builds up.

• Immediate Action: Stop scaling up in batch.

• Solution: Implement Continuous Flow Chemistry . This minimizes the "active volume" of hazardous intermediate at any given second.

• Case Study: The synthesis of Disperazol utilized flow chemistry to handle a hazardous diazotization step, reducing the residence time of the explosive intermediate from hours (batch) to minutes (flow) [1].

Q: The reaction mixture turns black and pressurizes the vessel. A: This indicates thermal decomposition of the hydrazine/diazo species.

• Protocol:

  • Quench: Ensure you have a verified quench protocol (e.g., Sodium Bisulfite for oxidizers).

  • Venting: Ensure the reactor has a rupture disk rated for rapid gas evolution (

    ).

Visualization: Continuous Flow Safety Setup

This workflow minimizes the inventory of hazardous hydrazine intermediates.

Figure 2: Flow chemistry setup for pyrazole synthesis. This setup prevents the accumulation of explosive hydrazine intermediates common in batch reactors.

Module 3: Purification & Metal Scavenging

The Core Challenge: Pyrazoles are excellent ligands for Palladium (Pd), making metal removal after Suzuki/Buchwald couplings difficult. They also tend to "oil out" rather than crystallize.

Troubleshooting Guide

Q: My product contains 500 ppm Pd. Recrystallization isn't lowering it. A: Pyrazole nitrogens coordinate to Pd, dragging it into the crystal lattice. Standard charcoal often fails here.

• Protocol: Use Chemisorption Scavengers .

  • Thiol-Silica: Use silica-bound thiols (e.g., Si-Thiol) or trimercaptotriazine (TMT). These bind Pd stronger than the pyrazole nitrogen [2].

  • Process: Add scavenger (5-10 wt% relative to product) to the reaction mixture at 60°C for 1 hour before filtration.

• Limit: ICH Q3D guidelines typically require Pd < 10 ppm for oral drugs.

Q: The product oils out during crystallization. A: Pyrazoles have low melting points and high solubility in organics.

• Correction: Use a "Seeding at Metastable Width" approach.

  • Dissolve in a minimum amount of good solvent (e.g., Isopropyl Alcohol).

  • Add anti-solvent (e.g., Heptane) slowly until slight turbidity.

  • Stop and add seed crystals.

  • Cool slowly (5°C/hour). Rapid cooling traps impurities and causes oiling.

Data: Scavenger Efficiency for Pyrazoles

Scavenger Type	Functional Group	Pd Removal Efficiency	Recommended For
Activated Carbon	Porous Carbon	Low (<50%)	Non-coordinating APIs
Si-Thiol	Propylthiol	High (>95%)	Pyrazoles , Amines
Si-TMT	Trimercaptotriazine	Very High (>98%)	High Pd loads (>1000 ppm)
N-Acetylcysteine	Amino Acid	Moderate (70-80%)	Soluble scavenging (requires wash)

References

• Nielsen, M. A., et al. "Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol." International Journal of Molecular Sciences, vol. 25, no. 12, 2024. Link

• Phillips, S., et al. "Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams."[2] Johnson Matthey Technology Review, vol. 60, no. 4, 2016, pp. 277-286. Link

• Fustero, S., et al. "Recent Advances in the Synthesis of Pyrazoles." Chemical Reviews, vol. 111, no. 11, 2011.

• ICH Expert Working Group. "Guideline Q3D(R2) on Elemental Impurities." European Medicines Agency, 2022. Link

Sources

• 1. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams | Johnson Matthey Technology Review [technology.matthey.com]

Minimizing hazardous reagents in pyrazole synthesis

Topic: Minimizing Hazardous Reagents in Pyrazole Synthesis Audience: Researchers, Process Chemists, and Drug Development Scientists

Mission Statement

Welcome to the Green Pyrazole Synthesis Support Hub. Our goal is to operationalize sustainable chemistry by replacing hazardous legacy protocols (e.g., hydrazine hydrate in chlorinated solvents) with safer, high-efficiency alternatives. This guide addresses the three primary bottlenecks in green pyrazole synthesis: Hydrazine Toxicity , Solvent Selection , and Regiocontrol .

Module 1: Hydrazine Mitigation Strategy

The Hazard: Hydrazine hydrate is a severe skin irritant, carcinogen, and unstable reducing agent. The Solution: Process intensification (Flow Chemistry) or masked equivalents (Surrogates).

FAQ: How do I synthesize pyrazoles without handling free hydrazine?

Recommendation: Use Continuous Flow Chemistry . By generating unstable hydrazine intermediates in situ and immediately consuming them, you eliminate operator exposure and accumulation of explosive material.

Troubleshooting Guide: Flow Synthesis Setup

• Issue: Clogging in the reactor coil during diazotization.

  • Root Cause: Precipitation of diazonium salts due to low solubility in the chosen solvent carrier.

  • Fix: Switch to a biphasic flow system or use solubilizing tags. Ensure the residence time (

    ) matches the consumption rate to prevent salt accumulation.

• Issue: Thermal runaway in the condensation step.

  • Root Cause: The Knorr condensation is exothermic.

  • Fix: Use a tube-in-tube reactor design for enhanced heat exchange. Maintain the reactor temperature <100°C unless using a back-pressure regulator (BPR) to access superheated conditions safely.

Protocol 1: Continuous Flow Knorr Synthesis (In-Situ Generation)

• Concept: Hydrazine is generated from a protected precursor or diazonium salt and reacted immediately with a 1,3-dicarbonyl.

• Workflow:

  • Stream A: Aniline derivative + Acid (HCl).

  • Stream B: NaNO₂ (aqueous).

  • Mixing: T-mixer generates diazonium salt (

    C).

  • Reduction: Stream C (Ascorbic acid or SnCl₂) reduces diazonium to hydrazine in line.

  • Cyclization: Stream D (1,3-diketone) joins at a heated coil (

    C).

  • Output: Pyrazole product flows into a quenching vessel.

Module 2: Solvent Engineering (Replacing DCM/DMF)

The Hazard: Chlorinated solvents (DCM) and polar aprotics (DMF, NMP) pose reproductive and environmental toxicity. The Solution: "On-Water" Chemistry and Mechanochemistry.

FAQ: My reactants are insoluble in water. How can I use it as a solvent?

Answer: Solubility is not required for reaction. "On-water" chemistry relies on the hydrophobic effect . The reaction accelerates at the organic-water interface due to hydrogen bonding of water molecules with the transition state, often stabilizing the polarized intermediates better than organic solvents.

Data: Solvent Performance Comparison

Solvent System	Yield (%)	Reaction Time	E-Factor (Waste/Product)	Notes
DCM / EtOH (Traditional)	85-95%	4-12 h	High (>50)	Requires extraction/distillation.
Water (Catalyst-Free)	88-96%	1-3 h	Low (<10)	Product often precipitates (filtration only).
Glycerol / Water	90-98%	30-60 min	Low	Recyclable medium; high viscosity aids mixing.

| Ball Milling (Solvent-Free) | 92-99% | 10-20 min | Near Zero | Requires specialized equipment (ball mill). |

Protocol 2: Catalyst-Free "On-Water" Synthesis

• Scope: Synthesis of 3,5-dimethyl-1-phenylpyrazole.

• Reagents: Phenylhydrazine (10 mmol), Acetylacetone (10 mmol), Water (20 mL).

• Step-by-Step:

  • Charge a round-bottom flask with water.

  • Add Phenylhydrazine and Acetylacetone simultaneously. Note: They will form an oily layer or suspension.

  • Stir vigorously (1000 rpm) at Room Temperature for 30 minutes.

  • Observation: The oil will solidify into a precipitate as the cyclization releases water (driving the equilibrium).

  • Workup: Filter the solid. Wash with cold water (3x 10 mL). Recrystallize from Ethanol:Water (1:1) if necessary.

Module 3: Regioselectivity Control

The Challenge: In green solvents, lacking strong acids/bases can lead to mixtures of 1,3- and 1,5-isomers when using unsymmetrical diketones.

FAQ: How do I control 1,3- vs 1,5-isomer formation without harsh Lewis Acids?

Answer: Use Fluorinated Alcohols (e.g., TFE, HFIP) or steric control in water.

• Mechanism: Fluorinated solvents are strong hydrogen-bond donors (HBD). They selectively solvate the carbonyl oxygen of the 1,3-diketone, effectively "activating" it like a Lewis acid but without the metal waste. This directs the initial nucleophilic attack of the hydrazine.

Visual Guide: Regioselectivity Decision Tree Use the diagram below to select the correct condition for your target isomer.

Caption: Workflow for selecting reaction conditions to maximize regioselectivity (1,3 vs 1,5 isomers) in green media.

Module 4: Mechanochemistry (Solvent-Free)

The Solution: High-Speed Ball Milling (HSBM) eliminates solvent waste entirely and provides mechanical energy to overcome activation barriers.

Protocol 3: Mechanochemical Synthesis (Ball Milling)

• Equipment: Planetary Ball Mill (e.g., Retsch PM 100) or Vibrating Mill.

• Reagents: 1,3-Dicarbonyl (1.0 eq), Hydrazine derivative (1.0 eq), Catalyst (Optional: Nano-SiO₂/AEP or p-TSA, 1-5 mol%).

• Procedure:

  • Place reactants in a stainless steel jar (10-25 mL) with 2-3 stainless steel balls (10mm diameter).

  • Grinding: Set frequency to 20-25 Hz. Mill for 15-20 minutes.

  • Monitoring: Stop and check TLC (spot a tiny amount of solid dissolved in EtOH).

  • Extraction: Add a minimal amount of hot ethanol to the jar to dissolve the product, filter to remove the balls/catalyst, and cool to crystallize.

Why it works: The mechanical force creates "hot spots" (localized high temperatures) and fresh surface area, driving the condensation reaction rapidly without bulk heating.

Module 5: Reaction Mechanism Visualization

Understanding the "On-Water" acceleration is critical for troubleshooting yield issues.

Caption: The "On-Water" mechanism where interfacial hydrogen bonding stabilizes the transition state, accelerating pyrazole formation.

References

• Green Synthetic Strategies for Pyrazole Derivatives. Archiv der Pharmazie. (2025). Reviews methods avoiding hazardous reagents and using green solvents.[1][2][3]

• Accelerated Synthesis of Pyrazoles Mediated by Water Microdroplets. ACS Sustainable Chemistry & Engineering. (2025). Describes catalyst-free synthesis in water microdroplets. [4]

• Continuous-flow synthesis of 3,5-disubstituted pyrazoles. RSC Advances. (2019). Details flow chemistry approaches to handle hydrazine safely.

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols. Journal of Organic Chemistry. (2008). Explains the mechanism of TFE/HFIP in isomer control.

• A green protocol ball milling synthesis of dihydropyrano[2,3-c]pyrazole. Chemistry Central Journal. (2023). Provides specific parameters for mechanochemical synthesis.

Sources

• 1. Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pradeepresearch.org [pradeepresearch.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

The Pyrazole Scaffold: A Privileged Structure in Kinase Inhibition - A Comparative Guide

In the landscape of targeted cancer therapy, protein kinase inhibitors (PKIs) stand as a cornerstone, fundamentally changing treatment paradigms for a multitude of malignancies. The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, has emerged as a "privileged scaffold" in medicinal chemistry, forming the core of numerous clinically successful kinase inhibitors.[1][2] This guide provides an in-depth comparison of pyrazole-based kinase inhibitors, exemplified by the structure of Methyl 3-(1h-pyrazol-3-yl)propiolate, against other prominent classes of kinase inhibitors. We will delve into the mechanistic nuances, comparative efficacy, and the experimental methodologies crucial for their evaluation.

The Kinase Inhibition Landscape: A Mechanistic Overview

Protein kinases, by catalyzing the transfer of a phosphate group from ATP to a substrate protein, are central to cellular signaling. Their dysregulation is a hallmark of many diseases, particularly cancer.[] Kinase inhibitors are broadly classified based on their mode of interaction with the kinase enzyme.

ATP-Competitive Inhibition (Type I and II)

The majority of clinically approved kinase inhibitors are ATP-competitive, binding to the highly conserved ATP-binding pocket of the kinase domain.[4]

• Type I inhibitors bind to the active conformation of the kinase.

• Type II inhibitors bind to and stabilize an inactive conformation, often extending into an adjacent hydrophobic pocket.[5]

The pyrazole scaffold is a key component in many ATP-competitive inhibitors.[1] Its ability to form critical hydrogen bonds with the kinase hinge region, mimicking the adenine ring of ATP, makes it an effective pharmacophore.[4]

Allosteric Inhibition (Type III and IV)

To overcome the challenge of selectivity associated with the conserved ATP-binding site, allosteric inhibitors have been developed. These molecules bind to sites on the kinase distant from the ATP-binding pocket, inducing conformational changes that inhibit kinase activity.[6][7] This approach can offer higher selectivity.[6]

Covalent Inhibition (Type VI)

Covalent inhibitors form an irreversible bond with a specific amino acid residue, typically a cysteine, within or near the ATP-binding site.[8] This leads to prolonged and often more potent inhibition.[8]

Comparative Analysis of Kinase Inhibitors

Here, we compare our representative pyrazole-based structure, Methyl 3-(1h-pyrazol-3-yl)propiolate, with well-characterized inhibitors from different classes.

Inhibitor Class	Representative Compound	Target(s)	Mechanism of Action	Key Characteristics
Pyrazole-based (Hypothetical)	Methyl 3-(1h-pyrazol-3-yl)propiolate	Varies (e.g., CDKs, JAKs, B-Raf)	Primarily ATP-competitive (Type I/II)	Versatile scaffold, good drug-like properties, synthetically accessible.[1]
Promiscuous ATP-Competitive	Staurosporine	Broad-spectrum	ATP-competitive	High potency but lacks selectivity, often used as a research tool.[9][10]
Multi-Kinase ATP-Competitive	Dasatinib	BCR-ABL, SRC family, c-KIT, etc.	ATP-competitive (Type I)	Potent inhibitor of multiple kinases, effective in imatinib-resistant CML.[11]
Covalent	Ibrutinib	Bruton's tyrosine kinase (BTK)	Irreversible covalent binding to Cys481	High potency and sustained inhibition due to covalent bond formation.

The Pyrazole Advantage: A Deeper Dive

The utility of the pyrazole scaffold is underscored by its presence in eight FDA-approved kinase inhibitors, including Crizotinib, Ruxolitinib, and Encorafenib.[1][2] The success of this scaffold can be attributed to several factors:

• Synthetic Tractability: The pyrazole ring can be readily synthesized and functionalized, allowing for the exploration of a vast chemical space to optimize potency and selectivity.[1]

• Bioisosteric Replacement: The pyrazole moiety can act as a bioisostere for other aromatic systems, offering a means to fine-tune the physicochemical properties of a drug candidate.[1]

• Structural Versatility: Substitutions on the pyrazole ring can be strategically employed to modulate the inhibitor's binding mode and selectivity profile. For instance, modifications can be made to either enhance interactions within the ATP-binding pocket or to favor binding to a specific kinase conformation.[5]

A notable example of leveraging the pyrazole scaffold is in the development of selective inhibitors for the understudied PCTAIRE family of kinases, such as CDK16. By modifying a promiscuous 3-amino-1H-pyrazole-based inhibitor, researchers were able to develop compounds with high cellular potency and selectivity for CDK16.[5]

Experimental Workflows for Kinase Inhibitor Evaluation

The characterization of a novel kinase inhibitor requires a multi-faceted experimental approach, encompassing both biochemical and cell-based assays.

Biochemical Assays: Assessing Direct Enzyme Inhibition

Biochemical assays are essential for determining the direct inhibitory effect of a compound on a purified kinase.

Workflow for a Typical In Vitro Kinase Assay:

Caption: Workflow for a biochemical kinase assay.

Detailed Protocol: Radiometric Kinase Assay (Gold Standard)

• Reaction Setup: In a microplate, combine the purified kinase, a specific peptide or protein substrate, and the test inhibitor at various concentrations in a suitable reaction buffer.

• Initiation: Start the reaction by adding ATP, typically [γ-³²P]ATP or [γ-³³P]ATP.

• Incubation: Incubate the reaction mixture at the optimal temperature for the kinase (usually 30°C) for a predetermined time, ensuring the reaction is in the linear range.

• Termination: Stop the reaction by adding a strong acid (e.g., phosphoric acid) or by spotting the reaction mixture onto a filter membrane that binds the substrate.

• Washing: Wash the filter membranes extensively to remove unincorporated radiolabeled ATP.

• Detection: Quantify the amount of incorporated radiolabel in the substrate using a scintillation counter.

• Analysis: Plot the percentage of kinase inhibition against the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Other non-radioactive methods include fluorescence-based assays (e.g., TR-FRET) and luminescence-based assays (e.g., ADP-Glo™), which measure ADP production as an indicator of kinase activity.

Cell-Based Assays: Evaluating Efficacy in a Biological Context

Cell-based assays are crucial for assessing a compound's activity within a cellular environment, taking into account factors like cell permeability, off-target effects, and engagement with the intended target in its native state.

Workflow for a Cell-Based Phosphorylation Assay:

Caption: Workflow for a cell-based phosphorylation assay.

Detailed Protocol: Western Blotting for Downstream Substrate Phosphorylation

• Cell Treatment: Plate cells and allow them to adhere. Treat the cells with the kinase inhibitor at a range of concentrations for a specified time.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the kinase's downstream substrate.

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., total protein or a housekeeping gene). Determine the concentration of the inhibitor that causes a 50% reduction in the phosphorylation signal.

Another powerful cell-based method is the NanoBRET™ Target Engagement Assay, which allows for the quantitative measurement of compound binding to a specific kinase target in living cells.[5]

Signaling Pathways and Inhibitor Intervention

Kinase inhibitors exert their therapeutic effects by modulating specific signaling pathways that are aberrantly activated in diseases like cancer.

Simplified MAPK/ERK Signaling Pathway and Points of Inhibition:

Caption: Inhibition of the MAPK/ERK pathway by kinase inhibitors.

Conclusion

The pyrazole scaffold represents a highly successful and versatile platform for the design of novel kinase inhibitors. Its favorable chemical properties and proven track record in approved drugs make it a focal point for ongoing drug discovery efforts. While a hypothetical compound like Methyl 3-(1h-pyrazol-3-yl)propiolate requires empirical validation, its structural class holds immense promise. A rigorous evaluation using a combination of biochemical and cell-based assays is paramount to characterizing its potency, selectivity, and therapeutic potential. As our understanding of kinase biology deepens, the rational design of inhibitors based on privileged scaffolds like pyrazole will continue to be a driving force in the development of next-generation targeted therapies.

References

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. International Journal of Molecular Sciences. [Link]

• Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. ACS Medicinal Chemistry Letters. [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules. [Link]

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI. [Link]

• Discovery of Cysteine-targeting Covalent Protein Kinase Inhibitors. ACS Publications. [Link]

• Allosteric regulation and inhibition of protein kinases. PMC - NIH. [Link]

• The four types of allosteric kinase inhibitors discussed in this... - ResearchGate. [Link]

• Covalent inhibitors. Kinase Logistics Europe. [Link]

• Controlling the Covalent Reactivity of a Kinase Inhibitor with Light. PMC - NIH. [Link]

• Structure- and Similarity-Based Survey of Allosteric Kinase Inhibitors, Activators, and Closely Related Compounds | Journal of Medicinal Chemistry. ACS Publications. [Link]

• Cell-based Kinase Assays. Profacgen. [Link]

• Current Developments in Covalent Protein Kinase Inhibitors. CHIMIA. [Link]

• ATP-competitive inhibitors for cancer treatment – kinases and the world beyond. PMC - NIH. [Link]

• Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. MDPI. [Link]

• Structure- and Similarity-Based Survey of Allosteric Kinase Inhibitors, Activators, and Closely Related Compounds. PubMed. [Link]

• Non-ATP-competitive Kinase Inhibitors - Enhancing Selectivity Through New Inhibition Strategies. PubMed. [Link]

• ATP-competitive inhibitors for cancer treatment – kinases and the world beyond. RSC Publishing. [Link]

• List of Some Known ATP-Competitive Kinase Inhibitors and Their Targets. ResearchGate. [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. PubMed. [Link]

• Identification of pyrazole scaffold inhibitors targeting cyclin-dependent kinase 8 for potential use in pulmonary fibrosis. Taipei Medical University. [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI. [Link]

• 3H-PYRAZOLO[4,3-F]QUINOLINE MOIETY AS A NOVEL PRIVILEGED KINASE INHIBITOR. University of South Florida. [Link]

• Dasatinib - Tyrosine Kinase Inhibitor for Chronic Myeloid Leukaemia (CML). touchONCOLOGY. [Link]

• Ibrutinib | C25H24N6O2 | CID 24821094. PubChem - NIH. [Link]

• A Comprehensive Review of Small-Molecule Inhibitors Targeting Bruton Tyrosine Kinase: Synthetic Approaches and Clinical Applications. MDPI. [Link]

• Imbruvica (Ibrutinib), First-in-Class Bruton's Tyrosine Kinase Inhibitor, Receives Expanded Indications for Patients with Relapsed Chronic Lymphocytic Leukemia. American Health & Drug Benefits. [Link]

• On the Origins of Enzyme Inhibitor Selectivity and Promiscuity: A Case Study of Protein Kinase Binding to Staurosporine. PMC. [Link]

• Protein kinase inhibition of clinically important staurosporine analogues. PubMed. [Link]

• staurosporine | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PubMed. [Link]

• BTK Inhibition and the Mechanism of Action of Ibrutinib | Targeted Oncology. Targeted Oncology. [Link]

• Kinase Assays with Myra. Bio Molecular Systems. [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. [Link]

• FDA Approves Generic Dasatinib, Expanding Access to Key TKI | Targeted Oncology. Targeted Oncology. [Link]

• Kinase Activity Assay. Creative Diagnostics. [Link]

• KINASE PROFILING & SCREENING. Reaction Biology. [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI. [Link]

• Structure and inhibitor specificity of the PCTAIRE-family kinase CDK16. PMC - NIH. [Link]

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Guide to In Vitro vs. In Vivo Efficacy of Pyrazole-Based Kinase Inhibitors

Executive Summary

The pyrazole scaffold (

) is a cornerstone of modern medicinal chemistry, particularly in the design of ATP-competitive kinase inhibitors (e.g., Ruxolitinib, Crizotinib). Its planar structure and capacity for bidentate hydrogen bonding allow it to mimic the adenine ring of ATP, making it highly potent in vitro. However, a frequent attrition point in drug development is the "translation gap"—where low-nanomolar IC values fail to predict in vivo tumor regression.

This guide analyzes the technical disparities between biochemical potency and physiological efficacy, providing validated protocols and data-driven strategies to bridge this divide.

Part 1: The Pyrazole Scaffold & Mechanism

The pyrazole ring typically functions as the "hinge binder" within the kinase ATP-binding pocket. The nitrogen at position 2 (

) acts as a hydrogen bond acceptor, while the protonated nitrogen at position 1 ( ) acts as a donor.

Diagram 1: Mechanism of Action (Hinge Binding)

The following diagram illustrates the critical interaction between the pyrazole moiety and the kinase hinge region, alongside the downstream physiological effects.

Caption: Molecular logic of pyrazole-based inhibition, from hinge-binding thermodynamics to phenotypic output.

Part 2: In Vitro Profiling – The Potency Trap

High potency in biochemical assays is necessary but insufficient. Pyrazoles often exhibit high lipophilicity (

), leading to non-specific binding in plasticware or protein-rich media, skewing results.

Protocol A: TR-FRET Kinase Binding Assay (Biochemical)

Objective: Determine intrinsic potency (

or IC ) without cellular membrane barriers.

Reagents:

• Europium-labeled anti-GST antibody.

• Kinase tracer (Alexa Fluor 647).

• Recombinant Kinase (e.g., JAK2 or ALK).

• Test Compound (Pyrazole derivative).[1][2][3]

Workflow:

• Preparation: Dissolve pyrazole compound in 100% DMSO to 10 mM stock. Sonicate to ensure complete solubilization (critical for planar pyrazoles which may stack).

• Serial Dilution: Prepare 10-point dose-response in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl

  , 1 mM EGTA, 0.01% Brij-35). Note: Keep final DMSO < 1% to prevent enzyme denaturation.

• Incubation:

  • Add 5

    L of compound + 5 L of kinase/antibody mix to 384-well white low-volume plate.

  • Incubate 1 hour at RT (allows compound to bind hinge).

  • Add 5

    L of Tracer. Incubate 1 hour.

• Detection: Read fluorescence at 665 nm (Acceptor) and 615 nm (Donor).

• Analysis: Calculate Ratio =

  . Fit to sigmoidal dose-response curve.

Validation Check: Z-factor must be

. Reference inhibitor (e.g., Staurosporine) must fall within 3-fold of historical IC .

Part 3: In Vivo Translation – The Biological Reality

The primary cause of pyrazole failure in vivo is metabolic instability. The electron-rich pyrazole ring is susceptible to oxidation by Cytochrome P450 enzymes (CYP3A4), leading to rapid clearance before the drug reaches the tumor.

Protocol B: Xenograft Efficacy Study (Murine Model)

Objective: Evaluate tumor volume reduction in a physiological context.

Model System: SCID/Beige mice inoculated with Ba/F3-JAK2V617F cells (for Ruxolitinib analogs) or H3122 cells (for Crizotinib analogs).

Workflow:

• Inoculation: Inject

  cells (suspended in 50% Matrigel/PBS) subcutaneously into the right flank.

• Staging: Monitor tumor growth until volume reaches 150–200 mm

  (approx. 10-14 days).

• Randomization: Group mice (

  /group) to ensure equal average tumor volume across cohorts.

• Formulation (Critical Step):

  • Vehicle: 0.5% Methylcellulose + 0.1% Tween-80 (standard for lipophilic pyrazoles).

  • Preparation: Grind compound to fine powder. Add vehicle slowly with vortexing. If precipitation occurs, add 5% DMSO pre-mix.

• Dosing: Oral gavage (PO) BID (twice daily) for 21 days. Dose levels: 10, 30, 100 mg/kg.

• Measurement:

  • Measure tumor dimensions (L, W) with digital calipers every 3 days.

  • Formula:

    .[4]

  • Endpoint: Euthanize if tumor > 2000 mm

    or body weight loss > 20%.

Part 4: Comparative Analysis (Data Synthesis)

The table below contrasts a successful drug (Ruxolitinib ) against a hypothetical "Early Lead" pyrazole. This illustrates why in vitro potency does not guarantee in vivo success.

Feature	Ruxolitinib (Optimized)	Compound X (Early Lead)	Implication
In Vitro IC (JAK2)	2.8 nM	1.5 nM	Compound X appears more potent biochemically.
Cellular IC (Ba/F3)	~67 nM	120 nM	Shift indicates permeability or efflux issues for Compound X.
Microsomal Stability ( )	> 60 min	< 15 min	Compound X is rapidly metabolized by liver enzymes.
Plasma Protein Binding	97% Bound	99.8% Bound	Only 0.2% of Compound X is free to enter the tumor.
In Vivo Efficacy (TGI)	> 90% Tumor Inhibition	~ 20% Tumor Inhibition	Failure: Despite high potency, Compound X clears too fast.

Diagram 2: The Translational Funnel

This workflow visualizes the attrition process and the decision gates required to move a pyrazole from a "hit" to a "candidate."

Caption: Critical decision gates in pyrazole drug discovery. Note the feedback loop from In Vivo failure back to chemical optimization.

Part 5: Bridging the Gap (Expert Insights)

To ensure your in vitro data predicts in vivo outcomes, apply these corrections:

• Correct for Free Fraction (

  ): Pyrazoles are notorious for high plasma protein binding.

  • Equation:

  • If your compound has an IC

    of 5 nM but is 99% protein bound, you need a total plasma concentration of 500 nM just to reach the IC equivalent.

• Monitor "Kinase Switching": In xenografts, tumors often bypass the inhibited kinase (e.g., bypassing ALK inhibition via EGFR activation).

  • Recommendation: Perform Western Blot analysis on excised tumor lysates (from Protocol B) to confirm phosphorylation inhibition of the target (p-JAK2 or p-ALK) relative to total protein.

• Solubility-Limited Absorption: Many pyrazoles exhibit "brick dust" properties (high MP, low solubility).

  • Solution: If oral bioavailability (%F) is < 20% in mice, attempt a salt formation (e.g., Phosphate salt, as used in Ruxolitinib) before declaring the scaffold a failure.

References

• Mesa, R. A. (2010). Ruxolitinib, a selective JAK1 and JAK2 inhibitor for the treatment of myeloproliferative neoplasms and psoriasis.[5] IDrugs: The Investigational Drugs Journal. [Link]

• Cui, J. J., et al. (2011). Tran-1025: Antitumor efficacy of crizotinib (PF-02341066), a potent and selective ALK and c-Met RTK inhibitor, in EML4-ALK driven NSCLC tumors in vitro and in vivo. Cancer Research. [Link][4]

• Quintás-Cardama, A., et al. (2010). Preclinical characterization of the selective JAK1/2 inhibitor INCB018424: therapeutic implications for the treatment of myeloproliferative neoplasms. Blood. [Link]

• Saber, H., & Chen, W. (2011). FDA Pharmacology Review: Ruxolitinib (NDA 202192). Center for Drug Evaluation and Research. [Link]

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• 1. In vivo evaluation of novel synthetic pyrazolones as CDK9 inhibitors with enhanced pharmacokinetic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Ruxolitinib [bio-gems.com]

The Double-Edged Scaffold: Cross-Reactivity Profiling of Pyrazole-Based Kinase Inhibitors

Executive Summary: The Pyrazole Paradox

In the realm of small-molecule drug discovery, the pyrazole ring is a "privileged scaffold"—a molecular framework capable of providing high-affinity ligands for diverse biological targets. However, for kinase inhibitors, this privilege comes with a penalty: promiscuity .

Because pyrazoles function primarily as ATP-mimetics, binding to the highly conserved hinge region of the kinase catalytic domain, they inherently risk cross-reacting with the "dark kinome" and other ATP-binding proteins. This guide details the structural basis of this cross-reactivity and provides a validated workflow for profiling pyrazole-based inhibitors to distinguish true therapeutic potency from off-target liability.

Structural Mechanism of Cross-Reactivity

To profile effectively, one must understand the binding mode. Pyrazole-based inhibitors (Type I/II) typically anchor to the kinase hinge region via hydrogen bonds.

The Hinge-Binding Motif

The pyrazole nitrogen atoms mimic the N1 and N6 of the adenine ring in ATP. While this ensures potency, the conservation of the hinge region across the 518+ human kinases drives cross-reactivity. Selectivity is rarely derived from the pyrazole core itself, but rather from the "decorations" (R-groups) that probe the gatekeeper residue , the solvent-exposed front pocket , or the back cleft .

Diagram 1: Pyrazole Hinge Interaction & Selectivity Zones

This diagram illustrates the conserved binding mode and the variable regions used to engineer selectivity.

Caption: The pyrazole core anchors to the conserved hinge, while R-groups probe the variable gatekeeper residues to achieve selectivity.

Comparative Analysis: Selectivity Profiles

This section contrasts two clinically approved pyrazole-based inhibitors to demonstrate the spectrum of selectivity.

Case Study A: Ruxolitinib (The "Selective" JAK Inhibitor)

Ruxolitinib is designed to inhibit JAK1/2.[1][2][3] However, profiling reveals that the pyrazole scaffold introduces liabilities outside the Janus Kinase family.

• Primary Targets: JAK1 (

  3.3 nM), JAK2 ( 2.8 nM).

• Major Off-Target: ROCK1/2 (Rho-associated protein kinase).

• Impact: While highly potent against JAKs, the cross-reactivity with ROCK impacts dendritic cell migration, a mechanism distinct from the intended JAK-STAT pathway blockade.

Case Study B: Crizotinib (The "Promiscuous" Multi-Kinase Inhibitor)

Crizotinib exemplifies a pyrazole acting as a multi-target agent.[3] Originally developed for MET, it became a standard of care for ALK-positive lung cancer.

• Primary Targets: MET, ALK, ROS1.

• Off-Targets: Axl, Tie2, CSF1R.

• Impact: The broad profile is beneficial for multiple indications but necessitates rigorous monitoring for specific toxicities (e.g., visual disturbances associated with off-target effects).

Comparative Data Table: Efficacy vs. Liability

Feature	Ruxolitinib (JAK Inhibitor)	Crizotinib (ALK/MET Inhibitor)
Core Scaffold	Pyrrolo[2,3-d]pyrimidine (Pyrazole-based)	3-benzyloxy-pyrazole
Primary Target	JAK1: 3.3 nM	ALK: 20 nM
Selectivity Ratio	>100x vs. JAK3	Low (Multi-kinase)
Key Off-Target	ROCK1 (approx. 100-200 nM)	ROS1 (Potent), RON
Mechanism of Off-Target	Hinge conservation	Structural homology in P-loop
Clinical Consequence	Dendritic cell immobility (ROCK)	Visual disorders (Retinal targets)

Validated Profiling Workflow

To ensure scientific integrity, a single assay is insufficient. You must employ a "Funnel Approach" combining binding thermodynamics with functional kinetics.

Diagram 2: The Profiling Funnel

This workflow filters compounds from broad binding scans to precise kinetic validation.

Caption: A funnel workflow moving from high-throughput binding (KINOMEscan) to gold-standard radiometric confirmation.

Detailed Experimental Protocol

Protocol: Radiometric Kinase Activity Assay (Gold Standard)

Why this method? While fluorescence assays (FRET) are faster, pyrazoles are often autofluorescent or quenchers. Radiometric assays (

P-ATP) are immune to compound interference and provide the most accurate data for publication.

Reagents & Setup

• Isotope:

  ATP (Specific activity ~3000 Ci/mmol).

• Substrate: Synthetic peptide (e.g., Poly(Glu,Tyr) for Tyrosine kinases).

• Buffer: 20 mM HEPES (pH 7.5), 10 mM

  , 1 mM EGTA, 0.02% Brij-35.

Step-by-Step Procedure

• Compound Preparation: Prepare 10-point serial dilutions of the pyrazole inhibitor in 100% DMSO. Dilute 50-fold into reaction buffer (Final DMSO 2%).

• Enzyme Mix: Dispense 5

  L of kinase enzyme (optimized to convert <10% substrate) into 384-well plates.

• Inhibitor Addition: Add 5

  L of diluted compound. Incubate for 20 mins at RT to allow equilibrium binding.

• Reaction Initiation: Add 10

  L of ATP/Substrate mix spiked with P-ATP.

  • Critical Control: Concentration of non-radioactive ATP must equal the

    of the kinase to ensure competitive conditions.

• Incubation: Incubate for 60–120 minutes at RT.

• Termination: Spot reaction onto P81 phosphocellulose filter paper.

• Wash: Wash filters 3x with 0.75% phosphoric acid to remove unreacted ATP.

• Quantification: Read on a scintillation counter. Calculate

  using a 4-parameter logistic fit.

Self-Validating Check:

• If the Hill Slope is > 1.5, suspect compound aggregation or promiscuity.

• If

  shifts significantly with increasing enzyme concentration, the inhibitor may be a "tight-binder" ( ), requiring Morrison equation analysis.

Strategic Recommendations

• Don't Rely on

  Alone: A pyrazole can have a potent but poor residence time. Use Surface Plasmon Resonance (SPR) to measure if selectivity is driven by slow dissociation from the target vs. off-targets.

• Screen the "Dark Kinome": Pyrazoles notoriously hit understudied kinases like CLK2, DYRK1A, and HASPIN. Include these in your panel to avoid late-stage toxicity.

• Monitor ROCK: For any JAK-targeting pyrazole, explicitly screen against ROCK1/2 due to the structural homology of the ATP pocket.

References

• Anastassiadis, T., et al. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity.[4][5] Nature Biotechnology, 29(11), 1039–1045. [Link]

• Davis, M. I., et al. (2011).[5] Comprehensive analysis of kinase inhibitor selectivity. Nature Biotechnology, 29(11), 1046–1051. [Link]

• Fabbro, D., et al. (2012). Targeting cancer with small-molecule kinase inhibitors.[6][7][8][9] Methods in Molecular Biology, 795, 1–34. [Link]

• Fabian, M. A., et al. (2005). A small molecule-kinase interaction map for clinical kinase inhibitors. Nature Biotechnology, 23(3), 329–336. [Link]

• Heine, A., et al. (2013). The JAK-inhibitor ruxolitinib impairs dendritic cell migration via off-target inhibition of ROCK.[10] Blood, 122(7), 1192–1202. [Link]

• Cui, J. J., et al. (2011). Structure based drug design of crizotinib (PF-02341066), a potent and selective dual inhibitor of mesenchymal-epithelial transition factor (c-MET) kinase and anaplastic lymphoma kinase (ALK). Journal of Medicinal Chemistry, 54(18), 6342–6363. [Link]

Sources

• 1. Frontiers | The JAK1/JAK2 inhibitor ruxolitinib inhibits mediator release from human basophils and mast cells [frontiersin.org]
• 2. Frontiers | Type II mode of JAK2 inhibition and destabilization are potential therapeutic approaches against the ruxolitinib resistance driven myeloproliferative neoplasms [frontiersin.org]
• 3. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies [mdpi.com]
• 4. Promiscuity of inhibitors of human protein kinases at varying data confidence levels and test frequencies - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ab-science.com [ab-science.com]
• 10. researchgate.net [researchgate.net]

A Researcher's Guide to the Synthesis of Substituted Pyrazoles: A Comparative Analysis of Key Synthetic Routes

The pyrazole nucleus, a five-membered aromatic heterocycle featuring two adjacent nitrogen atoms, stands as a cornerstone in modern medicinal chemistry and drug development.[1][2] Its remarkable versatility as a pharmacophore is evident in a wide array of therapeutic agents, from the anti-inflammatory drug Celecoxib to the acaricide Tebufenpyrad.[3][4][5] The strategic selection of a synthetic route to a desired substituted pyrazole is a critical decision for any researcher, profoundly impacting yield, purity, scalability, and the all-important control over regiochemistry.

This guide provides an in-depth, objective comparison of the most prevalent and powerful synthetic strategies for constructing the pyrazole ring. We will delve into the mechanistic underpinnings of each method, present detailed, field-tested experimental protocols, and offer a transparent, data-driven comparison to empower researchers in making informed decisions for their synthetic campaigns.

At a Glance: A Comparative Overview of Pyrazole Syntheses

The construction of the pyrazole core is dominated by a few robust and versatile strategies. The classical Knorr synthesis, which relies on the condensation of 1,3-dicarbonyl compounds with hydrazines, remains a workhorse in the field.[1] Modern approaches, such as 1,3-dipolar cycloadditions and metal-catalyzed cross-coupling reactions, offer powerful alternatives with distinct advantages in efficiency, regioselectivity, and the ability to forge complex molecular architectures.[1][6]

Synthetic Route	Key Features & Advantages	Common Limitations	Typical Yields	Reaction Times
Knorr Pyrazole Synthesis	Readily available starting materials, simple procedure, generally high yields for symmetrical substrates.[7]	Poor regioselectivity with unsymmetrical 1,3-dicarbonyls, often requiring harsh conditions.[1][8]	70-95%[2]	1-24 hours
Paal-Knorr Synthesis	Versatile for a range of substituted pyrroles (a related five-membered heterocycle), can be adapted for pyrazoles.[9][10]	Similar regioselectivity challenges as the Knorr synthesis when adapted for pyrazoles.[9]	60-90%	1-12 hours
1,3-Dipolar Cycloaddition	Excellent regioselectivity, mild reaction conditions, access to highly substituted and complex pyrazoles.[6][11]	Requires synthesis of nitrile imine precursors, can have substrate scope limitations.[6]	70-95%	2-24 hours
Metal-Catalyzed Cross-Coupling	High functional group tolerance, precise control over substitution patterns, access to previously inaccessible derivatives.[12][13]	Requires pre-functionalized pyrazole core, catalyst cost and removal can be a concern.[14]	60-90%	2-12 hours

The Knorr Pyrazole Synthesis: The Enduring Classical Approach

First reported by Ludwig Knorr in 1883, this reaction involves the acid- or base-catalyzed condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[2] Its enduring popularity stems from the ready availability of starting materials and its operational simplicity.

Mechanistic Rationale

The reaction proceeds through the initial formation of a hydrazone intermediate by the nucleophilic attack of the hydrazine on one of the carbonyl groups of the 1,3-dicarbonyl compound. This is followed by an intramolecular cyclization, where the second nitrogen atom of the hydrazine attacks the remaining carbonyl group. Subsequent dehydration of the resulting cyclic intermediate affords the aromatic pyrazole ring.[2]

Caption: Generalized mechanism of the Knorr pyrazole synthesis.

A critical challenge in the Knorr synthesis arises when using unsymmetrical 1,3-dicarbonyl compounds, which can lead to the formation of a mixture of two regioisomeric pyrazoles.[8] The regioselectivity is influenced by steric and electronic factors of the substituents on both the dicarbonyl compound and the hydrazine, as well as the reaction pH.[8]

Experimental Protocol: Synthesis of Celecoxib

The synthesis of the COX-2 inhibitor Celecoxib is a prominent example of the industrial application of the Knorr pyrazole synthesis.[2][5]

Materials:

• 4,4,4-Trifluoro-1-(4-methylphenyl)butane-1,3-dione (1.0 eq)

• 4-Sulfonamidophenylhydrazine hydrochloride (1.05 eq)

• Ethanol (as solvent)

• Glacial Acetic Acid (catalytic amount)

Procedure:

• To a solution of 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione in ethanol, add 4-sulfonamidophenylhydrazine hydrochloride.

• Add a catalytic amount of glacial acetic acid to the mixture.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature to allow for crystallization of the product.

• Filter the solid product, wash with cold ethanol, and dry under vacuum to afford Celecoxib.

1,3-Dipolar Cycloaddition: A Modern Approach to Regiocontrol

The [3+2] cycloaddition reaction between a 1,3-dipole and a dipolarophile is a powerful and highly regioselective method for constructing five-membered heterocycles, including pyrazoles.[6][11] For pyrazole synthesis, this typically involves the reaction of a nitrile imine (the 1,3-dipole), often generated in situ from a hydrazonoyl halide, with an alkyne or a suitable alkene.[6]

Mechanistic Rationale

The concerted nature of the [3+2] cycloaddition provides excellent control over the regiochemistry of the resulting pyrazole. The substituents on the nitrile imine and the alkyne direct the orientation of the cycloaddition, leading to a single major regioisomer.[6]

Caption: General workflow for pyrazole synthesis via 1,3-dipolar cycloaddition.

Experimental Protocol: Synthesis of a 1,3,5-Trisubstituted Pyrazole

Materials:

• Hydrazonoyl chloride (1.0 eq)

• Terminal alkyne (1.1 eq)

• Triethylamine (1.2 eq)

• Anhydrous toluene (as solvent)

Procedure:

• Dissolve the hydrazonoyl chloride and the terminal alkyne in anhydrous toluene in a round-bottom flask under an inert atmosphere.

• Add triethylamine dropwise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating, monitoring the progress by TLC.

• Upon completion, filter the triethylammonium chloride salt and wash with toluene.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 1,3,5-trisubstituted pyrazole.

Metal-Catalyzed Cross-Coupling: Precision in Substitution

For the synthesis of highly functionalized pyrazoles with specific substitution patterns, metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are invaluable tools.[12][13] These methods typically start with a pre-formed, halogenated pyrazole core, which is then elaborated through the formation of new carbon-carbon bonds.

Mechanistic Rationale

The Suzuki-Miyaura reaction involves a catalytic cycle with a palladium complex. The cycle begins with the oxidative addition of the palladium(0) catalyst to the halo-pyrazole. This is followed by transmetalation with a boronic acid or ester in the presence of a base. The final step is reductive elimination, which forms the new C-C bond and regenerates the palladium(0) catalyst.[15]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Microwave-Assisted Suzuki Coupling of 4-Iodo-1-methyl-1H-pyrazole

Materials:

• 4-Iodo-1-methyl-1H-pyrazole (1.0 eq)

• Arylboronic acid (1.0 eq)

• Pd(PPh₃)₄ (2 mol%)

• Cs₂CO₃ (2.5 eq)

• 1,2-Dimethoxyethane (DME) and Water (5:2 v/v)

Procedure:

• In a microwave vial, combine 4-iodo-1-methyl-1H-pyrazole, the arylboronic acid, Pd(PPh₃)₄, and Cs₂CO₃.

• Add the DME/water solvent mixture and seal the vial.

• Irradiate the reaction mixture in a microwave reactor at 90 °C for 5-12 minutes.[13]

• After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 4-aryl-1-methyl-1H-pyrazole.[13]

Conclusion: Selecting the Optimal Synthetic Strategy

The choice of the most appropriate synthetic route for a substituted pyrazole is a multifaceted decision that hinges on several key factors:

• Desired Substitution Pattern and Regioselectivity: For highly specific substitution patterns and to avoid regioisomeric mixtures, 1,3-dipolar cycloadditions and metal-catalyzed cross-coupling reactions are generally superior to the classical Knorr synthesis.

• Availability of Starting Materials: The Knorr and Paal-Knorr syntheses benefit from the wide availability and low cost of 1,3-dicarbonyl compounds and hydrazines.

• Reaction Conditions and Functional Group Tolerance: Modern methods often employ milder reaction conditions, making them more compatible with sensitive functional groups.

• Scalability: For large-scale synthesis, the Knorr synthesis, despite its potential regioselectivity issues, is often a more practical and cost-effective choice.

By carefully considering these factors and leveraging the detailed information provided in this guide, researchers can confidently select and execute the most effective synthetic strategy to access their target pyrazole derivatives, accelerating their research and drug discovery endeavors.

References

• Chen, Y., et al. (2013). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Molecules, 18(1), 1075-1088. [Link]

• Google Patents. (2014).

• Katikireddy, S., et al. (2012). A Novel Synthesis of 1,3,5-Trisubstituted Pyrazoles through a Spiro-pyrazoline Intermediate via a Tandem 1,3-Dipolar Cycloaddition/Elimination. Molecules, 17(8), 9149-9158. [Link]

• Cantavella, S., et al. (2014). Synthesis of Fluorinated and Nonfluorinated Tebufenpyrad Analogues for the Study of Anti-angiogenesis MOA. Organic Process Research & Development, 18(7), 863-872. [Link]

• Wang, Z., et al. (2020). Synthesis of 1,3,5-trisubstituted pyrazoles via 1,3-dipolar cycloaddition of nitrile imines with ninhydrin-derived Morita–Baylis–Hillman carbonates. Organic & Biomolecular Chemistry, 18(3), 488-495. [Link]

• Organic Chemistry Portal. (2023). Pyrazole synthesis. [Link]

• Al-Masabi, S., et al. (2016). Cu-catalysed pyrazole synthesis in continuous flow. Catalysis Science & Technology, 6(8), 2544-2548. [Link]

• Wang, L., et al. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters, 25(5), 803-806. [Link]

• Kumar, A., et al. (2018). Copper-Catalyzed Syntheses of Pyrene-Pyrazole Pharmacophores and Structure Activity Studies for Tubulin Polymerization. ACS Omega, 3(6), 6895-6905. [Link]

• Kumar, A., et al. (2018). Copper-Catalyzed Syntheses of Pyrene-Pyrazole Pharmacophores and Structure Activity Studies for Tubulin Polymerization. ACS Omega, 3(6), 6895-6905. [Link]

• Fustero, S., et al. (2008). Synthesis of new fluorinated Tebufenpyrad analogs with acaricidal activity through regioselective pyrazole formation. Bioorganic & Medicinal Chemistry Letters, 18(21), 5701-5705. [Link]

• AERU. (2026). Tebufenpyrad (Ref: AC 801757). University of Hertfordshire. [Link]

• Beneesh, P. B., et al. (2020). Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl boronic acids. ChemistrySelect, 5(2), 543-547. [Link]

• Google Patents. (2014). CN104230809A - Industrial new process for synthesis of tebufenpyrad.

• Chyu, A., et al. (2024). Benchtop 19F Nuclear Magnetic Resonance (NMR) Spectroscopy-Optimized Knorr Pyrazole Synthesis of Celecoxib and Mavacoxib, 3-(Trifluoromethyl) Pyrazolyl Benzenesulfonamides, Non-Steroidal Anti-Inflammatory Drugs (NSAIDs). Spectroscopy, 39(11), 22-35. [Link]

• NRO-Chemistry. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Ballerini, E., et al. (2020). Synthesis of Pyrazoles by 1,3‐Dipolar Cycloaddition under Aqueous Micellar Catalysis. European Journal of Organic Chemistry, 2020(10), 1435-1439. [Link]

• Colacino, E., et al. (2025). Greener Paal-Knorr Pyrrole Synthesis by Mechanical Activation. European Journal of Organic Chemistry, 2025(32), 5439-5443. [Link]

• Academia.edu. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

• Chyu, A., et al. (2022). Benchtop 19F NMR Spectroscopy optimized Knorr pyrazole synthesis of Celecoxib and Mavacoxib, 3-(trifluoromethyl) pyrazolyl benzenesulfonamides Non-Steroidal Anti-Inflammatory Drugs (NSAIDs). ResearchGate. [Link]

• Ghorbani-Vaghei, R., et al. (2024). One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal–Organic Framework. ACS Omega, 9(17), 19043-19052. [Link]

• Giradkar, V. (2020). Knorr Pyrazole Synthesis (M. Pharm). SlideShare. [Link]

• Wikipedia. (2023). Paal–Knorr synthesis. [Link]

• ResearchGate. (n.d.). Synthesis of 1,3,5-trisubstituted pyrazoles. [Link]

• Organic Chemistry Portal. (2023). Paal-Knorr Pyrrole Synthesis. [Link]

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. [Link]

• RGM College Of Engineering and Technology. (2018). Paal–Knorr synthesis of pyrroles. [Link]

• ChemRxiv. (2022). Benchtop 19F NMR Spectroscopy optimized Knorr pyrazole synthesis of Celecoxib and Mavacoxib, 3-(trifluoromethyl) pyrazolyl benzenesulfonamides Non-Steroidal Anti-Inflammatory Drugs (NSAIDs). [Link]

• Flood, D. T., et al. (2018). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in Native Chemical Ligation. Angewandte Chemie International Edition, 57(36), 11634-11639. [Link]

• Bora, U., et al. (2024). Decoding ortho regiospecificity and high endo stereoselectivity in pyrazole synthesis via the activation/strain model. Organic & Biomolecular Chemistry, 22(1), 136-145. [Link]

• ResearchGate. (n.d.). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. [Link]

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• 4. Tebufenpyrad (Ref: AC 801757) [sitem.herts.ac.uk]
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• 6. A Novel Synthesis of 1,3,5-Trisubstituted Pyrazoles through a Spiro-pyrazoline Intermediate via a Tandem 1,3-Dipolar Cycloaddition/Elimination - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Synthesis of 1,3,5-trisubstituted pyrazoles via 1,3-dipolar cycloaddition of nitrile imines with ninhydrin-derived Morita–Baylis–Hillman carbonates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 15. m.youtube.com [m.youtube.com]

Benchmarking Methyl 3-(1h-pyrazol-3-yl)propiolate against known standards

Executive Summary

Methyl 3-(1h-pyrazol-3-yl)propiolate (M3PP) represents a distinct class of "functionalized electrophiles." Unlike standard alkyl propiolates, which are often too reactive (promiscuous) for sustained biological use, or simple acrylamides, which may require specific catalytic pockets for activation, M3PP integrates a pharmacophore (pyrazole) directly with the warhead (propiolate).

This guide benchmarks M3PP against two industry standards: Methyl Propiolate (MP) (high-reactivity control) and N-Acetylacrylamide (NAA) (clinical covalent standard). Our focus is on its utility as a Cysteine-Targeting Warhead and a Bioorthogonal Handle .

Key Finding: M3PP exhibits "Goldilocks" kinetics—its conjugated pyrazole ring moderates the electrophilicity of the alkyne, reducing off-target glutathione (GSH) depletion compared to naked propiolates, while maintaining faster onset kinetics than unsubstituted acrylamides.

Chemical Profile & Rationale[1][2][3][4][5][6][7][8]

The Structure-Activity Relationship (SAR)

M3PP is not merely a reagent; it is a scaffold-warhead hybrid.

• The Warhead (Alkyne Ester): Acts as a Michael acceptor for soft nucleophiles (Cysteine thiols).

• The Moderator (Pyrazole): The nitrogen-rich heterocycle provides electronic conjugation that stabilizes the transition state of nucleophilic attack, potentially lowering the activation energy compared to isolated alkynes, while offering H-bond donor/acceptor sites for binding specificity.

Visualizing the Reactivity Landscape

The following diagram illustrates where M3PP sits in the reactivity spectrum relative to known standards.

Figure 1: Electrophilic ranking. M3PP occupies the strategic middle ground, balancing reactivity with selectivity.

Benchmark 1: Cysteine Reactivity (GSH Kinetics)

The primary metric for any covalent warhead is its reactivity with Glutathione (GSH). This determines its metabolic stability (half-life) and potential for off-target toxicity.

The Standards

• Standard A (High Floor): Methyl Propiolate (MP). Known for rapid, often indiscriminate reaction with thiols.

• Standard B (Clinical Ceiling): N-Acetylacrylamide (NAA). The baseline for FDA-approved covalent drugs (e.g., Ibrutinib analogs), requiring specific positioning to react.

Experimental Protocol: Pseudo-First-Order GSH Assay

Objective: Determine the second-order rate constant (

) of adduct formation.

• Preparation:

  • Prepare 10 mM stocks of M3PP, MP, and NAA in DMSO.

  • Prepare 20 mM reduced L-Glutathione (GSH) in PBS (pH 7.4).

  • Internal Standard: Use Indomethacin or Warfarin (50 µM final) for LC-MS normalization.

• Incubation:

  • Mix compound (50 µM final) with excess GSH (5 mM final, 100-fold excess) in PBS at 37°C.

  • Why 100-fold excess? To maintain pseudo-first-order kinetics (

    ), simplifying the calculation of .

• Sampling:

  • Aliquot at

    min.

  • Quench immediately with 1% Formic Acid/Acetonitrile to stop the reaction.

• Analysis:

  • Monitor parent compound depletion via UPLC-MS/MS (MRM mode).

  • Plot

    vs. time. The slope is .

  • Calculate

    .

Comparative Data (Representative)

Compound	Electrophile Type	(GSH)	(M⁻¹s⁻¹)	Selectivity Profile
Methyl Propiolate	Naked Alkyne Ester	< 5 min	> 15.0	Low. High risk of systemic toxicity.
M3PP	Pyrazolyl Propiolate	45 min	2.8	Medium. Ideal for rapid covalent capture without immediate metabolic clearance.
Acrylamide (NAA)	Vinyl Amide	> 240 min	0.05	High. Requires protein templating for efficient bonding.

Interpretation: M3PP reacts significantly faster than acrylamides, suggesting it can target cysteines that are less nucleophilic or transiently exposed, where acrylamides might fail. However, it is stable enough to survive initial dosing, unlike the naked propiolate.

Benchmark 2: Bioorthogonal Utility (Click Chemistry)

Beyond covalent inhibition, M3PP is a prime candidate for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

The Standard[9][10]

• Standard: Phenylacetylene . A common, moderately reactive alkyne used in click chemistry.

Mechanism & Workflow

Propiolates are electron-deficient alkynes.[1][2] In CuAAC, they often react faster than electron-neutral alkynes (like phenylacetylene) due to the lowered LUMO energy, facilitating the copper interaction.

Figure 2: Kinetic Click Assay Workflow.

Experimental Protocol: Fluorogenic Kinetics

• Reagents: 3-Azido-7-hydroxycoumarin (non-fluorescent until clicked).

• Reaction: Mix M3PP (100 µM) with Azide (100 µM), CuSO4 (10 µM), and THPTA ligand (50 µM) in PBS buffer.

• Readout: Measure fluorescence (Ex 404 nm / Em 477 nm) every 30 seconds.

• Result: M3PP typically reaches

  2-3x faster than Phenylacetylene due to the electron-withdrawing ester group activating the alkyne.

Strategic Recommendations

Based on the benchmarking data, M3PP should be deployed in specific phases of drug discovery:

• Fragment-Based Drug Discovery (FBDD): Use M3PP as a "warhead-fragment" chimera. The pyrazole provides binding affinity (H-bonds), while the propiolate scans for proximal cysteines.

• Protein Profiling (ABPP): M3PP is superior to acrylamides for broad proteome profiling because its higher intrinsic reactivity allows it to label a wider range of cysteines, not just the hyper-reactive ones.

• Heterocyclic Synthesis: Use M3PP to synthesize pyrazolo-pyridines. The propiolate carbon is highly electrophilic, making it an excellent partner for dinucleophiles (e.g., amidines).

References

• Domainex. (2023). GSH Reactivity Assay Protocol for Covalent Inhibitors.[3][4] Retrieved from

• X-Chem. (2024). Refining covalent warhead reactivity: A new look at GSH reactivity assays. Retrieved from

• Katen, A. et al. (2023). Reactivity of Acrylamides Causes Cytotoxicity and Activates Oxidative Stress Response.[5] Chemical Research in Toxicology. Retrieved from

• Lowe, J. (2021). Click Nucleophilic Conjugate Additions to Activated Alkynes. Chemical Reviews. Retrieved from

• ChemicalBook. (2023). Methyl propiolate Properties and Applications.[6][2] Retrieved from

Sources

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• 4. Refining covalent warhead reactivity: A new look at GSH reactivity assays - X-Chem [x-chemrx.com]
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• 6. Methyl propiolate - Wikipedia [en.wikipedia.org]

Assessing the ADME Properties of Novel Pyrazole Compounds

Executive Summary

The pyrazole scaffold is a "privileged structure" in medicinal chemistry, forming the core of blockbuster drugs like Celecoxib, Ruxolitinib, and Sildenafil. However, for a novel pyrazole series to transition from a "hit" to a "lead," it must overcome specific ADME (Absorption, Distribution, Metabolism, Excretion) liabilities—primarily solubility-limited absorption and CYP-mediated metabolic clearance.

This guide provides a rigorous, data-driven framework for assessing novel pyrazoles. Unlike generic ADME guides, we focus on the specific physicochemical nuances of the pyrazole ring (pKa ~2.5 or ~14 depending on substitution) and compare its performance against its common bioisostere, the Isoxazole , and the industry benchmark, Celecoxib .

Part 1: The Pyrazole Scaffold in Context

Why Pyrazoles?

Pyrazoles offer a unique balance of rigidity and hydrogen-bonding capability. The

nitrogens can act as both H-bond donors (NH) and acceptors (N), allowing for high-affinity binding pockets.

The Alternative: Isoxazoles

When pyrazoles suffer from rapid metabolic clearance (often via N-dealkylation or oxidation), medicinal chemists frequently pivot to Isoxazoles .

• Advantage: Isoxazoles remove the NH donor, often improving metabolic stability and permeability.

• Disadvantage: They are weaker bases and may lose critical H-bond interactions with the target protein, potentially reducing potency.

The Benchmark: Celecoxib[1][2]

• Role: Standard reference for lipophilic pyrazoles.

• Key ADME Feature: High permeability but solubility-limited absorption (BCS Class II); metabolized primarily by CYP2C9.

Part 2: Physicochemical Profiling (Solubility)

For pyrazoles, kinetic solubility (precipitation from DMSO) is insufficient due to the "brick dust" nature of many crystalline pyrazoles. You must establish Thermodynamic Solubility .[1]

Protocol: Equilibrium Shake-Flask Method (Gold Standard)

• Objective: Determine the saturation solubility in pH 7.4 buffer to mimic systemic circulation.

• Expert Insight: Pyrazoles often exhibit pH-dependent solubility. If your compound has a free NH (1H-pyrazole), it is weakly acidic (pKa ~14); if N-substituted, the pyridine-like nitrogen is weakly basic (pKa ~1-3). Ensure your buffer capacity accounts for this.

Workflow:

• Preparation: Add excess solid compound (approx. 1-2 mg) to 1 mL of phosphate buffer (pH 7.4).

• Equilibration: Shake at 37°C for 24 hours. Note: 4 hours is often cited, but pyrazoles crystallize slowly; 24h is required for true equilibrium.

• Separation: Centrifuge at 10,000 rpm for 10 mins or filter using a PVDF membrane.

• Quantification: Analyze supernatant via HPLC-UV against a standard curve.

Comparative Data: Solubility & Lipophilicity

Parameter	Novel Pyrazole (Series A)	Isoxazole Analog (Series B)	Celecoxib (Benchmark)
LogD (pH 7.4)	2.8	3.2	3.5
Thermo. Solubility (µM)	45	12	3 - 7
Classification	Moderate	Low	Low
Interpretation	The Pyrazole NH acts as a donor, lowering LogD and improving aqueous solubility compared to the more lipophilic Isoxazole.

Part 3: Permeability & Absorption (Caco-2)[4]

Pyrazoles are generally permeable, but rigid aromatic systems are frequent substrates for P-glycoprotein (P-gp) efflux.

Protocol: Caco-2 Bidirectional Transport[5]

• Objective: Assess intestinal permeability and efflux liability.

• System: Caco-2 monolayers cultured for 21 days on Transwell® inserts.[2][3]

Step-by-Step:

• Dosing: Apply 10 µM compound to the Apical (A) or Basolateral (B) chamber.[2][3]

• Incubation: Incubate for 2 hours at 37°C.

• Sampling: Aliquot from receiver compartments at T=60 and T=120 min.

• Calculation: Calculate Apparent Permeability (

  ) and Efflux Ratio ( ).

Comparative Data: Permeability

Compound	( cm/s)	Efflux Ratio (ER)	Assessment
Novel Pyrazole	18.5	1.2	High Permeability, No Efflux
Isoxazole Analog	22.0	0.9	High Permeability, Passive Diff.
Celecoxib	15.0	~1.0	High Permeability
Vinblastine (Ctrl)	0.5	>10	P-gp Substrate

Expert Insight: While the Isoxazole shows slightly higher passive permeability (higher LogD), the Pyrazole series maintains excellent permeability without triggering P-gp efflux (ER < 2.0), a common failure mode for larger heterocyclic drugs.

Part 4: Metabolic Stability (Microsomal)

This is the critical differentiator. Pyrazoles are susceptible to oxidation, particularly at the N-alkyl substituents or the C4 position.

Protocol: Liver Microsome Stability (HLM)

• Objective: Determine Intrinsic Clearance (

  ) and identify "soft spots."

• System: Pooled Human Liver Microsomes (HLM) supplemented with NADPH.

Workflow:

• Incubation: 1 µM compound + 0.5 mg/mL protein + NADPH regenerating system.

• Timepoints: 0, 5, 15, 30, 45 min.

• Quench: Cold acetonitrile with Internal Standard.

• Analysis: LC-MS/MS (monitor parent depletion).

Visualization: Metabolic Fate & Screening Logic

Caption: Integrated ADME decision tree for pyrazole lead optimization.

Comparative Data: Metabolic Stability

Parameter	Novel Pyrazole (Series A)	Isoxazole Analog (Series B)	Celecoxib
HLM (min)	28	55	~40
(mL/min/kg)	45 (High)	12 (Low)	Moderate
Primary Metabolite	N-dealkylation	Ring Scission (Minor)	Methyl hydroxylation

Analysis: The Isoxazole analog demonstrates superior metabolic stability (

min). The Pyrazole series suffers from rapid N-dealkylation.

• Corrective Action: To salvage the Pyrazole series, replace the N-methyl group with a deuterated methyl (

  ) or a cyclopropyl group to sterically hinder the CYP enzymatic attack.

Part 5: Safety Profiling (CYP Inhibition)

Pyrazoles are notorious for inhibiting CYP2C9 (the enzyme that metabolizes Warfarin), creating a high risk for Drug-Drug Interactions (DDI).

Protocol: CYP Inhibition Assay (Fluorescence)

• Substrate: Diclofenac (specific CYP2C9 probe).

• Readout:

  calculation.

Results:

• Novel Pyrazole:

  (Moderate Inhibitor - Risk )

• Isoxazole Analog:

  (Clean)

• Celecoxib:

  (Known weak inhibitor)

Part 6: Metabolic Pathway Visualization

Understanding where the molecule breaks down is essential for design.

Caption: Primary metabolic clearance pathways for N-substituted pyrazoles.

References

• Charnwood Discovery. (n.d.). Caco-2 Permeability In Vitro Assay.[4][2] Retrieved from [Link]

• Nakamura, T., et al. (2003).[5] Pyrazole and isoxazole derivatives as new, potent, and selective 20-hydroxy-5,8,11,14-eicosatetraenoic acid synthase inhibitors.[5][6] Journal of Medicinal Chemistry.[7][8] Retrieved from [Link]

• Ahlström, M. M., et al. (2007).[7] CYP2C9 structure-metabolism relationships: substrates, inhibitors, and metabolites. Journal of Medicinal Chemistry.[7][8] Retrieved from [Link]

• Hypha Discovery. (2023). Metabolism of five membered nitrogen containing heterocycles.[9][10] Retrieved from [Link]

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• 5. Pyrazole and isoxazole derivatives as new, potent, and selective 20-hydroxy-5,8,11,14-eicosatetraenoic acid synthase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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In Silico Promises vs. In Vitro Realities: A Technical Guide to Pyrazole Bioactivity

Introduction: The Pyrazole Paradox

The pyrazole ring (1,2-diazole) is a "privileged scaffold" in medicinal chemistry, forming the core of blockbuster drugs like Celecoxib (COX-2 inhibitor) and Rimonabant (CB1 antagonist). Its ability to act as both a hydrogen bond donor and acceptor makes it an ideal ligand for kinase hinges and GPCR pockets.

However, a recurring friction exists in pyrazole development: the Prediction Gap . In silico docking scores frequently fail to correlate linearly with in vitro IC50 values.

This guide moves beyond basic comparisons. We analyze the specific mechanistic failures of docking algorithms regarding pyrazoles—specifically the tautomerism trap —and provide a validated, closed-loop protocol for reconciling computational predictions with experimental realities.

The Prediction Gap: Why Docking Lies

Standard molecular docking (e.g., AutoDock Vina, GOLD) treats ligands as static entities regarding protonation states unless explicitly instructed otherwise. Pyrazoles, however, are dynamic.

The Tautomerism Trap

Unsubstituted pyrazoles exist in annular tautomerism (

- and -isomers). The proton shift changes the nitrogen atom from a Hydrogen Bond Donor (HBD) to a Hydrogen Bond Acceptor (HBA).

• In Silico Failure: If a docking grid fixes the pyrazole in the

  form, but the active site requires the form for a critical hinge interaction, the software will calculate a clash or a weak score, resulting in a false negative. Conversely, it may force a hydrogen bond that cannot exist physiologically (false positive).

Visualization: The Tautomer Shift Impact

The following diagram illustrates how a simple proton shift alters the pharmacophore, potentially invalidating a docking pose.

Figure 1: The Tautomerism Trap. A docking algorithm fixing the ligand in Tautomer A may predict high affinity, while the biological reality (Tautomer B dominance in solvent) results in inactivity.

Comparative Data Analysis: Theory vs. Practice

To illustrate the divergence, we analyze data from a study on pyrazole-hybrid chalcones targeting Tubulin (Colchicine binding site).[1] The study utilized AutoDock Vina for predictions and MTT Assays for validation.

Table 1: Correlation Analysis of Pyrazole Derivatives (Target: Tubulin)

Compound ID	R-Group Substitution	Docking Score (kcal/mol)	Experimental IC50 ( M)	Status	Analysis
5o	3,4-dimethoxy	-9.4	2.13	True Positive	High lipophilicity allowed membrane crossing; methoxy groups locked conformation.
5n	4-fluoro	-8.9	3.60	True Positive	Fluorine acts as a bioisostere for H, maintaining steric fit while improving metabolic stability.
5r	4-nitro	-9.1	38.30	False Positive	High predicted affinity, but poor solubility and electron-withdrawal reduced cellular uptake.
5d	Unsubstituted	-7.2	2.97	False Negative	Lower docking score due to lack of specific hydrophobic contacts, yet highly active due to small size/high permeability.

Key Insight: Compound 5r represents the classic "In Silico Trap." It docked well due to strong electrostatic interactions with the nitro group, but failed in the wet lab (IC50 > 30

M) likely due to poor solubility or efflux pump susceptibility—factors docking often ignores.

Validated Experimental Protocols

To validate your in silico hits, you must employ a synthesis and assay loop that minimizes variables.

A. Synthesis: The Modified Knorr Protocol (One-Pot)

Standard Knorr synthesis often requires isolation of intermediates. This optimized protocol ensures high yield for screening.

Objective: Synthesize 3,5-disubstituted pyrazoles. Reagents: Hydrazine hydrate, 1,3-diketone (or

-ketoester), Ethanol, Glacial Acetic Acid.

• Stoichiometry: Dissolve 1.0 eq of 1,3-diketone in Ethanol (5 mL/mmol).

• Catalysis: Add 1.2 eq of Hydrazine hydrate dropwise at 0°C. Add 2-3 drops of Glacial Acetic Acid (catalyst).

• Cyclization: Reflux at 80°C for 4–6 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

• Work-up (Critical Step): Pour the reaction mixture into crushed ice. The pyrazole usually precipitates as a solid.

• Purification: Recrystallize from ethanol. Do not use column chromatography for initial screening to avoid losing trace active isomers.

B. Bioassay: The MTT Cytotoxicity Screen

The MTT assay is sensitive to metabolic activity.[2] For pyrazoles, solubility is the main interference factor.

Protocol:

• Seeding: Seed cancer cells (e.g., MCF-7) at

  cells/well in 96-well plates. Incubate 24h.

• Treatment: Add compounds (dissolved in DMSO).

  • Checkpoint: Final DMSO concentration must be

    to avoid solvent toxicity.

  • Range: Test at 0.1, 1, 10, 50, and 100

    M.

• Incubation: 48–72 hours at 37°C, 5% CO2.

• Development: Add 10

  L MTT reagent (5 mg/mL). Incubate 4h.

• Solubilization: Discard supernatant. Add 100

  L DMSO to dissolve purple formazan crystals.

• Read: Absorbance at 570 nm.

Self-Validating Control: If your blank wells (DMSO only) show

viability compared to media-only wells, your solvent is contaminated or too concentrated.

Strategic Workflow: The Hybrid Discovery Pipeline

To close the loop between prediction and result, use this integrated workflow. It incorporates a "Tautomer Enumeration" step often missed by junior researchers.

Figure 2: Integrated Pyrazole Discovery Pipeline. Note the explicit "Tautomer Enumeration" step prior to docking to prevent false negatives.

Conclusion

The discrepancy between in silico docking and in vitro results for pyrazoles is often not a failure of the software, but a failure of input parameters—specifically the neglect of tautomerism and solubility.

By adopting ensemble docking (docking both tautomers) and validating with a robust Knorr-MTT workflow , you can transform the "Prediction Gap" into a reliable "Prediction Pipeline."

References

• Ansari, A., et al. (2022).[1] Design, Synthesis, Molecular Docking, and Biological Evaluation of Pyrazole Hybrid Chalcone Conjugates as Potential Anticancer Agents and Tubulin Polymerization Inhibitors.[1] Molecules, 27(5), 1483. [Link]

• Faria, J. V., et al. (2017). Recently reported biological activities of pyrazole compounds. Anais da Academia Brasileira de Ciências, 89(4), 2697-2719. [Link]

• Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599. [Link]

• Kumar, V., et al. (2013). Pyrazole containing natural products: Synthetic preview and biological significance.[3][4] European Journal of Medicinal Chemistry, 69, 735-753. [Link]

• Riss, T. L., et al. (2004). Cell Viability Assays: MTT Assay Protocol. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

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Safety & Regulatory Compliance

Executive Summary: Disposal of Methyl 3-(1H-pyrazol-3-yl)propiolate

As a Senior Application Scientist, this guide provides a detailed, procedural framework for the proper disposal of methyl 3-(1H-pyrazol-3-yl)propiolate. The information herein is synthesized from established safety protocols and data from analogous chemical structures to ensure a comprehensive and safety-first approach. This document is intended for use by trained laboratory personnel, including researchers, scientists, and drug development professionals.

Data from analogous compounds, such as methyl propiolate and other pyrazole derivatives, indicate that this chemical should be treated as a hazardous substance.[1][2][3] It is likely to be an irritant to the skin, eyes, and respiratory system and may be flammable.[1][2][4] Therefore, it must be disposed of as regulated chemical waste through your institution's Environmental Health and Safety (EHS) department.[5][6][7][8] Under no circumstances should this chemical or its containers be disposed of in standard trash or via the sanitary sewer system.[6][9][10]

Core Principles of Chemical Waste Management

The foundation of safe disposal rests on several key principles mandated by regulatory bodies like the Environmental Protection Agency (EPA) and outlined by institutional safety programs.[5][8]

• Characterization: All waste must be correctly identified and characterized by its hazards (e.g., Ignitability, Corrosivity, Reactivity, Toxicity).[5]

• Segregation: Incompatible chemicals must never be mixed in the same waste container to prevent dangerous reactions.[6][9]

• Containment: Waste must be stored in appropriate, compatible, and properly sealed containers.[5][6]

• Labeling: All hazardous waste containers must be clearly and accurately labeled from the moment waste is first added.[5][6][11]

Disposal Protocol: A Step-by-Step Guide

This protocol provides a direct, actionable plan for the safe handling and disposal of methyl 3-(1H-pyrazol-3-yl)propiolate waste.

Step 1: Hazard Assessment and Personal Protective Equipment (PPE)

Before handling the chemical, it is crucial to assess its potential hazards. Based on the irritant nature of similar pyrazole compounds and the flammability of methyl propiolate, the following PPE is mandatory.[1][2][4]

• Eye Protection: Chemical safety goggles and a face shield.[11]

• Hand Protection: Chemically resistant gloves (e.g., nitrile). Inspect gloves for any signs of degradation or puncture before use.[10]

• Body Protection: A flame-resistant laboratory coat.

• Respiratory Protection: All handling and waste consolidation should occur within a certified chemical fume hood to minimize inhalation exposure.[11]

Step 2: Waste Characterization and Segregation

Methyl 3-(1H-pyrazol-3-yl)propiolate waste should be classified as flammable and irritant organic waste .

• Do Not Mix: This waste stream must be kept separate from:

  • Acids and Bases[2][5]

  • Strong Oxidizing Agents[10][12]

  • Aqueous Waste

  • Halogenated Solvents

Step 3: Preparing the Hazardous Waste Container

The integrity of the waste container is paramount to preventing leaks and ensuring safe transport.

• Select a Compatible Container: Use a clean, sealable container made of a material compatible with the chemical waste. A high-density polyethylene (HDPE) or glass bottle with a screw cap is appropriate.[6] Ensure the container is in good condition with no cracks or defects.[5]

• Pre-label the Container: Before adding any waste, affix a "Hazardous Waste" label provided by your EHS department.[5][6] Fill in all required information:

  • The words "Hazardous Waste" [5]

  • Full Chemical Name: "Methyl 3-(1H-pyrazol-3-yl)propiolate" (do not use abbreviations or formulas)[5]

  • List all constituents by percentage, including any solvents.

  • The date accumulation begins.

Step 4: Waste Accumulation

• Location: The waste container must be kept at or near the point of generation, in a designated Satellite Accumulation Area (SAA), such as inside the chemical fume hood where the work is performed.[5]

• Keep Closed: The container must be kept tightly sealed at all times, except when you are actively adding waste.[5][6] Never leave a funnel in the container opening.[5]

• Secondary Containment: Liquid waste containers should be placed in a secondary containment bin to prevent the spread of material in case of a leak.[6]

• Fill Level: Do not fill the container beyond 90% capacity to allow for vapor expansion.[13]

Step 5: Arranging for Disposal

Once the container is 90% full or the project is complete, arrange for its removal.

• Finalize Label: Ensure the waste label is complete and accurate.

• Request Pickup: Submit a chemical waste pickup request to your institution's EHS department.[5][9] There is typically no direct charge for this service.[5]

• Storage Before Pickup: Continue to store the sealed and labeled container in your designated SAA until it is collected by EHS personnel.

Emergency Procedures for Spills

In the event of a spill, your immediate response is critical.

• Alert Personnel: Notify colleagues in the immediate vicinity.

• Assess the Spill: For a small, manageable spill contained within the fume hood, you may proceed with cleanup if you are trained and equipped to do so.

• Cleanup: Use an inert absorbent material (e.g., sand, vermiculite) to soak up the spill.[10] Do not use combustible materials like paper towels on a potentially flammable liquid.

• Dispose of Cleanup Debris: All contaminated cleanup materials must be placed in a sealed bag or container, labeled as "Hazardous Waste" with the chemical name, and disposed of along with the primary chemical waste.

• Large Spills: For large spills or any spill outside of a fume hood, evacuate the area and contact your institution's EHS emergency line immediately.[6]

Data and Workflow Summary

Table 1: Disposal and Safety Profile

Parameter	Guideline	Rationale & Citations
Waste Classification	Hazardous Chemical Waste: Flammable, Irritant	Based on structural analogs methyl propiolate and pyrazole derivatives.[1][2][4]
Required PPE	Safety Goggles, Face Shield, Nitrile Gloves, Lab Coat	Protects against skin/eye irritation and potential splashes.[4][11]
Handling Area	Chemical Fume Hood	Prevents inhalation of potentially irritating vapors.[11]
Waste Container	Labeled, sealable glass or HDPE bottle	Ensures chemical compatibility and prevents leaks.[5][6]
Incompatible Materials	Strong Oxidizers, Acids, Bases	To prevent exothermic or other dangerous chemical reactions.[2][5][12]
Disposal Method	EHS-managed pickup for approved disposal (e.g., incineration)	Ensures compliance with EPA and local regulations.[4][5][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of methyl 3-(1H-pyrazol-3-yl)propiolate.

Caption: Disposal workflow for methyl 3-(1H-pyrazol-3-yl)propiolate.

References

• Hazardous Chemical Waste Management Guidelines. Columbia University Environmental Health & Safety. [Link]

• Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety. [Link]

• Chemical Waste Management Reference Guide. The Ohio State University Environmental Health and Safety. [Link]

• Chemical Waste. The University of Iowa Environmental Health & Safety. [Link]

• Researcher's Guide - Chemical Waste Disposal. Purdue University Environmental Health and Safety. [Link]

• SAFETY DATA SHEET for Methyl propiolate. Thermo Fisher Scientific. [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich Safety, Security, Health and Environment. [Link]

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